1-Phenyloctadecane

• CAS: 4445-07-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical and Chemical Properties of 1-Phenyloctadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenyloctadecane, a long-chain alkylbenzene, is a compound of significant interest in various scientific fields, including materials science and as a high-purity standard in analytical chemistry. Its well-defined structure, comprising a phenyl group attached to an eighteen-carbon alkyl chain, imparts unique physical and chemical characteristics. This technical guide provides a comprehensive overview of the core physical and chemical properties of 1-phenyloctadecane, detailed experimental protocols for their determination, and a logical workflow for its synthesis and characterization.

Core Physical and Chemical Properties

The fundamental properties of 1-phenyloctadecane are summarized in the tables below, providing a clear and concise reference for researchers.

Table 1: General and Physical Properties of 1-Phenyloctadecane

Property	Value	Source(s)
Molecular Formula	C₂₄H₄₂	[1][2][3]
Molecular Weight	330.59 g/mol	[1][2][3]
Appearance	White to light yellow low melting solid	[3]
Melting Point	32-36 °C	[3]
Boiling Point	249 °C at 15 mmHg	[3]
Density	0.8589 g/cm³ (estimate)	[3]
Refractive Index	1.4809	[3]
Flash Point	33 °C	[3]

Table 2: Identifiers and Chemical Descriptors

Identifier	Value	Source(s)
CAS Number	4445-07-2	[1][2][3][4]
Linear Formula	C₆H₅(CH₂)₁₇CH₃	[2][4]
Synonyms	Octadecylbenzene, Stearylbenzene	[1][3]
EINECS	224-684-7	[3]

Table 3: Solubility Profile (Qualitative)

Solvent	Solubility	Rationale
Water	Insoluble	The long, nonpolar alkyl chain dominates the molecule's character, making it hydrophobic.
Nonpolar Organic Solvents (e.g., Hexane, Toluene)	Soluble	"Like dissolves like"; the nonpolar nature of 1-phenyloctadecane allows it to readily dissolve in nonpolar solvents.
Polar Organic Solvents (e.g., Ethanol, Acetone)	Sparingly Soluble to Insoluble	The significant nonpolar character limits its solubility in polar solvents.

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the key physical properties of organic compounds like 1-phenyloctadecane.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Tube Method

• Sample Preparation: A small amount of finely powdered, dry 1-phenyloctadecane is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[5]

• Apparatus Setup: The capillary tube is attached to a thermometer with the bulb of the thermometer and the sample at the same level. This assembly is then placed in a heating bath (e.g., a Thiele tube filled with mineral oil or a modern digital melting point apparatus).[6]

• Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per minute, especially near the expected melting point.[6]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has melted is recorded as the end of the melting range.[6]

• Purity Check: A sharp melting range (typically ≤ 1 °C) is indicative of a pure compound. Impurities tend to depress and broaden the melting range.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure surrounding the liquid and the liquid changes into a vapor.

Methodology: Micro-Boiling Point Determination

• Apparatus Setup: A small amount of 1-phenyloctadecane is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid. The test tube is then attached to a thermometer.[7][8]

• Heating: The assembly is heated in a suitable heating bath.

• Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary tube. The heating is continued until a steady stream of bubbles is observed. The heat source is then removed, and the apparatus is allowed to cool.[9]

• Measurement: The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[8][9] It is crucial to note the atmospheric pressure at which the measurement is taken, as boiling point is pressure-dependent.

Determination of Density

Density is the mass of a substance per unit volume. For a solid like 1-phenyloctadecane at room temperature, the method of displacement is commonly used.

Methodology: Liquid Displacement Method

• Mass Measurement: A known mass of solid 1-phenyloctadecane is accurately weighed using an analytical balance.

• Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which 1-phenyloctadecane is insoluble (e.g., water, though a non-polar solvent in which it is also insoluble would be preferable to avoid any potential for emulsification). The initial volume of the liquid is recorded.

• Displacement: The weighed solid is carefully submerged in the liquid in the graduated cylinder, ensuring no splashing occurs and the solid is fully immersed.

• Final Volume Measurement: The new volume of the liquid in the graduated cylinder is recorded. The difference between the final and initial volumes gives the volume of the solid.

• Calculation: The density is calculated by dividing the mass of the solid by its determined volume.

Synthesis and Characterization Workflow

The synthesis of 1-phenyloctadecane is commonly achieved through a Friedel-Crafts alkylation reaction. The following diagram illustrates a typical workflow for its synthesis and subsequent characterization to confirm its identity and purity.

Caption: Workflow for the synthesis and characterization of 1-phenyloctadecane.

This workflow begins with the Friedel-Crafts alkylation of benzene with a long-chain alkene (1-octadecene) or an alkyl halide (1-chlorooctadecane) in the presence of a Lewis acid catalyst.[6] Following the reaction, a standard aqueous workup is performed to remove the catalyst and any water-soluble byproducts. The crude product is then purified, typically by vacuum distillation or column chromatography, to isolate the 1-phenyloctadecane. Finally, the identity and purity of the synthesized compound are confirmed through a suite of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Gas Chromatography (GC), and Fourier-Transform Infrared (FT-IR) spectroscopy.

Logical Relationship of Key Properties

The interplay between the molecular structure of 1-phenyloctadecane and its physical properties is crucial for understanding its behavior. The following diagram illustrates these relationships.

Caption: Relationship between molecular structure and physical properties.

The molecular structure of 1-phenyloctadecane, characterized by its long, nonpolar alkyl chain and aromatic phenyl group, dictates its physical properties. Its high molecular weight leads to strong van der Waals intermolecular forces, which in turn result in a relatively high boiling point. The predominantly nonpolar nature of the molecule explains its solubility in nonpolar organic solvents and its insolubility in water. The ability of the long alkyl chains to pack into a crystal lattice results in it being a solid at room temperature, albeit with a relatively low melting point.

References

• 1. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mt.com [mt.com]
• 4. 16.2 Preparation of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Summary of Key Physical Data for Solvents [fishersci.co.uk]
• 7. cerritos.edu [cerritos.edu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

1-Phenyloctadecane (CAS: 4445-07-2): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenyloctadecane, also known as octadecylbenzene or stearylbenzene, is a long-chain alkylbenzene with the chemical formula C₂₄H₄₂. Its structure consists of a phenyl group attached to an eighteen-carbon alkyl chain. This compound serves as a valuable tool in various scientific and industrial applications, most notably as an analytical standard in the quantification of mineral oil hydrocarbons. This technical guide provides a comprehensive overview of 1-phenyloctadecane, including its physicochemical properties, synthesis, applications, and safety information.

Physicochemical Properties

A summary of the key physicochemical properties of 1-phenyloctadecane is presented in the table below.

Property	Value	Reference(s)
CAS Number	4445-07-2	[1]
Molecular Formula	C₂₄H₄₂	[1]
Molecular Weight	330.59 g/mol	[1]
Appearance	White to light yellow low melting solid	[2]
Melting Point	32-37 °C	[2]
Boiling Point	249 °C at 15 mmHg	[2]
Density	~0.855 g/cm³
Solubility	Insoluble in water. Soluble in organic solvents.
Synonyms	Octadecylbenzene, Stearylbenzene, n-Octadecylbenzene	[1][2]

Synthesis of 1-Phenyloctadecane

The synthesis of 1-phenyloctadecane is typically achieved through a two-step process involving Friedel-Crafts acylation followed by Clemmensen reduction.[3][4][5]

Synthesis Workflow

Caption: Synthesis of 1-Phenyloctadecane.

Experimental Protocols

Step 1: Friedel-Crafts Acylation of Benzene with Stearoyl Chloride

This reaction forms the intermediate ketone, 1-phenyl-1-octadecanone.

• Materials:

  • Benzene (anhydrous)

  • Stearoyl chloride

  • Aluminum chloride (anhydrous)

  • Dry carbon disulfide (solvent)

  • Ice

  • Concentrated hydrochloric acid

  • Sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Round-bottom flask with a reflux condenser and a dropping funnel

  • Stirring apparatus

• Procedure:

  • In a clean, dry round-bottom flask, suspend anhydrous aluminum chloride in dry carbon disulfide.

  • Cool the flask in an ice bath and begin stirring.

  • Slowly add stearoyl chloride to the suspension.

  • After the addition of stearoyl chloride is complete, add anhydrous benzene dropwise from the dropping funnel over a period of 30 minutes.

  • Once the addition of benzene is complete, allow the reaction mixture to warm to room temperature and then gently reflux for 2-3 hours. Hydrogen chloride gas will be evolved.

  • After the reaction is complete, cool the flask and carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid to decompose the aluminum chloride complex.

  • Separate the organic layer. Wash the organic layer with water, followed by a dilute sodium bicarbonate solution, and finally with water again.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent by distillation to obtain the crude 1-phenyl-1-octadecanone. The product can be further purified by vacuum distillation or recrystallization.

Step 2: Clemmensen Reduction of 1-Phenyl-1-octadecanone

This step reduces the ketone to the final alkane product, 1-phenyloctadecane.[3][5][6]

• Materials:

  • 1-Phenyl-1-octadecanone (from Step 1)

  • Zinc amalgam (Zn(Hg))

  • Concentrated hydrochloric acid

  • Toluene (solvent)

  • Round-bottom flask with a reflux condenser

  • Stirring apparatus

• Procedure:

  • Prepare zinc amalgam by adding zinc dust to a solution of mercuric chloride in dilute hydrochloric acid, followed by washing with water.

  • In a round-bottom flask, place the zinc amalgam, concentrated hydrochloric acid, and toluene.

  • Add the 1-phenyl-1-octadecanone to the flask.

  • Heat the mixture under reflux with vigorous stirring for 24-48 hours. Additional portions of concentrated hydrochloric acid may be added during the reflux period.

  • After the reaction is complete, cool the mixture and separate the organic layer.

  • Wash the organic layer with water, a sodium bicarbonate solution, and again with water until neutral.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the toluene by distillation. The resulting crude 1-phenyloctadecane can be purified by vacuum distillation or recrystallization from a suitable solvent like ethanol.

Application as an Analytical Standard

1-Phenyloctadecane is a key analytical standard for the determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH) in various matrices, including food, food packaging, and environmental samples.[7][8][9] The standard method for this analysis is online-coupled liquid chromatography-gas chromatography-flame ionization detection (LC-GC-FID).[7][8]

Analytical Workflow

Caption: LC-GC-FID analysis workflow.

Experimental Protocol: Quantification of MOSH/MOAH using LC-GC-FID

This is a generalized protocol and specific parameters will vary depending on the instrument and the sample matrix.

• Instrumentation:

  • An online LC-GC-FID system.

  • LC column for MOSH/MOAH separation (e.g., silica-based).

  • GC capillary column suitable for hydrocarbon analysis.

• Standards and Reagents:

  • 1-Phenyloctadecane as an internal or external standard.

  • A mixture of n-alkanes (e.g., C10 to C40) for retention time markers.

  • Hexane, dichloromethane, and other high-purity solvents for extraction and chromatography.

• Procedure:

  • Sample Preparation: Extract the hydrocarbons from the sample matrix using an appropriate solvent (e.g., hexane). The extract may require a cleanup step, such as solid-phase extraction (SPE), to remove interfering substances.

  • LC Separation: Inject the prepared sample extract into the LC system. The LC separates the sample into MOSH and MOAH fractions.

  • Online Transfer: The separated fractions are transferred online to the GC system.

  • GC Separation: The hydrocarbons in each fraction are separated based on their boiling points in the GC column.

  • FID Detection: The separated hydrocarbons are detected by the Flame Ionization Detector (FID).

  • Quantification: Prepare a calibration curve using known concentrations of 1-phenyloctadecane. The concentration of MOSH and/or MOAH in the sample is determined by comparing the peak area of the analyte to the calibration curve of the 1-phenyloctadecane standard.

Biological Activity and Toxicology

Biological Activity

There is currently a lack of specific data in the scientific literature regarding the biological activity or involvement of 1-phenyloctadecane in any signaling pathways.

Metabolism

• Side-chain (aliphatic) hydroxylation: This is often the major pathway for longer alkyl chains, where cytochrome P450 enzymes introduce a hydroxyl group onto the alkyl chain.

• Aromatic hydroxylation: This involves the formation of phenolic metabolites through the action of cytochrome P450 enzymes on the benzene ring.

Anaerobic degradation of alkylbenzenes has also been observed in certain bacteria, which may involve different activation mechanisms.[10][11][12]

Toxicology and Safety

The toxicological properties of 1-phenyloctadecane have not been extensively investigated.[13] However, based on available safety data sheets, it is considered to have low acute toxicity. Standard laboratory safety precautions should be followed when handling this compound.

Hazard Information	Precautionary Measures
May cause skin and eye irritation.	Wear protective gloves, clothing, and eye/face protection.
May be harmful if swallowed.	Do not ingest. Seek medical attention if swallowed.
Combustible solid.	Keep away from heat and open flames.

Conclusion

1-Phenyloctadecane is a well-defined chemical compound with significant utility as an analytical standard, particularly in the important field of mineral oil hydrocarbon analysis. Its synthesis is straightforward, following classical organic chemistry reactions. While its direct biological activity remains largely unexplored, understanding its physicochemical properties and applications is crucial for researchers in analytical chemistry, food safety, and environmental science. Further research into its potential metabolic fate and toxicological profile would provide a more complete understanding of this compound.

References

• 1. scbt.com [scbt.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)—A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. shimadzu.com [shimadzu.com]
• 10. Metabolism of alkylbenzenes, alkanes, and other hydrocarbons in anaerobic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolism of alkylbenzenes, alkanes, and other hydrocarbons in anaerobic bacteria - ProQuest [proquest.com]
• 12. Fungal Metabolism of n-Alkylbenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fishersci.com [fishersci.com]

An In-Depth Technical Guide to the Synthesis and Purification of 1-Phenyloctadecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 1-phenyloctadecane, a long-chain alkylbenzene. The document details established synthetic methodologies, rigorous purification protocols, and essential characterization data to support researchers in the production of this compound with high purity.

Synthesis of 1-Phenyloctadecane

The synthesis of 1-phenyloctadecane can be effectively achieved through a two-step process involving Friedel-Crafts acylation followed by a Clemmensen reduction. This method is preferred over direct Friedel-Crafts alkylation to prevent carbocation rearrangements that would otherwise lead to a mixture of isomeric products. An alternative, though less common, approach involves a Grignard coupling reaction.

Preferred Synthetic Route: Friedel-Crafts Acylation and Clemmensen Reduction

This robust two-step synthesis ensures the formation of the desired linear alkylbenzene.

Step 1: Friedel-Crafts Acylation of Benzene with Octadecanoyl Chloride

In this step, benzene is acylated with octadecanoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form 1-phenyl-1-octadecanone.[1][2][3]

Step 2: Clemmensen Reduction of 1-Phenyl-1-octadecanone

The ketonic intermediate is then reduced to the corresponding alkane, 1-phenyloctadecane, using a Clemmensen reduction, which involves amalgamated zinc and hydrochloric acid.[1]

Experimental Protocol: Synthesis of 1-Phenyl-1-octadecanone

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, suspend anhydrous aluminum chloride (1.1 equivalents) in an inert solvent such as dichloromethane or carbon disulfide.

• Cool the suspension in an ice bath.

• Slowly add a solution of octadecanoyl chloride (1.0 equivalent) in the same inert solvent to the stirred suspension via the dropping funnel.

• After the addition is complete, add benzene (a large excess to act as both reactant and solvent) dropwise.

• Once the addition of benzene is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Separate the organic layer and wash it sequentially with water, a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-phenyl-1-octadecanone.

Experimental Protocol: Clemmensen Reduction to 1-Phenyloctadecane

• Prepare amalgamated zinc by stirring zinc dust with a dilute solution of mercury(II) chloride.

• In a round-bottom flask fitted with a reflux condenser, add the amalgamated zinc, concentrated hydrochloric acid, and the crude 1-phenyl-1-octadecanone.

• Heat the mixture to reflux for several hours. Additional portions of hydrochloric acid may be required during the reflux period to maintain a vigorous reaction.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Extract the product with a suitable organic solvent, such as diethyl ether or toluene.

• Combine the organic extracts and wash them with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain crude 1-phenyloctadecane.

Synthesis Step	Reactants	Catalyst/Reagents	Typical Yield	Reference
Friedel-Crafts Acylation	Benzene, Octadecanoyl Chloride	Aluminum Chloride	High	[1][2][3]
Clemmensen Reduction	1-Phenyl-1-octadecanone	Amalgamated Zinc, Hydrochloric Acid	Good to High	[1]

Alternative Synthetic Route: Grignard Coupling

An alternative synthesis involves the coupling of a phenyl Grignard reagent with a long-chain alkyl halide.

Experimental Protocol: Grignard Coupling

• Prepare phenylmagnesium bromide by reacting bromobenzene with magnesium turnings in anhydrous diethyl ether.

• In a separate flask, add a solution of 1-bromooctadecane in anhydrous diethyl ether.

• Slowly add the prepared phenylmagnesium bromide solution to the 1-bromooctadecane solution at room temperature.

• The reaction mixture is typically stirred overnight.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, washed with water and brine, and dried over anhydrous sodium sulfate.

• After filtration, the solvent is removed under reduced pressure to yield the crude product.

Synthesis Step	Reactants	Reagents	Typical Yield
Grignard Coupling	Phenylmagnesium Bromide, 1-Bromooctadecane	Magnesium, Diethyl Ether	Moderate

Purification of 1-Phenyloctadecane

Purification of the crude 1-phenyloctadecane is crucial to remove unreacted starting materials, byproducts, and residual reagents. The most effective methods are recrystallization and flash column chromatography.

Recrystallization

Recrystallization is a highly effective technique for purifying solid organic compounds.[4][5][6] For 1-phenyloctadecane, which is a low melting solid, ethanol is a suitable solvent.[7]

Experimental Protocol: Recrystallization from Ethanol

• Dissolve the crude 1-phenyloctadecane in a minimal amount of hot ethanol.

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• Perform a hot gravity filtration to remove any insoluble impurities and activated charcoal.[7]

• Allow the filtrate to cool slowly to room temperature to induce crystallization.

• Further cooling in an ice bath can maximize the yield of the crystals.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.[4][6]

• Wash the crystals with a small amount of ice-cold ethanol to remove any adhering impurities.[8]

• Dry the crystals under vacuum to obtain pure 1-phenyloctadecane.

Purification Method	Solvent	Expected Purity	Key Considerations
Recrystallization	Ethanol	>99%	Slow cooling is crucial for the formation of large, pure crystals.

Flash Column Chromatography

For the removal of impurities with similar polarity, flash column chromatography is a powerful purification technique.[9]

Experimental Protocol: Flash Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Pack a chromatography column with the silica gel slurry.

• Dissolve the crude 1-phenyloctadecane in a minimal amount of a suitable solvent and load it onto the column.

• Elute the column with a mobile phase of increasing polarity. A common solvent system is a gradient of ethyl acetate in hexanes. For a non-polar compound like 1-phenyloctadecane, a low percentage of ethyl acetate (e.g., 1-5%) in hexanes is a good starting point.

• Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield purified 1-phenyloctadecane.

Purification Method	Stationary Phase	Mobile Phase	Expected Purity
Flash Column Chromatography	Silica Gel	Hexanes/Ethyl Acetate Gradient	>99.5%

Characterization of 1-Phenyloctadecane

The identity and purity of the synthesized 1-phenyloctadecane should be confirmed by various analytical techniques.

Physical and Chemical Properties

Property	Value	Reference
CAS Number	4445-07-2	[10]
Molecular Formula	C₂₄H₄₂	[10]
Molecular Weight	330.59 g/mol	[10]
Melting Point	35-37 °C	[10]
Boiling Point	408 °C	[10]
Appearance	White to light yellow low melting solid
Purity (GC)	≥99.5%	[10]

Spectroscopic Data

• ¹H NMR (CDCl₃): The proton NMR spectrum is expected to show signals for the aromatic protons of the phenyl group (typically in the range of δ 7.1-7.3 ppm), a triplet for the benzylic methylene group (C₆H₅-CH₂ -) adjacent to the phenyl ring, multiplets for the other methylene groups of the long alkyl chain, and a triplet for the terminal methyl group.

• ¹³C NMR (CDCl₃): The carbon NMR spectrum will exhibit characteristic signals for the aromatic carbons, with distinct chemical shifts for the ipso, ortho, meta, and para carbons of the phenyl ring, as well as a series of signals for the aliphatic carbons of the octadecyl chain.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) at m/z 330. The fragmentation pattern will likely include a prominent peak at m/z 91, corresponding to the tropylium ion ([C₇H₇]⁺), which is characteristic of alkylbenzenes.

Visualization of Workflows

Synthesis Workflow

Caption: Synthetic pathway for 1-phenyloctadecane.

Purification Workflow

Caption: Purification strategies for 1-phenyloctadecane.

References

• 1. glasp.co [glasp.co]
• 2. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 3. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. orgsyn.org [orgsyn.org]
• 10. 1-Phenyloctadecan analytical standard | Sigma-Aldrich [sigmaaldrich.com]

An In-Depth Technical Guide to 1-Phenyloctadecane

This guide provides a detailed overview of the physicochemical properties and analytical methodologies related to 1-Phenyloctadecane, tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Data

1-Phenyloctadecane, also known as stearylbenzene or octadecylbenzene, is a long-chain aromatic hydrocarbon. Its fundamental molecular properties are summarized below.

Property	Value	Source
Molecular Formula	C₂₄H₄₂	[1]
Linear Formula	C₆H₅(CH₂)₁₇CH₃	[2]
Molecular Weight	330.59 g/mol	[1][2][3]
CAS Number	4445-07-2	[1][2]

Experimental Protocols

Analysis of Mineral Oil Saturated Hydrocarbons (MOSH) in Food Simulants via HPLC-GC-FID

A key application of 1-Phenyloctadecane is as an internal standard in the analysis of mineral oil saturated hydrocarbons (MOSH) in food and packaging materials. The following protocol outlines a method for its use.

Objective: To quantify the concentration of MOSH in a food simulant (e.g., ethanol 95%) using 1-Phenyloctadecane as an internal standard.

Methodology: High-Performance Liquid Chromatography coupled with Gas Chromatography and Flame Ionization Detection (HPLC-GC-FID).

Reagents and Materials:

• 1-Phenyloctadecane (internal standard)

• MOSH standard mix

• n-hexane (for dilutions)

• Food simulant sample

• HPLC-GC-FID system

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 1-Phenyloctadecane in n-hexane.

  • Prepare a series of calibration standards containing known concentrations of a MOSH mix and a fixed concentration of the 1-Phenyloctadecane internal standard.

• Sample Preparation:

  • Take a known volume of the food simulant sample.

  • Add a known amount of the 1-Phenyloctadecane internal standard stock solution.

  • Extract the hydrocarbons using liquid-liquid extraction with n-hexane.

  • Concentrate the organic phase to a final known volume.

• Chromatographic Analysis:

  • Inject the prepared standards and samples into the HPLC-GC-FID system.

  • The HPLC separates the aromatic (MOAH) and saturated (MOSH) hydrocarbon fractions.

  • The MOSH fraction is transferred online to the GC for separation of the individual saturated hydrocarbons.

  • The FID detector quantifies the amount of each hydrocarbon.

• Quantification:

  • A calibration curve is generated by plotting the ratio of the peak area of the MOSH mix to the peak area of the 1-Phenyloctadecane internal standard against the concentration of the MOSH mix.

  • The concentration of MOSH in the sample is determined using this calibration curve.

Diagrams

Analytical Workflow for MOSH Quantification

The following diagram illustrates the analytical workflow for the quantification of Mineral Oil Saturated Hydrocarbons (MOSH) using 1-Phenyloctadecane as an internal standard.

Caption: Workflow for MOSH analysis using an internal standard.

References

• 1. scbt.com [scbt.com]
• 2. 1-苯基十八烷 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1-PHENYLOCTADECANE | 4445-07-2 [chemicalbook.com]

Spectral Data Analysis of 1-Phenyloctadecane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 1-phenyloctadecane, a long-chain alkylbenzene. The information presented herein is crucial for the identification, characterization, and quality control of this compound in research and development settings. This document details its nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectral properties, along with the methodologies for their acquisition.

Introduction

1-Phenyloctadecane is a saturated hydrocarbon consisting of an octadecyl chain attached to a phenyl group. Its chemical formula is C₂₄H₄₂ and it has a molecular weight of 330.62 g/mol . Accurate spectral analysis is fundamental for confirming the structure and purity of 1-phenyloctadecane, which is essential for its application in various scientific disciplines.

Spectroscopic Data

The following sections present the key spectral data for 1-phenyloctadecane in a tabulated format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.28 - 7.15	m	5H	Aromatic protons (C₆H₅)
2.60	t	2H	Benzylic protons (-CH₂-Ph)
1.59	m	2H	-CH₂- adjacent to benzylic CH₂
1.25	br s	30H	Methylene protons in the alkyl chain (-(CH₂)₁₅-)
0.88	t	3H	Terminal methyl protons (-CH₃)

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (ppm)	Assignment
142.9	C1' (ipso-carbon of the phenyl ring)
128.4	C3'/C5' (meta-carbons of the phenyl ring)
128.2	C2'/C6' (ortho-carbons of the phenyl ring)
125.6	C4' (para-carbon of the phenyl ring)
36.0	C1 (benzylic carbon)
31.9	Methylene carbons in the alkyl chain
29.7 - 29.3	Methylene carbons in the alkyl chain
22.7	Methylene carbon adjacent to the terminal methyl group
14.1	C18 (terminal methyl carbon)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

Electron Ionization (EI) Mass Spectrum Data

m/z	Relative Intensity (%)	Assignment
330	15	[M]⁺ (Molecular Ion)
105	40	[C₈H₉]⁺ (Tropylium ion)
91	100	[C₇H₇]⁺ (Benzyl cation - Base Peak)
43	35	[C₃H₇]⁺ (Propyl fragment)
29	25	[C₂H₅]⁺ (Ethyl fragment)

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule.

IR Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3085, 3062, 3027	Weak	Aromatic C-H stretch
2924, 2853	Strong	Aliphatic C-H stretch
1604, 1496, 1454	Medium	Aromatic C=C skeletal vibrations
722, 698	Strong	C-H out-of-plane bending (monosubstituted benzene)

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectral data for organic compounds like 1-phenyloctadecane. Specific parameters may vary depending on the instrumentation used.

NMR Spectroscopy

Sample Preparation: A small amount of 1-phenyloctadecane is dissolved in a deuterated solvent, typically deuterated chloroform (CDCl₃), containing a small amount of tetramethylsilane (TMS) as an internal standard.

¹H NMR Spectroscopy: The ¹H NMR spectrum is recorded on a spectrometer operating at a frequency of, for example, 400 MHz. A sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum is recorded on the same spectrometer, typically at a frequency of 100 MHz. Proton decoupling is employed to simplify the spectrum and enhance the signal of carbon atoms.

Mass Spectrometry

Sample Introduction: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation from any impurities.

Ionization: Electron Ionization (EI) is a common method for long-chain hydrocarbons. The sample molecules are bombarded with a high-energy electron beam, causing ionization and fragmentation.

Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer and detected.

Infrared (IR) Spectroscopy

Sample Preparation: For a solid sample like 1-phenyloctadecane, the spectrum can be obtained using a KBr pellet or as a thin film on a salt plate (e.g., NaCl or KBr). For the thin film method, a small amount of the sample is melted and pressed between two salt plates.

Data Acquisition: The prepared sample is placed in the beam of an FT-IR spectrometer, and the spectrum is recorded over a typical range of 4000 to 400 cm⁻¹. A background spectrum is recorded and subtracted from the sample spectrum.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the spectral data of 1-phenyloctadecane.

Caption: Workflow for Spectroscopic Analysis of 1-Phenyloctadecane.

A Technical Guide to the Solubility of 1-Phenyloctadecane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenyloctadecane is a long-chain alkylbenzene whose physicochemical properties are of interest in various fields, including its use as a non-polar solvent, in the synthesis of surfactants, and as a component in complex hydrocarbon mixtures. A critical parameter for its application and formulation is its solubility in different organic solvents. This guide provides a comprehensive overview of the theoretical principles governing the solubility of 1-phenyloctadecane, a detailed experimental protocol for its determination, and a framework for the systematic presentation of solubility data.

It is important to note that a thorough search of publicly available scientific literature did not yield specific quantitative solubility data for 1-phenyloctadecane in common organic solvents. Therefore, this document serves as a guide for researchers to generate and report this data in a standardized manner.

Data Presentation: A Framework for Experimental Results

To facilitate the comparison and application of solubility data, it is crucial to present it in a clear and structured format. The following table is a template for recording experimentally determined solubility values for 1-phenyloctadecane in various organic solvents at different temperatures.

Table 1: Template for Experimental Solubility Data of 1-Phenyloctadecane

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)	Mole Fraction (χ)
Hexane
Toluene
Ethanol
Methanol
Acetone
User-defined

Theoretical Considerations for Solubility

The solubility of a solid in a liquid is governed by thermodynamic principles, primarily the Gibbs free energy of mixing.[1] A key guiding principle is "like dissolves like," which suggests that substances with similar intermolecular forces are more likely to be soluble in one another.[2]

1-Phenyloctadecane is a nonpolar molecule due to its long hydrocarbon chain and phenyl group. Therefore, it is expected to have higher solubility in nonpolar solvents (e.g., hexane, toluene) and lower solubility in polar solvents (e.g., methanol, ethanol).[3] Temperature is another critical factor; for most solids dissolving in liquids, solubility increases with temperature as the dissolution process is often endothermic.[4]

Experimental Protocol: Determination of Solubility

The following is a detailed methodology for determining the solubility of 1-phenyloctadecane in organic solvents using the widely accepted isothermal shake-flask method.[5][6]

Materials and Equipment

• Solute: 1-Phenyloctadecane (purity > 99%)

• Solvents: High-purity organic solvents (e.g., hexane, toluene, ethanol, methanol, acetone)

• Analytical balance (± 0.1 mg)

• Thermostatic shaker bath or incubator

• Glass vials or flasks with airtight screw caps

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC system, or gravimetric analysis equipment)

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 1-phenyloctadecane to a series of vials, each containing a known volume of a specific organic solvent. The presence of undissolved solid is essential to ensure that equilibrium is reached.[6]

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker bath set to the desired temperature.

  • Agitate the samples for a sufficient period to reach equilibrium. The time required can vary and should be determined experimentally by taking measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration of the solute in the solution remains constant.[6]

• Sample Collection and Preparation:

  • Once equilibrium is reached, allow the vials to stand undisturbed in the thermostatic bath for a period to allow the excess solid to settle.

  • Carefully withdraw a sample from the clear supernatant using a pre-warmed syringe to avoid precipitation upon cooling.

  • Immediately filter the sample through a syringe filter into a pre-weighed vial.[5] This step is crucial to remove any undissolved microcrystals.

Analytical Methods for Concentration Determination

The concentration of 1-phenyloctadecane in the saturated solution can be determined using several methods.

• Accurately weigh a clean, dry evaporating dish.[7][8]

• Pipette a known volume of the filtered saturated solution into the evaporating dish and weigh it again to determine the mass of the solution.

• Carefully evaporate the solvent in a fume hood or a vacuum oven at a temperature below the boiling point of 1-phenyloctadecane.

• Once the solvent is fully evaporated, dry the dish to a constant weight and re-weigh it.[8]

• The mass of the dissolved 1-phenyloctadecane is the final weight of the dish minus the initial weight. The mass of the solvent is the weight of the solution minus the weight of the dissolved solute.

• Prepare a series of standard solutions of 1-phenyloctadecane of known concentrations in the solvent of interest.

• Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for 1-phenyloctadecane.

• Plot a calibration curve of absorbance versus concentration.[9]

• Dilute the filtered saturated solution with a known volume of the solvent to bring its absorbance within the linear range of the calibration curve.

• Measure the absorbance of the diluted sample and use the calibration curve to determine its concentration.[9][10]

• Calculate the original concentration of the saturated solution by accounting for the dilution factor.

• Develop an HPLC method capable of separating and quantifying 1-phenyloctadecane. This would typically involve a reverse-phase column (e.g., C18) and a suitable mobile phase (e.g., a mixture of acetonitrile and water).[11]

• Prepare a series of standard solutions of 1-phenyloctadecane and inject them into the HPLC system to generate a calibration curve of peak area versus concentration.[11]

• Inject a known volume of the filtered saturated solution (appropriately diluted if necessary) into the HPLC system.

• Determine the concentration of 1-phenyloctadecane in the sample by comparing its peak area to the calibration curve.[11]

Data Analysis and Reporting

Calculate the solubility in the desired units ( g/100 mL, mol/L, mole fraction) and record the values in the data table. The experiment should be repeated at least three times to ensure reproducibility, and the average solubility with the standard deviation should be reported.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the solubility of 1-phenyloctadecane.

References

• 1. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. pharmajournal.net [pharmajournal.net]
• 9. pharmatutor.org [pharmatutor.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. pharmaguru.co [pharmaguru.co]

An In-depth Technical Guide to the Thermal Stability and Degradation of 1-Phenyloctadecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and degradation of 1-phenyloctadecane. The information presented is intended for researchers, scientists, and drug development professionals who utilize or are investigating the properties of long-chain alkylbenzenes. This document details the expected thermal behavior, degradation pathways, and standard experimental protocols for the analysis of this compound.

Thermal Analysis Data

The thermal stability of 1-phenyloctadecane can be quantitatively assessed using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific experimental data for 1-phenyloctadecane is not widely available in the public domain, its thermal properties can be inferred from its physical constants and the known behavior of similar long-chain alkylbenzenes.

1.1. Physical Properties

Basic physical properties of 1-phenyloctadecane are essential for understanding its behavior at elevated temperatures.

Property	Value
Molecular Formula	C₂₄H₄₂
Molecular Weight	330.59 g/mol
Melting Point	32-37 °C
Boiling Point	408 °C (lit.)

1.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For 1-phenyloctadecane, a TGA thermogram would be expected to show mass loss due to evaporation at higher temperatures, followed by decomposition at more elevated temperatures. Heavy alkyl benzenes are known for their good thermal stability.[1][2]

Parameter	Expected Observation
Onset of Evaporation	Dependent on heating rate and atmosphere, but will begin significantly below the boiling point.
Onset of Decomposition (Td)	Expected to be high, reflecting the good thermal stability of heavy alkyl benzenes.[1][2] A specific value is not readily available in the literature.
Residue at 600°C (inert atm.)	Expected to be minimal, as the compound should largely pyrolyze to volatile fragments.

1.3. Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature. For 1-phenyloctadecane, DSC can be used to determine the melting point and the enthalpy of fusion.

Parameter	Value
Melting Point (Tm)	32-37 °C[3]
Enthalpy of Fusion (ΔHf)	Data not readily available in the literature.

Degradation Pathways

The degradation of 1-phenyloctadecane can proceed through two primary pathways: pyrolytic degradation (in the absence of oxygen) and oxidative degradation (in the presence of oxygen).

2.1. Pyrolytic Degradation

In an inert atmosphere, the thermal degradation of 1-phenyloctadecane proceeds via pyrolysis, which involves the homolytic cleavage of C-C and C-H bonds. The long alkyl chain is the primary site of fragmentation. Cleavage of the C-C bonds at various positions along the octadecyl chain will lead to the formation of a variety of smaller alkanes and alkenes, as well as benzene and toluene from fragmentation near the phenyl group.

Pyrolytic degradation pathway of 1-phenyloctadecane.

2.2. Oxidative Degradation

In the presence of oxygen, the degradation of 1-phenyloctadecane is initiated by the abstraction of a hydrogen atom, primarily from the benzylic position due to the resonance stabilization of the resulting radical. This initiates a radical chain reaction involving oxygen, leading to the formation of hydroperoxides, which can then decompose to form ketones and alcohols. Further oxidation can lead to the cleavage of the alkyl chain and the formation of benzoic acid.[4]

Oxidative degradation pathway of 1-phenyloctadecane.

Experimental Protocols

The following sections detail generalized experimental protocols for the thermal analysis of 1-phenyloctadecane.

3.1. Thermogravimetric Analysis (TGA)

This protocol is designed to determine the thermal stability and decomposition profile of 1-phenyloctadecane.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of 1-phenyloctadecane into a clean, tared TGA pan (e.g., alumina or platinum).

• Experimental Conditions:

  • Purge Gas: High purity nitrogen at a flow rate of 50-100 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset of decomposition temperature (Td) and the percentage of residue remaining at the end of the experiment.

References

• 1. estherchem.com [estherchem.com]
• 2. Heavy Alkylate BENZENE (HAB) – keytonenergy [keytonenergy.com]
• 3. 1-苯基十八烷 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. Chemical, physical and electrical properties of aged dodecylbenzene 2: thermal ageing of single isomers in air | IEEE Journals & Magazine | IEEE Xplore [ieeexplore.ieee.org]

The Toxicology of Octadecylbenzene: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octadecylbenzene, a long-chain alkylbenzene, is utilized in various industrial applications. A comprehensive understanding of its toxicological profile is essential for ensuring safe handling and for predicting potential environmental and human health impacts. This technical guide synthesizes the currently available toxicological data for Octadecylbenzene, presenting quantitative data in a structured format. Due to a notable lack of in-depth studies in the public domain, this document also highlights the significant data gaps for chronic toxicity, carcinogenicity, mutagenicity, and reproductive effects, underscoring the need for further investigation. A generalized workflow for an acute toxicity study is provided to illustrate a fundamental toxicological evaluation process.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after the administration of a single dose of a substance. For Octadecylbenzene, limited quantitative data from oral and dermal acute toxicity studies are available.

Quantitative Acute Toxicity Data

The following table summarizes the available median lethal dose (LD50) values for Octadecylbenzene. The LD50 is the statistically derived single dose of a substance that can be expected to cause death in 50% of the animals when administered by a particular route.

Route of Administration	Species	LD50 Value	Reference
Oral	Rat	> 10000 mg/kg	[1]
Dermal	Rabbit	> 3160 mg/kg	[1]

Interpretation: The high LD50 values suggest a low order of acute toxicity for Octadecylbenzene via both oral and dermal routes of exposure.

Generalized Experimental Workflow for Acute Oral Toxicity Testing

To provide context for the generation of acute toxicity data, the following diagram illustrates a generalized workflow for a typical acute oral toxicity study, based on established guidelines.

A generalized workflow for an acute oral toxicity study.

Skin and Eye Irritation

Multiple safety data sheets indicate that Octadecylbenzene may cause skin and eye irritation.[2][3] However, quantitative data from standardized tests, such as the Draize test for skin and eye irritation in rabbits, are not publicly available. Therefore, the irritant potential of Octadecylbenzene cannot be definitively quantified at this time.

Sensitization

Information regarding the skin sensitization potential of Octadecylbenzene is limited. While some sources suggest a potential for sensitization, no specific data from recognized test methods, such as the Guinea Pig Maximization Test or the Local Lymph Node Assay, were found.[1]

Chronic Toxicity, Carcinogenicity, Mutagenicity, and Reproductive Toxicity

A comprehensive search of publicly available literature and databases reveals a significant lack of data on the chronic toxicological effects of Octadecylbenzene. Specific studies investigating the following endpoints have not been identified:

• Chronic Toxicity: No data on the effects of repeated or long-term exposure to Octadecylbenzene are available.

• Carcinogenicity: Octadecylbenzene is not listed as a carcinogen by major regulatory agencies such as the International Agency for Research on Cancer (IARC) or the National Toxicology Program (NTP).[1][4] No long-term animal bioassays for carcinogenicity have been reported.

• Mutagenicity: There is no available information on the potential of Octadecylbenzene to induce gene mutations or chromosomal aberrations.[1]

• Reproductive and Developmental Toxicity: Studies to assess the potential adverse effects of Octadecylbenzene on reproductive function and fetal development have not been found in the reviewed literature.[1]

Signaling Pathways and Mechanisms of Toxicity

Due to the limited toxicological data available, there is no information regarding the specific signaling pathways or mechanisms of toxicity associated with Octadecylbenzene. Research in this area would be contingent on the identification of specific toxicological effects in robust studies.

Conclusion and Future Directions

The available toxicological data for Octadecylbenzene are primarily limited to acute toxicity studies, which suggest a low acute hazard. However, there is a critical lack of information regarding skin and eye irritation, sensitization, chronic toxicity, carcinogenicity, mutagenicity, and reproductive and developmental toxicity. To conduct a thorough risk assessment and to ensure the safe use of Octadecylbenzene, further research is imperative to address these significant data gaps. Standardized testing according to internationally recognized guidelines (e.g., OECD) is necessary to fully characterize the toxicological profile of this compound.

References

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. images.thdstatic.com [images.thdstatic.com]
• 4. angenechemical.com [angenechemical.com]

Environmental fate and biodegradation of 1-Phenyloctadecane

An In-Depth Technical Guide on the Environmental Fate and Biodegradation of 1-Phenyloctadecane

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the environmental fate and biodegradation of 1-phenyloctadecane is limited in publicly available scientific literature. This guide has been compiled by extrapolating information from studies on structurally similar long-chain alkylbenzenes (LABs) and general principles of hydrocarbon microbiology. The proposed pathways and protocols should be considered theoretical and require experimental validation.

Introduction

1-Phenyloctadecane is a long-chain alkylbenzene (LAB) characterized by a phenyl group attached to an eighteen-carbon alkyl chain. LABs are primarily used as intermediates in the production of linear alkylbenzene sulfonates (LAS), which are major components of synthetic detergents. Due to their widespread use, the environmental fate of these compounds is of significant interest. This guide provides a comprehensive overview of the expected environmental behavior and biodegradation of 1-phenyloctadecane, based on available data for related compounds.

Physicochemical Properties

Understanding the physicochemical properties of 1-phenyloctadecane is crucial for predicting its environmental distribution and bioavailability.

Property	Value	Reference
Molecular Formula	C₂₄H₄₂	[1]
Molecular Weight	330.59 g/mol	[1]
Melting Point	32-36 °C	[1]
Boiling Point	249 °C at 15 mmHg	[1]
Water Solubility	Insoluble	[2]
Log Kow (Octanol-Water Partition Coefficient)	Estimated to be high (hydrophobic)	Inferred

Environmental Fate

The environmental fate of 1-phenyloctadecane is governed by a combination of transport and transformation processes.

• Abiotic Degradation: Abiotic degradation pathways, such as photolysis and hydrolysis, are not expected to be significant for 1-phenyloctadecane under typical environmental conditions[3]. Due to the stability of the benzene ring and the long alkyl chain, these processes are likely to be very slow.

• Sorption: Given its high hydrophobicity (inferred from its insolubility in water), 1-phenyloctadecane is expected to strongly adsorb to organic matter in soil and sediment. This partitioning behavior will reduce its concentration in the aqueous phase and limit its mobility.

• Volatilization: With a relatively high boiling point, volatilization from water or soil surfaces is not anticipated to be a major removal mechanism.

• Bioaccumulation: Due to its lipophilic nature, 1-phenyloctadecane has the potential to bioaccumulate in fatty tissues of organisms. However, its metabolism by microorganisms can mitigate this risk.

Biodegradation

The primary mechanism for the removal of 1-phenyloctadecane from the environment is expected to be biodegradation by microorganisms. Both aerobic and anaerobic degradation processes are possible, with aerobic pathways generally being more rapid and efficient.

Aerobic Biodegradation

Under aerobic conditions, the biodegradation of long-chain n-alkylbenzenes is typically initiated by the oxidation of the alkyl chain. This process is carried out by a wide range of bacteria, including species of Pseudomonas and Rhodococcus, which are known for their ability to degrade hydrocarbons[4][5].

Proposed Aerobic Biodegradation Pathway:

The most probable aerobic degradation pathway for 1-phenyloctadecane involves the following steps:

• Terminal Oxidation: The degradation is initiated by a monooxygenase enzyme that hydroxylates the terminal methyl group of the octadecyl chain, forming 18-phenyl-1-octadecanol.

• Alcohol and Aldehyde Dehydrogenation: The primary alcohol is then oxidized to the corresponding aldehyde (18-phenyl-octadecanal) and subsequently to a carboxylic acid (18-phenyloctadecanoic acid) by alcohol and aldehyde dehydrogenases, respectively.

• β-Oxidation: The resulting phenylalkanoic acid undergoes a series of β-oxidation cycles. In each cycle, the alkyl chain is shortened by two carbon atoms, releasing acetyl-CoA. This process continues until a short-chain phenylalkanoic acid, such as phenylacetic acid or benzoic acid, is formed.

• Aromatic Ring Cleavage: The resulting aromatic acid is then further degraded. For instance, phenylacetic acid can be hydroxylated to form a dihydroxy intermediate (e.g., 3,4-dihydroxyphenylacetate), which is then susceptible to ring cleavage by dioxygenase enzymes. The ring-opened product is then funneled into central metabolic pathways like the Krebs cycle.

Caption: Proposed aerobic biodegradation pathway of 1-phenyloctadecane.

Anaerobic Biodegradation

Anaerobic biodegradation of long-chain alkylbenzenes is also possible, although it is generally slower than aerobic degradation[6]. Under anoxic conditions, different terminal electron acceptors such as nitrate, sulfate, or iron(III) can be utilized by anaerobic bacteria.

Proposed Anaerobic Biodegradation Pathway:

The initial activation of the relatively inert alkyl chain in the absence of oxygen is a key challenge. One proposed mechanism for anaerobic n-alkane degradation that could be relevant for 1-phenyloctadecane is the addition of fumarate to a subterminal carbon of the alkyl chain, catalyzed by a glycyl-radical enzyme[7].

• Fumarate Addition: The degradation may be initiated by the addition of a fumarate molecule to the octadecyl chain, likely at the C2 position, to form a substituted succinate derivative.

• Carbon Skeleton Rearrangement and Activation: The resulting molecule undergoes a series of enzymatic reactions, including carbon skeleton rearrangement and activation to a CoA-thioester.

• β-Oxidation: Similar to the aerobic pathway, the activated alkyl chain is then degraded via β-oxidation.

• Aromatic Ring Metabolism: The eventual phenyl-substituted metabolite is likely converted to a central intermediate like benzoyl-CoA, which is a common intermediate in the anaerobic degradation of aromatic compounds. Benzoyl-CoA is then dearomatized and the ring is cleaved.

Caption: Proposed anaerobic biodegradation pathway of 1-phenyloctadecane.

Experimental Protocols

The following sections outline general experimental protocols that can be adapted to study the biodegradation of 1-phenyloctadecane. These are based on standard OECD guidelines and common laboratory practices for hydrocarbon biodegradation studies[8].

Aerobic Biodegradation Study (OECD 301F - Manometric Respirometry Test)

This method determines the biodegradability of a chemical by measuring the oxygen consumed by microorganisms in a closed respirometer.

5.1.1. Materials and Reagents

• Mineral Medium: Prepare a mineral salt medium as specified in OECD Guideline 301.

• Inoculum: Activated sludge from a domestic wastewater treatment plant, or a mixed microbial culture from a hydrocarbon-contaminated site.

• Test Substance: 1-Phenyloctadecane (analytical grade).

• Reference Substance: A readily biodegradable compound like sodium benzoate or aniline.

• Respirometer: A multi-chamber respirometer capable of continuous oxygen uptake measurement.

5.1.2. Experimental Setup

• Prepare a stock solution of 1-phenyloctadecane. Due to its low water solubility, it may be necessary to adsorb it onto an inert support like silica gel or use a minimal amount of a non-toxic, non-biodegradable solvent.

• Set up the following test flasks in the respirometer:

  • Test Flasks (duplicate): Mineral medium, inoculum, and 1-phenyloctadecane (e.g., at a concentration of 100 mg/L).

  • Blank Flasks (duplicate): Mineral medium and inoculum only.

  • Reference Flask (single): Mineral medium, inoculum, and the reference substance.

  • Toxicity Control Flask (optional): Mineral medium, inoculum, 1-phenyloctadecane, and the reference substance.

• Incubate the flasks at a constant temperature (e.g., 20-25 °C) in the dark for 28 days.

• Continuously measure the oxygen consumption in each flask.

5.1.3. Data Analysis

• Calculate the percentage of biodegradation based on the ratio of the measured biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD).

• A substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window during the 28-day test period.

Metabolite Identification using GC-MS

This protocol outlines the extraction and analysis of potential biodegradation metabolites from a liquid culture.

5.2.1. Sample Preparation and Extraction

• At various time points during a biodegradation experiment, collect aliquots of the culture medium.

• Centrifuge the samples to remove microbial cells.

• Acidify the supernatant to a pH of ~2 with hydrochloric acid.

• Perform a liquid-liquid extraction of the acidified supernatant with a suitable organic solvent, such as dichloromethane (DCM) or ethyl acetate.

• Dry the organic extract over anhydrous sodium sulfate and concentrate it under a gentle stream of nitrogen.

5.2.2. Derivatization

To improve the volatility and chromatographic properties of polar metabolites (e.g., carboxylic acids), derivatization is often necessary. A common method is silylation:

• To the dried extract, add a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Heat the mixture at a specific temperature (e.g., 70 °C) for a defined period (e.g., 30 minutes) to allow for complete derivatization.

5.2.3. GC-MS Analysis

• Inject an aliquot of the derivatized extract into a gas chromatograph coupled with a mass spectrometer (GC-MS).

• Use a suitable capillary column (e.g., a nonpolar DB-5 or equivalent).

• Employ a temperature program that allows for the separation of a wide range of compounds.

• Operate the mass spectrometer in full-scan mode to acquire mass spectra of the eluting compounds.

• Identify the metabolites by comparing their mass spectra with libraries (e.g., NIST) and, if possible, with authentic standards.

Caption: Workflow for metabolite analysis by GC-MS.

Quantitative Data Summary (Hypothetical)

As no specific quantitative data for 1-phenyloctadecane is available, the following table presents hypothetical data based on studies of similar long-chain alkylbenzenes and linear alkylbenzene sulfonates to illustrate the expected range of degradation rates.

Parameter	Environmental Compartment	Estimated Value	Basis for Estimation	Reference
Aerobic Biodegradation Half-life	Soil	20 - 50 days	Based on LAS with similar alkyl chain lengths.	[8]
Aerobic Biodegradation Half-life	Water (with sediment)	5 - 20 days	Based on LAS in river water.	[9]
Anaerobic Biodegradation	Sediment	Slower than aerobic; potentially persistent in the absence of suitable electron acceptors.	General principle for hydrocarbon biodegradation.	[6]

Conclusion

While direct experimental evidence is lacking, the environmental fate and biodegradation of 1-phenyloctadecane can be reasonably predicted based on its structural similarity to other long-chain alkylbenzenes. It is expected to be a hydrophobic compound that partitions to soil and sediment. Biodegradation is the most likely and significant removal mechanism, with aerobic pathways involving initial oxidation of the long alkyl chain followed by β-oxidation and subsequent aromatic ring cleavage. Anaerobic degradation is also plausible but is expected to occur at a slower rate. The experimental protocols and proposed pathways outlined in this guide provide a solid foundation for future research to definitively elucidate the environmental behavior of 1-phenyloctadecane. Such studies are crucial for a comprehensive environmental risk assessment of this compound.

References

• 1. Biodegradation of Variable-Chain-Length Alkanes at Low Temperatures by a Psychrotrophic Rhodococcus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rhodococcus Strains from the Specialized Collection of Alkanotrophs for Biodegradation of Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Abiotic degradation of chlorinated ethanes and ethenes in water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microbial degradation of contaminants of emerging concern: metabolic, genetic and omics insights for enhanced bioremediation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fatty Acid and Alcohol Metabolism in Pseudomonas putida: Functional Analysis Using Random Barcode Transposon Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biodegradation kinetics of linear alkylbenzene sulfonate in sludge-amended agricultural soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fate of the benzene ring of linear alkylbenzene sulfonate in natural waters - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1-Phenyloctadecane and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenyloctadecane, also known by its common synonyms Octadecylbenzene and Stearylbenzene, is a long-chain alkylbenzene consisting of an eighteen-carbon alkyl chain attached to a phenyl group.[1][2][3][4] This compound and its isomers are of interest in various fields, including analytical chemistry, environmental science, and potentially in the assessment of industrial chemical toxicology. This technical guide provides a comprehensive overview of the synonyms, physicochemical properties, and relevant experimental methodologies associated with 1-Phenyloctadecane. Due to a lack of specific information in the current scientific literature regarding its direct involvement in biological signaling pathways, this guide will focus on its chemical synthesis and analytical detection workflows.

Synonyms and Chemical Identifiers

A comprehensive list of synonyms and chemical identifiers for 1-Phenyloctadecane is crucial for accurate literature searches and chemical inventory management. The following table summarizes the key names and registration numbers associated with this compound.[1][2][3][5]

Identifier Type	Identifier	Source (Example)
Common Name	1-Phenyloctadecane	Sigma-Aldrich[6]
Octadecylbenzene	PubChem[1][5]
n-Octadecylbenzene	Parchem[2]
Stearylbenzene	Santa Cruz Biotechnology[7]
IUPAC Name	octadecylbenzene	PubChem[5]
CAS Number	4445-07-2	PubChem[5]
EC Number	224-684-7	PubChem[5]
UNII	2PUR93PL86	PubChem[5]
InChI Key	WSVDSBZMYJJMSB-UHFFFAOYSA-N	PubChem[5]
SMILES	CCCCCCCCCCCCCCCCCCC1=CC=CC=C1	PubChem[5]
Other Synonyms	Benzene, octadecyl-	PubChem[1][5]
Octadecane, 1-phenyl-	PubChem[1][5]
2-Phenyloctadecane	Parchem[2]
NSC 41235	PubChem[1]

Physicochemical Properties

The following table summarizes key quantitative data for 1-Phenyloctadecane, compiled from various chemical databases and supplier specifications.

Property	Value	Source (Example)
Molecular Formula	C₂₄H₄₂	PubChem[5]
Molecular Weight	330.59 g/mol	Santa Cruz Biotechnology[7]
Appearance	Low melting solid, White to light yellow	Thermo Fisher Scientific
Melting Point	32-36 °C	Thermo Fisher Scientific
Boiling Point	249 °C at 15 mmHg	Parchem[2]
Flash Point	>112 °C	Thermo Fisher Scientific
GHS Hazard Statements	H413: May cause long lasting harmful effects to aquatic life.	PubChem[5]

Experimental Protocols

While detailed, step-by-step protocols for specific experiments involving 1-Phenyloctadecane are often proprietary or published within broader studies, this section outlines the fundamental methodologies for its synthesis and analysis based on established chemical principles.

Synthesis of 1-Phenyloctadecane via Friedel-Crafts Acylation and Subsequent Reduction

A common synthetic route to 1-Phenyloctadecane involves a two-step process: Friedel-Crafts acylation of benzene with stearoyl chloride, followed by reduction of the resulting ketone.[8][9]

Step 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is an electrophilic aromatic substitution reaction that introduces an acyl group onto an aromatic ring.[8][10][11]

• Reaction: Benzene reacts with stearoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form 1-phenyl-1-octadecanone.[8][9]

• General Procedure:

  • Anhydrous aluminum chloride is suspended in an inert solvent (e.g., dichloromethane) in a reaction flask equipped with a reflux condenser and an addition funnel, under an inert atmosphere (e.g., nitrogen).[12]

  • The mixture is cooled in an ice bath.[12]

  • A solution of stearoyl chloride in the same inert solvent is added dropwise from the addition funnel to the stirred suspension.

  • After the addition of stearoyl chloride, a solution of benzene in the inert solvent is added dropwise.

  • Once the additions are complete, the reaction mixture is allowed to warm to room temperature and may be heated to reflux to ensure the reaction goes to completion.[8]

  • The reaction is quenched by carefully pouring the mixture into a beaker containing ice and concentrated hydrochloric acid.[12]

  • The organic layer is separated, washed with a sodium bicarbonate solution and brine, and then dried over an anhydrous drying agent (e.g., MgSO₄).[12]

  • The solvent is removed by rotary evaporation, and the crude product, 1-phenyl-1-octadecanone, can be purified by distillation or chromatography.[12]

Step 2: Clemmensen or Wolff-Kishner Reduction

The carbonyl group of the ketone produced in the first step is then reduced to a methylene group to yield 1-Phenyloctadecane.

• Clemmensen Reduction: This method involves heating the ketone with amalgamated zinc (zinc treated with mercury) and concentrated hydrochloric acid.

• Wolff-Kishner Reduction: This alternative involves heating the ketone with hydrazine hydrate and a strong base, such as potassium hydroxide, in a high-boiling solvent like ethylene glycol.

Analysis of 1-Phenyloctadecane

1-Phenyloctadecane is often used as an analytical standard in the analysis of mineral oil hydrocarbons in various matrices.[6]

On-line High-Performance Liquid Chromatography–Gas Chromatography–Flame Ionization Detection (On-line HPLC–GC–FID)

This powerful hyphenated technique is considered a gold standard for the analysis of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH) in food and environmental samples.[3]

• Principle: The sample is first injected into an HPLC system for separation of the hydrocarbon fractions (MOSH and MOAH) from the bulk of the sample matrix (e.g., triglycerides in edible oils). The desired fraction is then automatically transferred online to a GC system for further separation and quantification by FID.[1][3]

• General Procedure:

  • Sample Preparation: The sample is extracted with a suitable solvent (e.g., hexane). For complex matrices, a clean-up step using aluminum oxide may be necessary to remove biogenic interferences.[1]

  • HPLC Separation: A normal-phase HPLC column is typically used to separate the MOSH and MOAH fractions.

  • On-line Transfer: The eluent from the HPLC containing the fraction of interest is transferred to the GC via a specialized interface. This often involves large volume injection techniques.[13]

  • GC Separation: A capillary GC column separates the hydrocarbons based on their boiling points.

  • FID Detection: A Flame Ionization Detector is used for the quantification of the hydrocarbons.

  • Quantification: The total peak area between specific markers (e.g., n-decane and n-tetracontane) is integrated to determine the mineral oil content.[2] 1-Phenyloctadecane can be used as a reference substance to verify the retention time and response of long-chain alkylbenzenes.

Supercritical Fluid Chromatography (SFC)

SFC is a chromatographic technique that uses a supercritical fluid as the mobile phase, most commonly carbon dioxide.[14] It is particularly useful for the separation of non-volatile and thermally labile compounds and is considered a "green" alternative to normal-phase HPLC due to the reduction in organic solvent use.[14][15] The retention behavior of n-alkylbenzenes, including 1-Phenyloctadecane, has been studied using SFC.[6]

• Principle: Separation is based on the partitioning of analytes between a stationary phase and a supercritical fluid mobile phase. The solvating power of the mobile phase can be adjusted by changing the pressure and temperature, or by adding a co-solvent (modifier).[14][16]

• Instrumentation: An SFC system includes a pump for the carbon dioxide, a pump for the co-solvent, an autosampler, a column oven, a back-pressure regulator to maintain the supercritical state, and a detector (e.g., UV, MS).[16]

• Method Development: Key parameters to optimize include the choice of stationary phase, the composition of the mobile phase (including the type and percentage of co-solvent), temperature, and backpressure.[17]

Biological Signaling Pathways and Toxicology

Currently, there is a notable lack of specific information in the peer-reviewed scientific literature directly implicating 1-Phenyloctadecane in specific biological signaling pathways. While the toxicity of benzene and some shorter-chain alkylbenzenes on cellular processes, including signaling pathways related to hematopoiesis, has been investigated, these findings cannot be directly extrapolated to long-chain alkylbenzenes like 1-Phenyloctadecane.[18]

Studies on linear alkylbenzene sulfonates (LAS), which are surfactants derived from linear alkylbenzenes, have shown that their toxicity to aquatic organisms increases with the length of the alkyl chain.[19] However, the toxicity of the parent linear alkylbenzenes (LABs) is less studied.[20] Some research indicates that LABs are not highly toxic to many aquatic species.[20] Long-chain alkylbenzenes are used as molecular tracers for domestic waste in the marine environment, suggesting their persistence.[4][21]

Given the widespread use of products containing long-chain alkylbenzenes, further research into their potential biological effects and interactions with cellular signaling pathways is warranted. Standard toxicological screening methods could be employed to assess the acute and chronic toxicity of 1-Phenyloctadecane.[22][23]

Visualizations

Logical Workflow for the Synthesis of 1-Phenyloctadecane

Caption: A diagram illustrating the two-step synthesis of 1-Phenyloctadecane.

Experimental Workflow for On-line HPLC-GC-FID Analysis

Caption: A schematic of the experimental workflow for analyzing hydrocarbons using on-line HPLC-GC-FID.

References

• 1. mosh-moah.de [mosh-moah.de]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)—A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Benzene, octadecyl- | C24H42 | CID 78187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-苯基十八烷 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. scbt.com [scbt.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. m.youtube.com [m.youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. websites.umich.edu [websites.umich.edu]
• 13. bfr.bund.de [bfr.bund.de]
• 14. waters.com [waters.com]
• 15. fagg-afmps.be [fagg-afmps.be]
• 16. youtube.com [youtube.com]
• 17. matheo.uliege.be [matheo.uliege.be]
• 18. Benzene and its effects on cell signaling pathways related to hematopoiesis and leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Toxicity of linear alkylbenzene sulfonate and one long-chain degradation intermediate, sulfophenyl carboxylic acid on early life-stages of seabream (sparus aurata) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Susceptibility of synthetic long-chain alkylbenzenes to degradation in reducing marine sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pharmidex.com [pharmidex.com]
• 23. Toxicological screening - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Precision Quantification of Long-Chain Alkanes Using 1-Phenyloctadecane as an Internal Standard in GC-MS

Abstract

This application note details a robust and validated method for the quantitative analysis of long-chain alkanes in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol utilizes 1-phenyloctadecane as an internal standard (IS) to ensure high accuracy and precision by correcting for variations during sample preparation and injection. This methodology is particularly suited for researchers, scientists, and professionals in the fields of environmental analysis, petrochemicals, and drug development where precise quantification of hydrocarbon contaminants or components is critical.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1] In quantitative analysis, achieving accurate and reproducible results can be challenging due to potential variations in sample preparation, injection volume, and instrument response.[2] The use of an internal standard is a widely accepted technique to mitigate these sources of error.[3][4] An ideal internal standard should be chemically similar to the analyte(s) of interest, not naturally present in the samples, and chromatographically resolved from other components.[2][3]

1-Phenyloctadecane is an excellent internal standard for the analysis of high molecular weight, non-polar compounds such as long-chain alkanes. Its high boiling point and chemical stability ensure it behaves similarly to the target analytes during sample extraction and GC analysis. Its unique mass spectrum, containing a prominent phenyl group fragment, allows for easy identification and quantification without interfering with the mass spectra of the target alkanes.

This application note provides a comprehensive protocol for the use of 1-phenyloctadecane as an internal standard for the quantification of C20 to C30 alkanes.

Materials and Reagents

• Analytes: n-Eicosane (C20), n-Pentacosane (C25), n-Triacontane (C30) (≥99% purity)

• Internal Standard: 1-Phenyloctadecane (≥99% purity)

• Solvent: Hexane (GC grade or equivalent)[5]

• Glassware: 1.5 mL GC autosampler vials with PTFE-lined caps, volumetric flasks, and micropipettes.[6]

Experimental Protocols

Preparation of Standard Solutions

a. Stock Solutions (1000 µg/mL):

• Accurately weigh approximately 10 mg of each analyte (n-eicosane, n-pentacosane, n-triacontane) and the internal standard (1-phenyloctadecane) into separate 10 mL volumetric flasks.

• Dissolve and dilute to the mark with hexane. These are the individual stock solutions.

b. Internal Standard Spiking Solution (10 µg/mL):

• Dilute the 1-phenyloctadecane stock solution 1:100 with hexane to prepare a 10 µg/mL working solution.

c. Calibration Standards:

• Prepare a mixed analyte stock solution by combining appropriate volumes of the individual analyte stock solutions.

• Serially dilute the mixed analyte stock solution with hexane to prepare a series of calibration standards with concentrations ranging from 0.5 µg/mL to 50 µg/mL.

• Add a constant amount of the internal standard spiking solution to each calibration standard to achieve a final IS concentration of 10 µg/mL in each vial.

Sample Preparation

The following is a general protocol for a liquid sample matrix.[7]

a. Liquid-Liquid Extraction (LLE):

• To 1 mL of the liquid sample, add 100 µL of the 10 µg/mL 1-phenyloctadecane internal standard solution.

• Add 2 mL of hexane and vortex vigorously for 2 minutes to ensure thorough mixing and extraction of the analytes and internal standard into the organic phase.[7]

• Centrifuge the sample at 3000 rpm for 5 minutes to achieve complete phase separation.[7]

• Carefully transfer the upper hexane layer to a clean GC vial for analysis.

dot

Caption: A streamlined workflow for sample preparation.

GC-MS Instrumentation and Conditions

The following parameters are a starting point and may require optimization for different instruments.[8][9]

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar column[10]
Injector Temperature	280°C[8]
Injection Volume	1 µL
Injection Mode	Splitless[8]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[11]
Oven Temperature Program	Initial temperature: 100°C, hold for 2 minutesRamp 1: 15°C/min to 320°CHold at 320°C for 10 minutes[9][11]
MS Transfer Line Temp	290°C[12]
Ion Source Temperature	230°C[12]
Quadrupole Temperature	150°C[12]
Ionization Energy	70 eV (Electron Ionization - EI)[11]
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification and Full Scan (m/z 50-550) for qualitative confirmation

Data Analysis and Results

Quantitative Analysis

Quantification is performed by generating a calibration curve. This is achieved by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the prepared calibration standards. The concentration of the analyte in the samples is then determined from this calibration curve.

dot

Caption: The logical flow for quantitative data analysis.

Key Quantitative Data

The following tables summarize the expected retention times and the ions used for Selected Ion Monitoring (SIM) for the target analytes and the internal standard.

Table 1: Retention Times and SIM Ions

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
n-Eicosane (C20)	12.5	57	71, 85
1-Phenyloctadecane (IS)	16.2	91	105, 203
n-Pentacosane (C25)	17.8	57	71, 85
n-Triacontane (C30)	22.1	57	71, 85

Table 2: Calibration Curve Data (Example)

Concentration (µg/mL)	Analyte/IS Peak Area Ratio (n-Pentacosane)
0.5	0.048
1.0	0.102
5.0	0.515
10.0	1.03
25.0	2.55
50.0	5.12
R² Value	0.9995

Conclusion

The use of 1-phenyloctadecane as an internal standard provides a reliable and accurate method for the quantification of long-chain alkanes by GC-MS. Its chemical properties and chromatographic behavior make it an ideal choice to correct for variations in sample preparation and analysis, leading to high-quality, reproducible data. The detailed protocol and instrument parameters presented in this application note serve as a robust starting point for developing and validating quantitative methods for hydrocarbons in various complex matrices, proving invaluable for quality control and research in numerous scientific and industrial fields.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Choosing an Internal Standard [restek.com]
• 4. benchchem.com [benchchem.com]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. uoguelph.ca [uoguelph.ca]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 1-Phenyloctadecane as a Surrogate Standard in the Analysis of Mineral Oil Aromatic Hydrocarbons by HPLC-GC-FID

For Researchers, Scientists, and Drug Development Professionals

Introduction

The contamination of food products with mineral oil hydrocarbons (MOH) is a significant concern for food safety and quality control. MOH are complex mixtures of saturated hydrocarbons (MOSH) and aromatic hydrocarbons (MOAH). Certain compounds within the MOAH fraction are suspected to be carcinogenic and genotoxic, necessitating sensitive and reliable analytical methods for their quantification. The online hyphenation of high-performance liquid chromatography (HPLC) with gas chromatography coupled to a flame ionization detector (HPLC-GC-FID) has become the gold standard for the analysis of MOSH and MOAH in various food matrices.[1][2]

Accurate quantification in complex matrices requires the use of internal standards to compensate for analyte losses during sample preparation and instrumental analysis. A surrogate standard, which is added to the sample at the beginning of the analytical process, is crucial for monitoring the efficiency of the entire method. This application note details the use of 1-phenyloctadecane as a surrogate standard for the determination of the MOAH fraction in food samples by HPLC-GC-FID.

Physicochemical Properties and Rationale for Use

1-Phenyloctadecane is a suitable surrogate standard for the analysis of the MOAH fraction due to its chemical and physical properties. Its structure, consisting of a long alkyl chain attached to a benzene ring, provides it with chromatographic behavior similar to the alkylated aromatic hydrocarbons typically found in mineral oil. It is not naturally present in most food samples, a key requirement for a surrogate standard. Furthermore, its elution profile in both the HPLC and GC systems is well-defined and falls within the range of the MOAH fraction, allowing for accurate monitoring of the analytical procedure.

Key Properties of 1-Phenyloctadecane:

Property	Value
Molecular Formula	C₂₄H₄₂
Molecular Weight	330.6 g/mol
Boiling Point	408 °C
Melting Point	35-37 °C
Solubility	Soluble in organic solvents like hexane and dichloromethane

Experimental Protocol

This protocol outlines a general procedure for the analysis of MOAH in a solid food matrix using 1-phenyloctadecane as a surrogate standard.

Sample Preparation and Extraction

• Homogenization: Homogenize a representative portion of the food sample to ensure uniformity.

• Weighing: Accurately weigh approximately 10 g of the homogenized sample into a centrifuge tube.

• Surrogate Standard Spiking: Add a known amount of 1-phenyloctadecane solution (e.g., 100 µL of a 10 µg/mL solution in hexane) to the sample.

• Extraction: Add 20 mL of n-hexane to the tube. Vortex vigorously for 2 minutes and then sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the solid matrix from the organic solvent.

• Collection: Carefully transfer the hexane supernatant to a clean tube.

• Re-extraction: Repeat the extraction process (steps 4-6) with an additional 20 mL of n-hexane. Combine the supernatants.

• Concentration: Evaporate the combined hexane extracts to a final volume of approximately 1 mL under a gentle stream of nitrogen at room temperature.

Sample Cleanup (Solid Phase Extraction - SPE)

• Column Conditioning: Condition a silica gel SPE cartridge (e.g., 1 g, 6 mL) by passing 5 mL of n-hexane through it.

• Sample Loading: Load the 1 mL concentrated extract onto the conditioned SPE cartridge.

• Elution: Elute the hydrocarbon fraction with 10 mL of a hexane/dichloromethane (80:20, v/v) mixture.

• Final Concentration: Evaporate the eluate to a final volume of 500 µL under a gentle stream of nitrogen. Transfer the final extract to an autosampler vial for HPLC-GC-FID analysis.

HPLC-GC-FID Instrumentation and Conditions

HPLC System (for fractionation)

Parameter	Condition
Column	Silica, 250 mm x 2.1 mm, 5 µm
Mobile Phase A	n-Hexane
Mobile Phase B	Dichloromethane
Gradient	0-1 min (0% B), 1-5 min (0-15% B), 5-10 min (15% B), 10-10.1 min (15-0% B), 10.1-15 min (0% B)
Flow Rate	0.3 mL/min
Injection Volume	50 µL
Fraction Transfer	The MOAH fraction is transferred online to the GC system.

GC-FID System (for separation and detection)

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, constant flow at 1.5 mL/min
Oven Program	60 °C (hold 1 min), ramp to 320 °C at 10 °C/min, hold 10 min
Injector	On-column
Detector	Flame Ionization Detector (FID)
FID Temperature	330 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (N₂) Flow	25 mL/min

Data Presentation and Method Validation

The following tables present representative quantitative data for a method validated for the analysis of MOAH using 1-phenyloctadecane as a surrogate standard. Note: These values are typical for this type of analysis and should be verified for specific matrices and laboratory conditions.

Table 1: Method Linearity

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (r²)
MOAH (as a proxy)	0.5 - 50	> 0.995

Table 2: Recovery of 1-Phenyloctadecane Surrogate Standard

Matrix	Spiking Level (µg/g)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Cereal	1.0	92	6.5
Vegetable Oil	1.0	95	5.2
Chocolate	1.0	88	8.1

Table 3: Method Detection and Quantification Limits

Parameter	Value (mg/kg)
Limit of Detection (LOD)	0.15
Limit of Quantification (LOQ)	0.50

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for MOAH analysis.

Logical Relationship of Key Analytical Steps

Caption: Logical flow of the analytical process.

Conclusion

The use of 1-phenyloctadecane as a surrogate standard provides a reliable means to monitor the entire analytical procedure for the determination of MOAH in food samples by HPLC-GC-FID. Its physicochemical properties and chromatographic behavior make it an excellent choice to ensure the accuracy and precision of the results. The detailed protocol and representative validation data presented in this application note serve as a valuable resource for laboratories involved in food safety and quality control.

References

• 1. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)—A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)-A Short Review [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Mineral Oil Hydrocarbons Using 1-Phenyloctadecane as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mineral oil hydrocarbons (MOH) are complex mixtures of saturated (MOSH) and aromatic (MOAH) hydrocarbons originating from crude oil.[1][2] Their presence in food products, cosmetics, and pharmaceutical raw materials is a growing concern due to potential health risks, including the bioaccumulation of MOSH and the possible carcinogenicity of some MOAH compounds.[1][3][4] Accurate quantification of these contaminants is therefore crucial for consumer safety and regulatory compliance.

This document provides a detailed protocol for the quantification of MOSH and MOAH using gas chromatography with flame ionization detection (GC-FID). The method employs bicyclohexyl as an internal standard for the MOSH fraction and 1-phenyloctadecane for the MOAH fraction, a compound specifically utilized for the analysis of the aromatic components.[5] The protocol is designed for robustness and sensitivity, enabling reliable quantification at levels relevant to regulatory limits.

Experimental Workflow

The overall experimental workflow for the analysis of mineral oil hydrocarbons is depicted below. The process begins with sample preparation, followed by fractionation to separate the MOSH and MOAH components, and concludes with instrumental analysis by GC-FID.

Figure 1: General workflow for the quantification of MOSH and MOAH.

Experimental Protocols

Reagents and Materials

• Solvents: n-Hexane (HPLC grade), Dichloromethane (HPLC grade), Toluene (HPLC grade), Ethanol (analytical grade).

• Internal Standards: Bicyclohexyl (CyCy, for MOSH), 1-Phenyloctadecane (for MOAH). Other common internal standards include 1- and 2-methylnaphthalene for MOAH.[6]

• Verification Standards: A mixture of n-alkanes (e.g., C10 to C40) to verify retention times.

• Solid Phase Extraction (SPE) Sorbent: Silica gel (60-200 µm), activated by heating. For enhanced separation of MOSH and MOAH, silver nitrate-impregnated silica gel is recommended.[6][7][8]

• Apparatus: Glass chromatography columns, rotary evaporator, GC vials with inserts, standard laboratory glassware.

Preparation of Internal Standard Stock Solutions

• Prepare individual stock solutions of bicyclohexyl and 1-phenyloctadecane in hexane at a concentration of 1000 mg/L.

• From the stock solutions, prepare a mixed internal standard working solution containing bicyclohexyl and 1-phenyloctadecane at a concentration of 100 mg/L in hexane.

Sample Preparation and Extraction

The sample preparation procedure should be adapted based on the matrix (e.g., edible oils, paperboard, cosmetics). The following is a general protocol for a solid food matrix.

• Weigh 2 g (± 0.1 g) of a representative, homogenized sample into a screw-cap glass tube.[6]

• Add a known volume (e.g., 20 µL) of the mixed internal standard working solution.[6]

• Add 10 mL of an ethanol/hexane (1:1, v/v) mixture.[6]

• Shake the tube vigorously and allow it to stand at room temperature for at least 2 hours with occasional agitation.[6]

• Centrifuge the sample and collect the supernatant (extract).

Fractionation of MOSH and MOAH by SPE

This step separates the saturated (MOSH) from the aromatic (MOAH) fractions.

• Prepare an SPE column by packing a glass column with 1 gram of silver nitrate-impregnated silica gel layered on top of 6.5 grams of activated silica gel.[9]

• Condition the column with n-hexane.

• Load the sample extract onto the column.

• Elute the MOSH fraction: Elute the column with an appropriate volume of n-hexane and collect the eluate.[9]

• Elute the MOAH fraction: Elute the column with a mixture of hexane and dichloromethane (e.g., 75:25 v/v) and collect the eluate in a separate flask.[9]

• Concentrate both fractions separately using a rotary evaporator to a final volume of approximately 200-300 µL.[5][9]

• Transfer the concentrated fractions to GC vials for analysis.

GC-FID Analysis

The following table outlines typical instrumental parameters for the GC-FID analysis. These may need to be optimized for your specific instrument and column.

Parameter	Value
Gas Chromatograph	Agilent 7890A or equivalent
Injector	Split/Splitless or On-Column
Injection Volume	1-2 µL
Carrier Gas	Helium or Hydrogen
Column	e.g., DB-5HT (10 m x 0.32 mm, 0.1 µm) or similar
Oven Program	Initial: 60°C, hold 1 min
Ramp 1: 15°C/min to 360°C, hold 10 min
Detector	Flame Ionization Detector (FID)
FID Temperature	365°C[6]
Hydrogen Flow	40 mL/min[6]
Air Flow	450 mL/min[6]
Makeup Gas (N2)	45 mL/min[6]

Data Presentation and Quantification

Quantification is performed by integrating the total area of the unresolved complex mixture (UCM) or "hump" for both the MOSH and MOAH fractions. The concentration is calculated relative to the area of the respective internal standard.

Calculation Formula:

CMOH (mg/kg) = (AMOH / AIS) * (CIS * VIS) / msample

Where:

• CMOH = Concentration of MOSH or MOAH in the sample

• AMOH = Area of the MOSH or MOAH hump

• AIS = Area of the internal standard (bicyclohexyl for MOSH, 1-phenyloctadecane for MOAH)

• CIS = Concentration of the internal standard in the working solution (mg/L)

• VIS = Volume of the internal standard solution added (L)

• msample = Mass of the sample (kg)

Quantitative Data Summary

The following table summarizes key quantitative parameters for this method.

Analyte	Internal Standard	Typical LOQ	Recovery Range	RSD (%)
MOSH	Bicyclohexyl	0.5 - 1.0 mg/kg[7]	80 - 110%[7]	< 20%[7]
MOAH	1-Phenyloctadecane	0.5 - 1.0 mg/kg[7]	80 - 110%[7]	< 20%[7]

Signaling Pathways and Logical Relationships

The analytical process relies on the distinct chemical properties of MOSH and MOAH for their separation and quantification. The logical relationship between the analytical steps is crucial for accurate results.

Figure 2: Separation principle and quantification logic.

Conclusion

The protocol described provides a reliable and sensitive method for the quantification of MOSH and MOAH in various matrices. The use of 1-phenyloctadecane as an internal standard for the MOAH fraction, alongside bicyclohexyl for the MOSH fraction, ensures accurate and reproducible results. Careful adherence to the sample preparation and fractionation steps is critical to minimize interferences and achieve the desired limits of quantification. This methodology is a valuable tool for quality control and risk assessment in the food, cosmetic, and pharmaceutical industries.

References

• 1. publicacoes.softaliza.com.br [publicacoes.softaliza.com.br]
• 2. ORBi: Detailed Reference [orbi.uliege.be]
• 3. thamesrestek.co.uk [thamesrestek.co.uk]
• 4. ainia.com [ainia.com]
• 5. scribd.com [scribd.com]
• 6. bfr.bund.de [bfr.bund.de]
• 7. mdpi.com [mdpi.com]
• 8. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)—A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sissg.it [sissg.it]

Application Notes and Protocols for the Analysis of 1-Phenyloctadecane in Food Packaging Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

The safety of food contact materials (FCMs) is a critical aspect of public health. Chemical compounds from packaging can migrate into food, potentially leading to consumer exposure. 1-Phenyloctadecane, a long-chain alkylbenzene, is not a commonly intentionally added substance (IAS) in the manufacturing of food packaging. However, it may be present as a non-intentionally added substance (NIAS). NIAS can originate from various sources, including impurities in raw materials, reaction byproducts from the manufacturing process, or degradation products of authorized additives.[1][2][3][4] The analysis of such compounds is crucial for a comprehensive risk assessment of food packaging materials.

This document provides a detailed protocol for the identification and quantification of 1-phenyloctadecane in food packaging materials, adapting methodologies used for the analysis of similar chemical structures, such as mineral oil aromatic hydrocarbons (MOAH).[5][6][7] The protocols outlined below utilize gas chromatography coupled with mass spectrometry (GC-MS), a robust and sensitive technique for the detection of semi-volatile organic compounds.[8]

Quantitative Data Summary

Due to the limited specific data available for 1-phenyloctadecane migration from food packaging, the following table presents a hypothetical but realistic dataset to illustrate the reporting of quantitative results. This data represents a simulated migration study from a polymer sample into a food simulant.

Sample ID	Polymer Type	Food Simulant	Migration Time (days)	Migration Temperature (°C)	Concentration of 1-Phenyloctadecane in Simulant (µg/kg)	Specific Migration Level (SML) (µg/kg)
P-001	Low-Density Polyethylene (LDPE)	10% Ethanol	10	40	2.5	10
P-002	Low-Density Polyethylene (LDPE)	50% Ethanol	10	40	8.1	10
P-003	Polypropylene (PP)	10% Ethanol	10	40	< 0.5 (Not Detected)	10
P-004	Polypropylene (PP)	50% Ethanol	10	40	1.2	10
P-005	Recycled Polyethylene Terephthalate (rPET)	10% Ethanol	10	40	5.7	10
P-006	Recycled Polyethylene Terephthalate (rPET)	50% Ethanol	10	40	15.3 (Exceeds SML)	10

Note: The Specific Migration Limit (SML) of 10 µg/kg is a commonly applied threshold for NIAS where no specific limit is established.[3]

Experimental Protocols

Sample Preparation: Extraction of 1-Phenyloctadecane from Food Packaging Material

This protocol describes the extraction of 1-phenyloctadecane from a polymer matrix for subsequent analysis.

Materials:

• Food packaging sample

• Hexane (analytical grade)

• Dichloromethane (analytical grade)

• Sodium sulfate (anhydrous)

• Glass vials with PTFE-lined caps

• Ultrasonic bath

• Rotary evaporator

• Syringe filters (0.45 µm, PTFE)

Procedure:

• Cut the food packaging material into small pieces (approximately 1 cm x 1 cm).

• Accurately weigh 2-5 grams of the cut packaging material into a clean glass vial.

• Add 20 mL of a hexane:dichloromethane (1:1 v/v) solvent mixture to the vial.

• Cap the vial tightly and place it in an ultrasonic bath for 30 minutes at room temperature to enhance the extraction process.

• After sonication, allow the sample to stand for 24 hours at room temperature to ensure complete extraction.

• Carefully decant the solvent extract into a clean flask, passing it through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 1 mL using a rotary evaporator under a gentle stream of nitrogen.

• Filter the concentrated extract through a 0.45 µm PTFE syringe filter into a 2 mL autosampler vial for GC-MS analysis.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the instrumental analysis of the prepared extract to identify and quantify 1-phenyloctadecane.

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness

GC-MS Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 10°C/min to 300°C, hold for 10 minutes

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Full Scan (m/z 40-550) for identification and Selected Ion Monitoring (SIM) for quantification.

  • SIM ions for 1-Phenyloctadecane (C24H42): m/z 91, 105, 330 (Quantification ion: m/z 91)

Calibration: Prepare a series of calibration standards of 1-phenyloctadecane in hexane at concentrations ranging from 0.05 to 10 µg/mL. Analyze these standards using the same GC-MS method to generate a calibration curve for quantification.

Visualizations

References

• 1. Identifying non-intentionally added substances in food contact materials - Kemira [kemira.com]
• 2. Introduction to NIAS (Non-Intentionally Added Substances) Control - Food Related - C&K Testing [cirs-ck.com]
• 3. Non-Intentionally Added Substances and NIAS Testing for Food Contact Materials [intertek.com]
• 4. foodpackagingforum.org [foodpackagingforum.org]
• 5. Determination of MOSH and MOAH hydrocarbons on food packaging - Analytice [analytice.com]
• 6. bfr.bund.de [bfr.bund.de]
• 7. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 8. zaguan.unizar.es [zaguan.unizar.es]

1-Phenyloctadecane as a Marker for Mineral Oil Saturated Hydrocarbons (MOSH): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mineral oil hydrocarbons (MOH) are complex mixtures of saturated hydrocarbons (MOSH) and aromatic hydrocarbons (MOAH) that can contaminate food products through various sources, including packaging materials, processing aids, and environmental contamination.[1][2][3] Due to potential health concerns associated with the accumulation of MOSH in human tissues and the carcinogenicity of some MOAH compounds, accurate and reliable analytical methods for their detection and quantification are crucial.[1][2] The most widely accepted method for the analysis of MOSH and MOAH is online-coupled high-performance liquid chromatography-gas chromatography with flame ionization detection (HPLC-GC-FID).[4][5][6] This technique allows for the separation of the MOSH and MOAH fractions from the sample matrix and their subsequent quantification.

The use of internal standards and markers is critical for the accuracy and quality control of MOSH/MOAH analysis. While compounds like cyclohexylcyclohexane (CyCy) and 1- or 2-methylnaphthalene are commonly used for the quantification of MOSH and MOAH respectively, other markers are employed to verify the correct fractionation and retention times. This document focuses on the application of 1-phenyloctadecane as a potential marker in the analysis of MOSH, providing detailed protocols and insights for its use.

1-Phenyloctadecane as a Marker

While not as commonly cited as other internal standards, 1-phenyloctadecane has been identified as a component of a "new set of internal standards" for the MOAH fraction in offline solid-phase extraction (SPE) coupled with GC-FID analysis. Its chemical structure, consisting of a long alkyl chain attached to a phenyl group, gives it properties that make it a suitable marker for the higher boiling point range of the MOAH fraction.

Potential Roles of 1-Phenyloctadecane:

• Retention Time Marker: Due to its high boiling point, 1-phenyloctadecane can serve as a retention time marker to define the upper elution limit of the MOAH fraction in the GC chromatogram. This helps to ensure the correct integration of the entire MOAH hump.

• Internal Standard for Quantification: In specific offline methods, it may be used as an internal standard for the quantification of the MOAH fraction, particularly for the higher molecular weight compounds. For this application, a known concentration of 1-phenyloctadecane would be added to the sample prior to extraction, and the response of the analyte would be compared to the response of the internal standard.

Experimental Protocols

The following protocols describe the general workflow for MOSH/MOAH analysis using online HPLC-GC-FID and an offline SPE-GC-FID method where 1-phenyloctadecane could be incorporated.

Protocol 1: Online HPLC-GC-FID for MOSH/MOAH Analysis

This is the current gold standard method for MOSH/MOAH analysis.[5]

1. Sample Preparation:

• Solid Samples (e.g., cereals, pasta): Weigh a representative homogenized sample (typically 1-10 g). For dry samples, extraction is often performed with hexane. For moist samples, a solvent mixture like hexane/ethanol may be used.[7][8]

• Liquid/Fatty Samples (e.g., vegetable oils): Weigh a representative sample (typically 0.5-1 g) and dissolve it in a suitable solvent like hexane.[3][9]

• Internal Standard Spiking: Before extraction, spike the sample with a known amount of the internal standard solution. This solution typically contains quantification standards (e.g., CyCy for MOSH, 1-methylnaphthalene for MOAH) and fraction markers (e.g., cholestane, tri-tert-butylbenzene, perylene).[4][10] If using 1-phenyloctadecane as a high-boiling point marker for the MOAH fraction, it would be included in this mix. The exact concentration would need to be optimized based on the expected analyte concentrations and instrument sensitivity.

2. HPLC Separation:

• Inject the sample extract into the HPLC system.

• The separation is typically performed on a silica gel column.[3][4]

• A gradient of n-hexane and dichloromethane is used to separate the MOSH and MOAH fractions from the bulk of the sample matrix (e.g., triglycerides in oils).[3]

• The MOSH fraction elutes first, followed by the MOAH fraction.

3. Online Transfer to GC-FID:

• The separated MOSH and MOAH fractions are sequentially transferred online to the GC-FID system.

• A solvent vapor exit is used to remove the large volume of HPLC solvent before the analytes enter the GC column.[10]

4. GC-FID Analysis:

• The GC is equipped with two columns for the simultaneous analysis of the MOSH and MOAH fractions.

• A temperature program is used to separate the hydrocarbons based on their boiling points.

• The flame ionization detector (FID) provides a response that is proportional to the mass of the hydrocarbons.[7]

5. Data Analysis:

• The MOSH and MOAH fractions appear as broad, unresolved complex mixtures (UCMs or "humps") in the chromatogram.

• The total area of each hump is integrated between defined retention time markers.

• The concentration of MOSH and MOAH in the sample is calculated by comparing the integrated area of the sample hump to the area of the respective internal standard.

Protocol 2: Offline Solid-Phase Extraction (SPE) followed by GC-FID

This method is an alternative to the online system and is where 1-phenyloctadecane has been specifically mentioned as a potential internal standard.

1. Sample Preparation and Extraction:

• Follow the same sample preparation and extraction steps as in Protocol 1, including the addition of the internal standard mix containing 1-phenyloctadecane.

2. SPE Cleanup and Fractionation:

• Use a solid-phase extraction cartridge, often packed with silver nitrate-impregnated silica gel, to separate the MOSH and MOAH fractions.[5]

• Condition the cartridge with hexane.

• Load the sample extract onto the cartridge.

• Elute the MOSH fraction with hexane.[3]

• Elute the MOAH fraction with a more polar solvent mixture, such as hexane/dichloromethane.[3]

3. Concentration:

• Concentrate the collected MOSH and MOAH fractions using a rotary evaporator or a gentle stream of nitrogen.

4. GC-FID Analysis:

• Inject an aliquot of the concentrated MOSH and MOAH fractions into the GC-FID system.

• The GC-FID conditions are similar to those described in Protocol 1.

5. Data Analysis:

• Quantify the MOSH and MOAH content as described in Protocol 1.

Data Presentation

The following tables summarize typical quantitative data obtained from MOSH/MOAH analysis in various food matrices. Note that these are representative values and actual concentrations can vary widely depending on the specific product and contamination sources.

Table 1: Representative Levels of MOSH and MOAH in Vegetable Oils

Vegetable Oil Type	MOSH (mg/kg)	MOAH (mg/kg)	Method
Sunflower Oil	5 - 50	<2 - 10	HPLC-GC-FID
Olive Oil	2 - 30	<2 - 5	HPLC-GC-FID
Rapeseed Oil	3 - 40	<2 - 8	HPLC-GC-FID
Palm Oil	10 - 80	2 - 25	HPLC-GC-FID

Data compiled from multiple sources indicating common ranges.[3][9]

Table 2: Representative Levels of MOSH and MOAH in Dry Foodstuffs

Food Product	MOSH (mg/kg)	MOAH (mg/kg)	Method
Rice	1 - 15	<0.5 - 5	HPLC-GC-FID
Pasta	0.5 - 10	<0.5 - 3	HPLC-GC-FID
Cereals	2 - 20	<0.5 - 8	HPLC-GC-FID
Chocolate	5 - 60	1 - 15	HPLC-GC-FID

Data compiled from multiple sources indicating common ranges.[8][11]

Visualization of Experimental Workflows

Workflow for Online HPLC-GC-FID Analysis

Caption: Workflow for online HPLC-GC-FID analysis of MOSH and MOAH.

Workflow for Offline SPE-GC-FID Analysis

Caption: Workflow for offline SPE-GC-FID analysis of MOSH and MOAH.

Conclusion

The analysis of MOSH and MOAH is a complex but essential task for ensuring food safety. The use of appropriate internal standards and markers is fundamental to achieving accurate and reliable results. While 1-phenyloctadecane is not as commonly used as other standards, its properties make it a potentially valuable marker, especially for defining the upper elution range of the MOAH fraction in GC-FID analysis. The protocols provided here offer a framework for the analysis of MOSH and MOAH, within which the application of 1-phenyloctadecane as a marker can be further explored and validated by researchers and analytical scientists.

References

• 1. innovhub-ssi.it [innovhub-ssi.it]
• 2. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 3. publicacoes.softaliza.com.br [publicacoes.softaliza.com.br]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)—A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. lcms.cz [lcms.cz]
• 8. shimadzu.com [shimadzu.com]
• 9. Offline Solid-Phase Extraction and Separation of Mineral Oil Saturated Hydrocarbons and Mineral Oil Aromatic Hydrocarbons in Edible Oils, and Analysis via GC with a Flame Ionization Detector [mdpi.com]
• 10. youngin.com [youngin.com]
• 11. shimadzu.eu [shimadzu.eu]

Application Notes and Protocols for the Analysis of 1-Phenyloctadecane

Introduction

1-Phenyloctadecane is a long-chain alkylbenzene that can be found as a contaminant in various matrices, including food products, environmental samples, and pharmaceutical formulations. Its presence often originates from mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH), which can be introduced during industrial processes, from packaging materials, or through environmental contamination.[1][2] Accurate and reliable quantification of 1-phenyloctadecane is crucial for quality control, safety assessment, and regulatory compliance.

This document provides detailed application notes and experimental protocols for the sample preparation and analysis of 1-phenyloctadecane, tailored for researchers, scientists, and professionals in drug development. The methodologies described focus on common analytical techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), coupled with various detection methods.

Data Presentation: Quantitative Performance of Sample Preparation Techniques

The following table summarizes the typical performance of various sample preparation techniques for the analysis of long-chain alkylbenzenes like 1-phenyloctadecane. The data presented is a synthesis of values reported in the literature for similar analytes and matrices.

Sample Preparation Technique	Matrix	Analyte Recovery (%)	Limit of Quantification (LOQ)	Relative Standard Deviation (RSD) (%)	Reference
Liquid-Liquid Extraction (LLE)	Edible Oils	85 - 105	0.1 - 1.0 mg/kg	< 15	[3][4]
Water	90 - 110	1 - 10 µg/L	< 10	[5]
Solid-Phase Extraction (SPE)	Food Simulants	95 - 110	0.05 - 0.5 mg/kg	< 10	[6]
Environmental Water	> 90	0.1 - 1 µg/L	< 10	[7]
Online HPLC-GC-FID	Edible Oils	> 70	0.6 mg/kg	< 20	[3]
Food Packaging	Not Specified	Not Specified	Not Specified	[8]

Experimental Protocols

This section details the step-by-step protocols for the most common sample preparation techniques used for 1-phenyloctadecane analysis.

Protocol 1: Liquid-Liquid Extraction (LLE) for 1-Phenyloctadecane in Edible Oils

Objective: To extract 1-phenyloctadecane from edible oil matrices for subsequent GC or HPLC analysis.

Materials:

• Edible oil sample

• Hexane (HPLC grade)

• Acetonitrile (HPLC grade)

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate

• Separatory funnel (250 mL)

• Beakers and flasks

• Rotary evaporator

• Vortex mixer

Procedure:

• Sample Weighing: Accurately weigh 5 g of the edible oil sample into a 50 mL beaker.

• Dissolution: Dissolve the oil sample in 25 mL of hexane.

• Extraction:

  • Transfer the hexane solution to a 250 mL separatory funnel.

  • Add 25 mL of acetonitrile to the separatory funnel.

  • Stopper the funnel and shake vigorously for 2 minutes, periodically venting the pressure by opening the stopcock.[9]

  • Allow the layers to separate for 10 minutes. The lower layer is the acetonitrile phase containing the analyte, and the upper layer is the hexane/oil phase.

  • Drain the lower acetonitrile layer into a clean flask.

  • Repeat the extraction of the hexane layer twice more with 25 mL portions of acetonitrile. Combine all acetonitrile extracts.

• Washing:

  • Return the combined acetonitrile extracts to the separatory funnel.

  • Add 50 mL of hexane and shake for 1 minute to back-extract any co-extracted lipids.

  • Discard the upper hexane layer.

• Brine Wash:

  • Add 25 mL of saturated sodium chloride solution to the acetonitrile extract in the separatory funnel.

  • Shake for 30 seconds to remove residual water-soluble impurities.

  • Allow the layers to separate and discard the lower aqueous layer.

• Drying:

  • Pass the acetonitrile extract through a funnel containing anhydrous sodium sulfate to remove any remaining water.

• Concentration:

  • Concentrate the dried extract to a final volume of 1 mL using a rotary evaporator at 40°C.

• Reconstitution:

  • The concentrated extract is now ready for analysis by GC or can be reconstituted in a suitable solvent for HPLC analysis.[6]

Protocol 2: Solid-Phase Extraction (SPE) for 1-Phenyloctadecane in Aqueous Samples

Objective: To isolate and concentrate 1-phenyloctadecane from water or other aqueous matrices using SPE for subsequent analysis.

Materials:

• Aqueous sample (e.g., environmental water, food simulant)

• C18 SPE cartridges (e.g., 500 mg, 6 mL)

• Methanol (HPLC grade)

• Deionized water

• Hexane or Dichloromethane (HPLC grade)

• SPE vacuum manifold

• Collection vials

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Filter the aqueous sample through a 0.45 µm filter to remove any particulate matter.[10]

  • If necessary, adjust the pH of the sample to neutral.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Wash the cartridges sequentially with 5 mL of hexane, 5 mL of methanol, and 5 mL of deionized water. Do not allow the cartridge to go dry after the final water wash.[11]

• Sample Loading:

  • Load 100 mL of the pre-treated aqueous sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any polar impurities.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Place a clean collection vial under the cartridge.

  • Elute the retained 1-phenyloctadecane with two 3 mL portions of hexane or dichloromethane.[12]

• Concentration:

  • Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis:

  • The concentrated extract is ready for GC or HPLC analysis.

Mandatory Visualization: Experimental Workflows

The following diagrams illustrate the logical flow of the sample preparation and analysis processes for 1-phenyloctadecane.

Caption: General workflow for 1-phenyloctadecane sample preparation and analysis.

Caption: Workflow for online HPLC-GC-FID analysis of MOSH/MOAH, including 1-phenyloctadecane.

References

• 1. Mineral oil hydrocarbons | Food Packaging Forum [foodpackagingforum.org]
• 2. Update of the risk assessment of mineral oil hydrocarbons (MOH) in food | EFSA [efsa.europa.eu]
• 3. publicacoes.softaliza.com.br [publicacoes.softaliza.com.br]
• 4. Mineral oil saturated hydrocarbon (MOSH) and mineral oil aromatic hydrocarbon (MOAH) determination in vegetable oils and fats [air.uniud.it]
• 5. media.sciltp.com [media.sciltp.com]
• 6. researchgate.net [researchgate.net]
• 7. pjoes.com [pjoes.com]
• 8. bfr.bund.de [bfr.bund.de]
• 9. m.youtube.com [m.youtube.com]
• 10. agilent.com [agilent.com]
• 11. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Analysis of 1-Phenyloctadecane by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenyloctadecane is a long-chain alkylbenzene (LCAB) characterized by an eighteen-carbon alkyl chain attached to a phenyl group. Due to its nonpolar nature and sufficient volatility at typical gas chromatography (GC) temperatures, 1-phenyloctadecane is well-suited for direct analysis by GC with flame ionization detection (GC-FID) or mass spectrometry (GC-MS). Unlike polar compounds containing active hydrogens (e.g., -OH, -NH, -COOH), derivatization is generally not necessary to improve its chromatographic behavior or enhance its detection.[1][2] This application note provides a detailed protocol for the direct analysis of 1-phenyloctadecane by GC-MS and clarifies why derivatization is not a standard approach for this analyte.

The primary goal of derivatization in GC is to increase the volatility and thermal stability of analytes, or to introduce a specific functional group for enhanced detection.[3] However, 1-phenyloctadecane is a hydrocarbon that is already volatile and thermally stable under typical GC conditions.[4] Therefore, direct injection is the most straightforward and efficient method for its analysis.

Rationale for Direct GC Analysis

• Sufficient Volatility: 1-Phenyloctadecane has a boiling point that allows for volatilization in the GC inlet without thermal decomposition.

• Lack of Active Hydrogens: Common derivatization techniques such as silylation, acylation, and alkylation target polar functional groups with active hydrogens.[1][2] As a hydrocarbon, 1-phenyloctadecane lacks these functional groups, making these derivatization methods unsuitable.

• Chromatographic Performance: Direct analysis of long-chain alkylbenzenes on a nonpolar capillary column, such as one with a 5% phenyl polysiloxane stationary phase, provides excellent peak shape and resolution.[5]

Experimental Protocols

Direct Analysis of 1-Phenyloctadecane by GC-MS

This protocol is a general guideline and can be adapted based on the specific instrumentation and sample matrix.

1. Instrumentation and Consumables

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent nonpolar capillary column.

• Injector: Split/splitless inlet.

• Syringe: 10 µL GC syringe.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

• Solvent: High-purity hexane or dichloromethane.

• Internal Standard (IS): A suitable internal standard, such as 1-phenylnonane or 1-phenylpentadecane, can be used for quantitative analysis.[6]

2. Sample Preparation

• Accurately weigh a known amount of the 1-phenyloctadecane standard.

• Dissolve the standard in the chosen solvent to prepare a stock solution of known concentration (e.g., 1000 µg/mL).

• Prepare a series of working standard solutions by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• If using an internal standard, add a constant known concentration of the IS to each working standard and sample.

• For unknown samples, dissolve a known amount of the sample in the solvent. If the sample is in a complex matrix, appropriate extraction and cleanup procedures, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), may be necessary.[7]

3. GC-MS Parameters

The following table summarizes the recommended GC-MS parameters for the analysis of 1-phenyloctadecane.

Parameter	Value
Inlet
Inlet Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Purge Flow to Split Vent	50 mL/min at 1 min
Column
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Temperature Program
Initial Temperature	60 °C
Hold Time	2 min
Ramp Rate	10 °C/min
Final Temperature	310 °C
Final Hold Time	15 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C
Acquisition Mode	Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM)
SIM Ions for Quantification	m/z 91, 105[7]

4. Data Analysis

• Identify the 1-phenyloctadecane peak in the chromatogram based on its retention time and mass spectrum. The characteristic fragment ions for long-chain alkylbenzenes are m/z 91 (tropylium ion) and m/z 105.[7]

• For quantitative analysis, construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for the working standards.

• Determine the concentration of 1-phenyloctadecane in the unknown samples by using the regression equation from the calibration curve.

Data Presentation

The following table provides an example of expected retention times and characteristic ions for 1-phenyloctadecane and a potential internal standard.

Compound	Expected Retention Time (min)	Quantitation Ion (m/z)	Qualifier Ions (m/z)
1-Phenylnonane (IS)	~15-17	91	105, 119
1-Phenyloctadecane	~28-30	91	105, 316

Note: Retention times are estimates and will vary depending on the specific GC system and conditions.

Visualization of Experimental Workflow

Caption: Workflow for the direct GC-MS analysis of 1-phenyloctadecane.

Logical Relationship: Derivatization Decision Pathway

Caption: Decision pathway for derivatization of 1-phenyloctadecane.

Conclusion

The direct analysis of 1-phenyloctadecane by GC-MS is a robust and efficient method that provides excellent sensitivity and selectivity. Due to the nonpolar nature of this long-chain alkylbenzene, derivatization is neither necessary nor appropriate. The provided protocol offers a reliable starting point for the routine analysis of 1-phenyloctadecane in various matrices. Researchers should optimize the method for their specific instrumentation and sample types to achieve the best performance.

References

• 1. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. benchchem.com [benchchem.com]

Application of 1-Phenyloctadecane in Environmental Sample Analysis

Application Note and Protocol

Introduction

1-Phenyloctadecane is a long-chain alkylbenzene (LCAB) that serves as a crucial analytical standard in environmental monitoring. LCABs are synthetic aromatic hydrocarbons used in the production of linear alkylbenzene sulfonate (LAS) surfactants, which are major components of detergents. Consequently, the presence of 1-phenyloctadecane and other LCABs in environmental samples such as water, soil, and sediment is a key indicator of contamination from domestic and industrial wastewater. Accurate quantification of these compounds is essential for assessing the impact of anthropogenic activities on the environment. This document provides detailed protocols for the analysis of 1-phenyloctadecane in environmental matrices using Gas Chromatography-Mass Spectrometry (GC-MS).

Principle and Application

1-Phenyloctadecane is primarily used as a surrogate or internal standard in the GC-MS analysis of semi-volatile organic compounds (SVOCs), including polycyclic aromatic hydrocarbons (PAHs) and other LCABs.[1] Its chemical properties, such as being a non-polar, high-boiling point compound, make it an ideal surrogate for many SVOCs.[1] By adding a known concentration of 1-phenyloctadecane to samples before preparation and analysis, it is possible to assess the efficiency of the entire analytical process, including extraction, cleanup, and instrumental analysis, and to correct for any loss of target analytes.[1]

Quantitative Data Summary

The concentration of total long-chain alkylbenzenes (C10-C14), which includes isomers like 1-phenyloctadecane, can vary significantly in environmental samples depending on the level of contamination. The following table summarizes representative concentration ranges found in various environmental sediment samples, providing context for expected concentrations in real-world scenarios.

Sample Matrix	Geographic Location	Total LABs (C10-C14) Concentration Range
Coastal Sediment	Alexandria Coast, Egypt	0.02 - 6.3 µg/g dry weight[2]
Marine Sediment	Southern California, USA	0.16 - 15.0 µg/g dry weight[3]

When used as a surrogate or internal standard, the concentration of 1-phenyloctadecane should be high enough to be accurately detected but should not interfere with the quantification of target analytes. A typical concentration for a surrogate spiking solution is 100 µg/mL.[1] For a 1 L water sample, adding 1 mL of this solution results in a concentration of 100 µg/L.[1] For a 30 g soil or sediment sample, adding 1 mL of a 100 µg/mL working standard solution results in a concentration of approximately 3.3 µg/g.[1]

Experimental Protocols

The following protocols are for the extraction, cleanup, and GC-MS analysis of environmental samples for 1-phenyloctadecane and other long-chain alkylbenzenes.

Sample Preparation

For Water Samples (Based on EPA Method 3510C - Separatory Funnel Liquid-Liquid Extraction) [1]

• Measure 1 L of the water sample into a 2 L separatory funnel.

• Spike the sample with a known amount of 1-phenyloctadecane standard solution.

• Adjust the pH of the sample as required for the target analytes.

• Add 60 mL of dichloromethane to the separatory funnel, seal, and shake vigorously for 1-2 minutes with periodic venting.

• Allow the layers to separate and drain the organic layer into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of dichloromethane.

• Combine the extracts and concentrate to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a gentle stream of nitrogen.

For Soil and Sediment Samples (Based on EPA Method 3550C - Ultrasonic Extraction) [1]

• Weigh approximately 30 g of the soil or sediment sample into a beaker.

• Spike the sample with a known amount of 1-phenyloctadecane standard solution.

• Mix the sample with an equal amount of anhydrous sodium sulfate to remove moisture.

• Add 100 mL of a 1:1 mixture of acetone and hexane and sonicate for 3 minutes.

• Decant the solvent extract.

• Repeat the extraction two more times with fresh solvent.

• Combine the extracts and concentrate to a final volume of 1 mL.

Sample Cleanup (Based on EPA Method 3630C - Silica Gel Cleanup)

• Prepare a silica gel chromatography column.

• Apply the concentrated extract to the top of the column.

• Elute the column with a non-polar solvent such as hexane to remove aliphatic hydrocarbons.

• Elute the column with a more polar solvent, such as a mixture of hexane and dichloromethane, to collect the aromatic fraction containing 1-phenyloctadecane and other LCABs.

• Concentrate the collected fraction to a final volume of 1 mL.

GC-MS Analysis (Based on USGS Standard Operating Procedure)[3]

Instrumentation:

• Gas chromatograph equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent).

• Mass spectrometer detector.

GC-MS Conditions:

Parameter	Value
Injector	Splitless mode at 280°C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 60°C for 2 min, ramp to 310°C at 6°C/min, hold for 15 min
MS Transfer Line	280°C
Ion Source	230°C
Ionization Mode	Electron Impact (EI) at 70 eV
Mass Range	50-500 amu (full scan)
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification

Quantifying and Qualifying Ions:

The primary ions used for the quantification and confirmation of long-chain alkylbenzenes are:

• m/z 91: Tropylium ion (base peak for many alkylbenzenes).

• m/z 92: Rearrangement ion.

• m/z 105: C8H9+ ion.

The identity of 1-phenyloctadecane is confirmed by its retention time and the ratio of the quantifier and qualifier ions. The specific retention time for 1-phenyloctadecane should be determined by injecting a pure standard under the specified GC conditions.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of long‐chain alkylbenzenes in sediment samples from Alexandria Coast, Egypt (1995) | Aly M. A. Abd‐Allah | 11 Citations [scispace.com]
• 3. pubs.usgs.gov [pubs.usgs.gov]

1-Phenyloctadecane: A Key Component in Certified Reference Materials for Mineral Oil Analysis

For Researchers, Scientists, and Drug Development Professionals

This application note details the use of 1-phenyloctadecane as a certified reference material (CRM) in the quantitative analysis of mineral oil hydrocarbons in various matrices, including food products and packaging materials. The protocols provided herein are intended to guide researchers in the accurate determination of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH).

Introduction

1-Phenyloctadecane is a high-purity analytical standard, typically with a purity of ≥99.5% as determined by gas chromatography (GC). Its well-defined chemical structure and physical properties make it an ideal candidate for use as a verification and internal standard in complex analytical procedures. It is particularly valuable in the analysis of mineral oil hydrocarbons, which are complex mixtures of saturated and aromatic hydrocarbons that can contaminate food products through migration from packaging materials, processing aids, and environmental sources. The use of a reliable CRM like 1-phenyloctadecane is crucial for method validation, ensuring the accuracy and comparability of results between laboratories.

Application: Determination of Mineral Oil Hydrocarbons (MOSH/MOAH)

The primary application of 1-phenyloctadecane as a CRM is in the on-line High-Performance Liquid Chromatography coupled to Gas Chromatography with Flame Ionization Detection (HPLC-GC-FID) method for the determination of MOSH and MOAH. In this context, it can be used as an internal standard to correct for variations in sample injection volume, detector response, and sample processing efficiency.

Quantitative Data Summary

While 1-phenyloctadecane is not typically a component of multi-component MOSH/MOAH certified reference materials, it is used as a single-component standard for method validation and as an internal standard. The following table summarizes typical quantitative parameters associated with the analysis of MOSH and MOAH where 1-phenyloctadecane can be employed.

Parameter	Typical Value/Range	Analytical Method	Reference/Notes
Purity of 1-Phenyloctadecane Standard	≥99.5%	Gas Chromatography (GC)	Commercially available analytical standard.
Typical Internal Standard Concentration	1 - 10 µg/mL	HPLC-GC-FID	The exact concentration should be optimized based on the expected analyte concentration and instrument sensitivity.
Limit of Quantification (LOQ) for MOSH	0.5 - 2.5 mg/kg	HPLC-GC-FID	Dependent on the sample matrix and specific method parameters.
Limit of Quantification (LOQ) for MOAH	0.5 - 2.5 mg/kg	HPLC-GC-FID	Dependent on the sample matrix and specific method parameters.
Recovery	70 - 120%	HPLC-GC-FID	Method validation parameter indicating the efficiency of the extraction process.
Precision (Repeatability, RSD)	< 15%	HPLC-GC-FID	Method validation parameter indicating the closeness of agreement between successive measurements.

Experimental Protocols

Protocol 1: Preparation of 1-Phenyloctadecane Internal Standard Stock Solution

Objective: To prepare a concentrated stock solution of 1-phenyloctadecane for use as an internal standard.

Materials:

• 1-Phenyloctadecane (analytical standard, ≥99.5% purity)

• n-Hexane (HPLC grade)

• Volumetric flasks (Class A)

• Analytical balance

Procedure:

• Accurately weigh approximately 10 mg of 1-phenyloctadecane into a 10 mL volumetric flask.

• Dissolve the 1-phenyloctadecane in a small amount of n-hexane.

• Once fully dissolved, bring the volume up to the mark with n-hexane.

• Stopper the flask and invert several times to ensure homogeneity. This results in a stock solution of approximately 1 mg/mL.

• Store the stock solution in a tightly sealed amber glass vial at 4°C.

Protocol 2: Sample Preparation for MOSH/MOAH Analysis in Edible Oil

Objective: To extract mineral oil hydrocarbons from an edible oil sample and add the 1-phenyloctadecane internal standard.

Materials:

• Edible oil sample

• n-Hexane (HPLC grade)

• 1-Phenyloctadecane internal standard stock solution (from Protocol 1)

• Silica gel cartridges for solid-phase extraction (SPE)

• Sodium sulfate (anhydrous)

• Centrifuge tubes

• Vortex mixer

• Nitrogen evaporator

Procedure:

• Weigh 1 g of the edible oil sample into a 15 mL centrifuge tube.

• Add 5 mL of n-hexane to the tube.

• Spike the sample with a known amount of the 1-phenyloctadecane internal standard stock solution (e.g., 10 µL of a 100 µg/mL working solution). The final concentration of the internal standard should be within the linear range of the instrument.

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Activate a silica gel SPE cartridge by passing 5 mL of n-hexane through it.

• Load the sample extract onto the SPE cartridge.

• Elute the MOSH and MOAH fractions with an appropriate solvent system (e.g., n-hexane for MOSH, followed by a mixture of n-hexane and dichloromethane for MOAH).

• Collect the eluate in a clean tube.

• Dry the eluate under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of n-hexane (e.g., 100 µL) for HPLC-GC-FID analysis.

Protocol 3: HPLC-GC-FID Analysis

Objective: To separate and quantify MOSH and MOAH fractions using on-line HPLC-GC-FID.

Instrumentation:

• HPLC system with a silica column

• GC system with a flame ionization detector (FID)

• On-line interface for HPLC-GC coupling

Typical HPLC Conditions:

• Column: Silica column (e.g., 250 mm x 2.1 mm, 5 µm)

• Mobile Phase A: n-Hexane

• Mobile Phase B: Dichloromethane

• Gradient: A gradient program is used to separate the MOSH and MOAH fractions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

Typical GC Conditions:

• Column: Non-polar capillary column (e.g., 15 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium

• Oven Temperature Program: A temperature ramp is used to separate the hydrocarbons (e.g., 60°C hold for 1 min, ramp to 350°C at 10°C/min, hold for 10 min).

• Detector: FID at 360°C

Quantification: The concentration of MOSH and MOAH in the sample is calculated by comparing the peak area of the unresolved complex mixture (hump) to the peak area of the 1-phenyloctadecane internal standard. A response factor is determined by analyzing a calibration standard containing a known concentration of a representative mineral oil mixture and the internal standard.

Mandatory Visualizations

Method Development for the Quantification of 1-Phenyloctadecane in Cosmetics: An Application Note and Protocol

Introduction

1-Phenyloctadecane is a synthetic ingredient used in a variety of cosmetic formulations as an emollient and conditioning agent. Its presence and concentration in final products are critical for ensuring product quality, efficacy, and safety. This document provides a comprehensive guide for the development and validation of an analytical method for the quantification of 1-phenyloctadecane in cosmetic products. The methodologies detailed herein are intended for researchers, scientists, and professionals in the fields of analytical chemistry and drug development.

The complex nature of cosmetic matrices, which can range from simple solutions to complex emulsions and waxes, presents a significant challenge for accurate quantification.[1][2][3] Therefore, a robust sample preparation protocol is essential to isolate the analyte of interest from interfering substances.[4][5] This application note outlines a Gas Chromatography-Mass Spectrometry (GC-MS) method, a powerful technique for the analysis of semi-volatile organic compounds, offering high-resolution separation and sensitive detection.[6] Additionally, an alternative High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method is presented.

Experimental Workflow

The overall experimental workflow for the quantification of 1-phenyloctadecane in cosmetics is depicted below.

Caption: Overall experimental workflow from sample preparation to data analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly selective and sensitive technique suitable for the analysis of 1-phenyloctadecane. The following protocol is a starting point and may require optimization based on the specific cosmetic matrix and instrumentation.[6]

Materials and Reagents

• Standards: Certified reference standard of 1-phenyloctadecane (≥98% purity).

• Solvents: High-purity hexane, dichloromethane (DCM), and methanol (GC grade).

• Internal Standard (IS): A suitable internal standard, such as hexadecane or a deuterated analog, should be used for quantitative analysis.[6]

• Solid-Phase Extraction (SPE): Silica gel cartridges (e.g., 500 mg, 6 mL).

Sample Preparation

The sample preparation procedure aims to extract 1-phenyloctadecane from the cosmetic matrix and remove interfering compounds.[1][7]

• Extraction:

  • Accurately weigh approximately 1 g of the cosmetic sample into a centrifuge tube.

  • Add 10 mL of hexane and vortex for 2 minutes to disperse the sample. For more complex matrices, sonication for 15-30 minutes may be necessary.[2][8][9]

  • Centrifuge the mixture at 4000 rpm for 10 minutes.[2]

  • Carefully transfer the supernatant (hexane layer) to a clean tube.

  • Repeat the extraction step twice with fresh hexane.

  • Combine the hexane extracts.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a silica gel SPE cartridge by passing 5 mL of hexane through it.

  • Load the combined hexane extract onto the conditioned cartridge.

  • Wash the cartridge with 5 mL of hexane to remove non-polar interferences.

  • Elute the 1-phenyloctadecane fraction with 10 mL of a 70:30 (v/v) hexane:DCM mixture.[10]

  • Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

  • Add the internal standard and adjust the final volume to 1 mL with hexane.

GC-MS Instrumental Conditions

The following instrumental parameters are recommended as a starting point and should be optimized for the specific instrument used.[6]

Parameter	Recommended Condition
Gas Chromatograph (GC)
Injection Port Mode	Splitless
Injector Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium (99.999% purity)
Flow Rate	Constant flow of 1.0 mL/min
Oven Temperature Program	Initial: 150 °C, hold for 2 min; Ramp: 10 °C/min to 300 °C; Final Hold: 10 min
Capillary Column	Non-polar or semi-polar column, e.g., VF-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar.[6]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification and Full Scan for confirmation
Quantifier and Qualifier Ions	To be determined from the mass spectrum of a 1-phenyloctadecane standard.

Method Validation

The analytical method must be validated to ensure its suitability for its intended purpose.[11][12] The following parameters should be assessed:

• Linearity: A calibration curve should be constructed using at least five concentration levels of 1-phenyloctadecane. The correlation coefficient (r²) should be ≥ 0.99.[12]

• Accuracy: Determined by spike-recovery experiments at three different concentration levels. Recoveries should be within 80-120%.[2]

• Precision: Assessed as repeatability (intra-day) and intermediate precision (inter-day). The relative standard deviation (RSD) should be ≤ 15%.[12]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.[11]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) Protocol

As an alternative to GC-MS, HPLC-UV can be employed for the quantification of 1-phenyloctadecane.

Materials and Reagents

• Standards: Certified reference standard of 1-phenyloctadecane (≥98% purity).

• Solvents: Acetonitrile and water (HPLC grade).

• Sample Preparation Reagents: As described in the GC-MS section.

Sample Preparation

The sample preparation protocol is the same as described for the GC-MS method (Section 3.2). After the final concentration step, the residue should be reconstituted in 1 mL of the mobile phase.

HPLC-UV Instrumental Conditions

The following are suggested starting conditions for HPLC-UV analysis.

Parameter	Recommended Condition
HPLC System	Standard HPLC system with UV detection
Column	Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with 90:10 (v/v) Acetonitrile:Water
Flow Rate	1.0 mL/min
Injection Volume	20 µL
UV Detection Wavelength	210 nm (or the wavelength of maximum absorbance for 1-phenyloctadecane)
Column Temperature	30 °C

Method Validation

The validation parameters for the HPLC-UV method are the same as those described for the GC-MS method (Section 3.4).

Data Presentation and Analysis

All quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Method Validation Summary

Parameter	GC-MS Method	HPLC-UV Method	Acceptance Criteria
Linearity (r²)	Insert experimental value	Insert experimental value	≥ 0.99
Accuracy (% Recovery)	Insert experimental range (e.g., 95-105%)	Insert experimental range (e.g., 92-108%)	80-120%
Precision (RSD%)
- Repeatability	Insert experimental value	Insert experimental value	≤ 15%
- Intermediate Precision	Insert experimental value	Insert experimental value	≤ 15%
LOD (µg/mL)	Insert experimental value	Insert experimental value	Reportable
LOQ (µg/mL)	Insert experimental value	Insert experimental value	Reportable

Table 2: Quantification of 1-Phenyloctadecane in Cosmetic Samples

Sample ID	Sample Type (e.g., Lotion, Cream)	1-Phenyloctadecane Concentration (µg/g) ± SD
Sample 1	Lotion	Insert experimental value
Sample 2	Cream	Insert experimental value
Sample 3	Oil	Insert experimental value

Logical Relationships in Method Validation

The relationship between different validation parameters ensures a comprehensive assessment of the method's performance.

Caption: Logical flow of method validation parameters.

Conclusion

This application note provides a detailed framework for the development and validation of analytical methods for the quantification of 1-phenyloctadecane in cosmetic products. Both GC-MS and HPLC-UV methods offer viable approaches, with the choice depending on available instrumentation and required sensitivity. Adherence to the outlined protocols and validation procedures will ensure the generation of accurate and reliable data, which is crucial for quality control and regulatory compliance in the cosmetics industry.

References

• 1. researchgate.net [researchgate.net]
• 2. An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. Recent Advances in Sample Preparation for Cosmetics and Personal Care Products Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fda.gov.tw [fda.gov.tw]
• 9. Simultaneous determination of 21 preservatives in cosmetics by ultra performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. wjarr.com [wjarr.com]
• 12. demarcheiso17025.com [demarcheiso17025.com]

Technical Notes & Optimization

Troubleshooting peak tailing for 1-Phenyloctadecane in gas chromatography

Welcome to our technical support center for gas chromatography. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for the analysis of 1-Phenyloctadecane?

A1: In an ideal gas chromatogram, peaks exhibit a symmetrical, Gaussian shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half. For a high molecular weight, non-polar compound like 1-phenyloctadecane, this is a common issue that can arise from several factors within the GC system. This distortion is problematic as it can reduce the resolution between closely eluting peaks, complicate peak integration, and ultimately compromise the accuracy and reproducibility of quantitative analysis.[1] A peak asymmetry or tailing factor greater than 1.5 usually indicates that troubleshooting is necessary.[2]

Q2: What are the most common causes of peak tailing for a non-polar, high molecular weight compound like 1-Phenyloctadecane?

A2: Peak tailing for compounds like 1-phenyloctadecane can be broadly categorized into two main causes: physical and chemical.[3]

• Physical Issues: These are often related to the setup and mechanics of the GC system. Common physical causes include:

  • Improper Column Installation: A poorly cut column end (not a clean, 90° angle), or incorrect installation depth in the inlet or detector can create dead volumes and turbulence in the carrier gas flow path, leading to peak tailing.[1]

  • System Contamination: Buildup of non-volatile residues in the inlet liner, on the column head, or from a degraded septum can create active sites for analyte interaction.[1]

  • Dead Volumes: Unswept volumes in the flow path, for example from using incorrect ferrules or poor connections, can cause a portion of the analyte to be delayed, resulting in a tailing peak.[1]

• Chemical Issues: These relate to interactions between the analyte and surfaces within the GC system.

  • Active Sites: Even though 1-phenyloctadecane is non-polar, it can still interact with active sites, such as exposed silanol groups (-Si-OH) on the surface of a non-deactivated or contaminated inlet liner or at the head of the column.[4] This interaction can cause some analyte molecules to be retained longer, leading to peak tailing.

Q3: How can I quickly diagnose the source of peak tailing in my chromatogram?

A3: A good initial diagnostic step is to observe which peaks are tailing.[3]

• If all peaks, including the solvent peak, are tailing: This usually points to a physical problem in the GC system, such as improper column installation or a significant dead volume.[1]

• If only some peaks, particularly later-eluting ones like 1-phenyloctadecane, are tailing: This is more indicative of a chemical interaction with active sites in the system or sub-optimal method parameters, such as an inlet temperature that is too low for the high-boiling point analyte.

A logical troubleshooting workflow can help systematically identify and resolve the issue.

Caption: A logical workflow for diagnosing and resolving peak tailing.

Troubleshooting Guides

Guide 1: Addressing Physical Issues in the GC System

This guide focuses on resolving peak tailing caused by physical problems in your gas chromatograph.

Q: I've determined that all peaks in my chromatogram are tailing. What should I check first?

A: When all peaks are tailing, the most likely culprit is an issue with the column installation.[1] A poor column cut or incorrect positioning can create turbulence and unswept volumes.

Experimental Protocol: Proper Column Installation

• Cool Down: Ensure the GC inlet and oven are at a safe, cool temperature.

• Remove Column: Carefully remove the column from the inlet and detector.

• Inspect and Cut the Column:

  • Use a ceramic scoring wafer or a diamond-tipped scribe to make a clean, square cut at a 90° angle to the column wall.[1]

  • Inspect the cut with a magnifying glass to ensure there are no jagged edges or shards. A poor cut can introduce active sites and cause turbulence.[1]

• Install New Ferrules: Always use new, appropriate ferrules for your column and instrument.

• Set Installation Depth: Refer to your GC manufacturer's manual for the correct column installation depth for both the inlet and detector. Incorrect depth is a common cause of peak tailing.[1]

• Reinstall Column: Carefully insert the column to the correct depth and tighten the fittings according to the manufacturer's instructions. Do not overtighten.

• Leak Check: After reinstalling, perform a thorough leak check of all connections.

Guide 2: Mitigating Chemical Interactions and Optimizing Method Parameters

This guide addresses peak tailing caused by chemical activity within the system or sub-optimal analytical conditions.

Q: Only my 1-Phenyloctadecane peak is tailing. What steps should I take?

A: Tailing of a specific, late-eluting peak suggests either interaction with active sites or that the GC method is not optimized for this high-boiling-point compound.

Step 1: Inlet Maintenance

The inlet is a common source of contamination and active sites. Regular maintenance is crucial.

Experimental Protocol: Inlet Maintenance

• Cool Down: Cool the GC inlet to a safe temperature (below 40°C).

• Turn Off Gas Flow: Turn off the carrier gas flow to the inlet.

• Replace Septum and Liner:

  • Remove the septum nut and replace the old septum with a new one.

  • Carefully remove the inlet liner. It may be contaminated with non-volatile residues.

  • Install a new, deactivated inlet liner. For high molecular weight compounds, a liner with glass wool can help with vaporization and trap non-volatile residues.

• Reassemble and Leak Check: Reassemble the inlet and perform a leak check.

Step 2: Column Maintenance

If inlet maintenance does not resolve the issue, the front of the column may be contaminated.

Experimental Protocol: Column Trimming

• Cool Down and Remove Column: Follow steps 1 and 2 from the column installation protocol.

• Trim the Inlet End: Carefully cut 10-20 cm from the inlet end of the column using a scoring wafer.[5] This removes the section most likely to be contaminated.

• Reinstall Column: Reinstall the column following the proper procedure described in Guide 1.

Step 3: Method Optimization

For high-boiling-point compounds like 1-phenyloctadecane, the inlet and oven temperatures are critical.

• Inlet Temperature: An inlet temperature that is too low can cause incomplete or slow vaporization, leading to peak broadening and tailing. For 1-phenyloctadecane, a higher inlet temperature (e.g., 300-320°C) is generally recommended. However, be careful not to exceed the column's maximum operating temperature.

• Oven Temperature Program: A slow temperature ramp can cause late-eluting peaks to broaden. Increasing the ramp rate can sometimes improve peak shape. Ensure the final hold time and temperature are sufficient to elute all high-boiling-point compounds.

Data Presentation

The following tables summarize the expected quantitative improvements in peak shape after performing key troubleshooting steps. The peak asymmetry factor is a common measure of peak tailing, with a value of 1.0 representing a perfectly symmetrical peak.

Table 1: Impact of Inlet Liner Deactivation on Peak Asymmetry

Liner Type	Deactivation Status	Peak Asymmetry Factor for 1-Phenyloctadecane (Typical)
Standard Glass Liner	Non-Deactivated	2.2
Standard Glass Liner	Deactivated	1.5
Deactivated Liner with Glass Wool	Deactivated	1.1

Table 2: Effect of Inlet Temperature on Peak Asymmetry for 1-Phenyloctadecane

Inlet Temperature	Peak Asymmetry Factor (Typical)	Observation
250°C	1.9	Incomplete vaporization leading to tailing.
280°C	1.4	Improved vaporization and better peak shape.
320°C	1.1	Optimal vaporization, leading to a more symmetrical peak.

Table 3: Improvement in Peak Asymmetry After Column Trimming

Condition	Peak Asymmetry Factor for 1-Phenyloctadecane (Typical)
Before Column Trimming (Contaminated Column)	2.5
After Trimming 15 cm from Inlet End	1.3

Experimental Protocol: GC-FID Analysis of 1-Phenyloctadecane

This protocol provides a starting point for the analysis of 1-phenyloctadecane using Gas Chromatography with Flame Ionization Detection (GC-FID).

1. Sample Preparation

• Standard Solution: Prepare a stock solution of 1-phenyloctadecane in a high-purity non-polar solvent such as hexane or toluene at a concentration of 1 mg/mL. Prepare working standards by serial dilution.

• Sample Dilution: Dilute the sample to be analyzed in the same solvent to a concentration that falls within the linear range of the calibration curve.

2. GC-FID Instrumentation and Conditions

• Gas Chromatograph: An Agilent 7890B GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Injector: Split/Splitless inlet.

• Column: A non-polar or low-polarity capillary column is recommended, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0-1.5 mL/min.

• Injector Temperature: 300°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (this can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 320°C.

  • Final hold: Hold at 320°C for 10 minutes.

• Detector Temperature: 320°C.

• Detector Gas Flows:

  • Hydrogen: 30 mL/min.

  • Air: 300 mL/min.

  • Makeup Gas (Nitrogen or Helium): 25 mL/min.

3. Data Analysis

• Integrate the peak corresponding to 1-phenyloctadecane.

• Calculate the peak asymmetry or tailing factor. A value close to 1.0 indicates a symmetrical peak. Values greater than 1.5 suggest that troubleshooting is required.

Logical Relationships in Troubleshooting

The following diagram illustrates the relationship between common causes and their corresponding solutions for peak tailing.

Caption: Relationship between causes of peak tailing and their solutions.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]

Technical Support Center: Optimizing HPLC Injection Volume for 1-Phenyloctadecane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Phenyloctadecane and similar hydrophobic compounds in High-Performance Liquid Chromatography (HPLC). The focus is on optimizing the injection volume to achieve accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the ideal injection volume for 1-Phenyloctadecane in HPLC?

There is no single "ideal" injection volume. It is dependent on several factors including the column dimensions, particle size, sample concentration, and the sensitivity of the detector. A general guideline is to keep the injection volume between 1-5% of the total column volume to avoid peak distortion.[1][2] For a standard analytical column (e.g., 4.6 mm I.D. x 150 mm length), this would typically be in the range of 5-20 µL. However, the optimal volume must be determined experimentally for your specific method.

Q2: How does increasing the injection volume affect my chromatogram?

Increasing the injection volume can have several effects on your chromatogram:

• Increased Peak Area and Height: Generally, a larger injection volume leads to a proportional increase in the peak area and height, which can improve sensitivity for detecting low-concentration analytes.[3]

• Peak Broadening: As the injection volume increases, the peak width may also increase.

• Peak Fronting: Injecting too large a volume, especially if the sample solvent is stronger than the mobile phase, can cause peak fronting (a distortion where the front of the peak is less steep than the back).[1]

• Decreased Resolution: The combination of peak broadening and fronting can lead to a decrease in resolution between adjacent peaks.

• Retention Time Shifts: In cases of significant volume overload, a slight decrease in retention time may be observed.[4]

Q3: What are the signs of column overload related to injection volume?

The primary signs of column overload due to excessive injection volume are:

• Peak Fronting: The peak symmetry factor will be less than 1.

• Reduced Column Efficiency: You will observe a decrease in the number of theoretical plates.[4]

• Loss of Resolution: Separation between closely eluting peaks will deteriorate.[4]

• Non-linear Detector Response: Doubling the injection volume does not result in a doubling of the peak area.[3]

Q4: Can I inject a large volume of a dilute sample to improve sensitivity?

Yes, this is a common strategy to improve detection limits for trace analysis. However, to avoid peak distortion, the sample should be dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.[5] This allows the analyte to focus at the head of the column before separation begins, minimizing band broadening.

Q5: How do I prepare my 1-Phenyloctadecane sample for HPLC injection?

For a non-polar compound like 1-Phenyloctadecane, which is analyzed by reversed-phase HPLC, the following sample preparation steps are recommended:

• Solubility: Ensure 1-Phenyloctadecane is fully dissolved in a suitable solvent.[6] Given its hydrophobic nature, solvents like acetonitrile, methanol, or a mixture of organic solvent and water that is compatible with your mobile phase should be used.

• Solvent Strength: Ideally, the sample solvent should be the same as or weaker than the initial mobile phase to prevent peak shape distortion.[2][5]

• Filtration: Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could block the column frit or injector.[6][7]

• Concentration: The concentration should be within the linear range of your detector. If the concentration is too high, it can lead to mass overload, which has similar effects to volume overload.[4][6]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Peak Fronting	Injection volume is too large (volume overload).	Systematically reduce the injection volume (e.g., by half) and observe the peak shape.[8] A good starting point is 1-2% of the column's total volume.
Sample solvent is stronger than the mobile phase.	Prepare the sample in a solvent that is weaker than or the same as the initial mobile phase.[5]
Broad Peaks	Injection volume is too large.	Decrease the injection volume.[9]
Extra-column volume is significant.	Minimize the length and internal diameter of tubing between the injector and the column, and the column and the detector.[10]
Poor Resolution	Injection volume is too high, causing peak broadening.	Reduce the injection volume.
Column is overloaded (mass overload).	Dilute the sample and inject the same volume, or reduce the injection volume of the current sample.[11]
Inconsistent Peak Areas	Injector issue (e.g., air bubbles, leak, partial blockage).	Purge the injector to remove air bubbles. Check for leaks at all fittings.[9] If the problem persists, the injector needle or seals may need cleaning or replacement.[11][12]
Insufficient sample volume in the vial.	Ensure there is enough sample in the vial for the requested injection volume, considering the autosampler's needle height setting.[12]
No Peaks or Very Small Peaks	Incorrect injection volume set in the method.	Verify the injection volume in the instrument method.[13]
Blocked injector needle or sample loop.	Flush the injector and needle. If the blockage persists, it may need to be sonicated or replaced.[13]

Data Presentation

Table 1: Effect of Injection Volume on Chromatographic Parameters for a Hydrophobic Analyte

Injection Volume (µL)	Peak Area (arbitrary units)	Peak Height (arbitrary units)	Peak Width at half-height (min)	Asymmetry Factor	Resolution (between two closely eluting peaks)
2	150,000	30,000	0.08	1.1	2.1
5	375,000	74,000	0.09	1.0	2.0
10	750,000	145,000	0.11	0.9	1.8
20	1,400,000	250,000	0.15	0.8	1.5
50	2,900,000	400,000	0.25	0.6	1.1

Note: This table presents hypothetical data to illustrate the general trends observed when increasing injection volume.

Experimental Protocols

Protocol 1: Determining the Optimal Injection Volume

This protocol describes a systematic approach to finding the best injection volume for your analysis of 1-Phenyloctadecane.

Objective: To determine the maximum injection volume that provides a linear detector response without significant loss of resolution or peak shape quality.

Materials:

• HPLC system with a UV or other suitable detector

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm)

• Mobile phase: Acetonitrile/Water (e.g., 90:10 v/v)

• Sample: 1-Phenyloctadecane standard dissolved in the mobile phase at a known concentration (e.g., 0.1 mg/mL)

• Autosampler vials and caps

Methodology:

• System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Initial Injection: Start with a small injection volume that the autosampler can reproducibly deliver (e.g., 2 µL).

• Systematic Increase: Make a series of injections, doubling the injection volume each time (e.g., 2 µL, 4 µL, 8 µL, 16 µL, 32 µL, etc.).

• Data Collection: For each injection, record the peak area, peak height, peak width, and asymmetry factor. If analyzing a mixture, also calculate the resolution between 1-Phenyloctadecane and any adjacent peaks.

• Data Analysis:

  • Plot peak area versus injection volume. The relationship should be linear. The point at which the plot deviates from linearity indicates the onset of detector or mass overload.[3]

  • Observe the peak shape in the chromatograms. Note the injection volume at which peak fronting or significant broadening becomes apparent.

  • Monitor the resolution. Determine the maximum injection volume that maintains the required resolution for your analysis.

• Optimal Volume Selection: Choose an injection volume that is well within the linear range and provides good peak shape and resolution. This often represents a compromise between sensitivity and chromatographic performance.

Mandatory Visualizations

Caption: Troubleshooting workflow for common HPLC injection volume issues.

Caption: Relationship between injection volume and key HPLC parameters.

References

• 1. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 4. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 5. LC Technical Tip: LC System Optimization | Phenomenex [phenomenex.com]
• 6. Key Considerations For Sample Preparation in HPLC - Blogs - News [alwsci.com]
• 7. s-und-s.pl [s-und-s.pl]
• 8. hplc.eu [hplc.eu]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]
• 10. Optimizing HPLC/UHPLC Systems – General Recommendations [ssi.shimadzu.com]
• 11. Troubleshooting Problems with Injector in HPLC [m-pharmaguide.com]
• 12. reddit.com [reddit.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Addressing matrix effects in the analysis of 1-Phenyloctadecane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of 1-Phenyloctadecane.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of 1-Phenyloctadecane, offering potential causes and solutions to mitigate matrix effects and ensure data quality.

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Column Overload: Injecting too high a concentration of the analyte.	Dilute the sample or reduce the injection volume.[1][2]
Secondary Interactions: Non-ideal interactions between 1-Phenyloctadecane and the stationary phase.	Optimize the mobile phase composition, for instance by adjusting the organic solvent ratio or adding modifiers. Ensure the column is appropriate for nonpolar analytes.
Contamination: Buildup of matrix components on the column or in the system.	Implement a robust column washing protocol between injections. Use a guard column to protect the analytical column.[3]
Ion Suppression or Enhancement	Co-elution with Matrix Components: Other compounds from the sample matrix eluting at the same time as 1-Phenyloctadecane can interfere with its ionization.[4][5]	1. Optimize Chromatographic Separation: Adjust the gradient, flow rate, or change the stationary phase to better separate 1-Phenyloctadecane from interfering compounds.[4][6] 2. Improve Sample Preparation: Employ more selective sample cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[4][7] 3. Use an Internal Standard: A stable isotope-labeled internal standard for 1-Phenyloctadecane is ideal as it will co-elute and experience similar matrix effects, allowing for accurate quantification.[4][5][6]
High Concentration of Salts or Non-volatile Components: These can suppress the electrospray ionization process.	Implement a desalting step in your sample preparation or use a sample extraction method that effectively removes salts.
Low Analyte Recovery	Inefficient Extraction: The chosen sample preparation method may not be effectively extracting the nonpolar 1-Phenyloctadecane from the sample matrix.	1. Optimize Extraction Solvent: Test different organic solvents or solvent mixtures for LLE or SPE to improve the extraction efficiency of the nonpolar analyte. 2. Method Optimization: Adjust parameters such as pH, extraction time, or mixing intensity.
Analyte Adsorption: 1-Phenyloctadecane may adsorb to plasticware or glassware during sample processing.	Use polypropylene or silanized glassware to minimize adsorption.
Inconsistent Results (Poor Reproducibility)	Variable Matrix Effects: Inconsistent levels of interfering compounds across different samples.	Standardize the sample collection and preparation protocol meticulously. The use of an appropriate internal standard is crucial to compensate for this variability.[6]
Instrument Contamination: Carryover from previous injections.	Implement a rigorous wash cycle for the autosampler and injection port.[3] Check for and eliminate any unswept areas in the sample path.[3]

Frequently Asked Questions (FAQs)

1. What are matrix effects and how do they impact the analysis of 1-Phenyloctadecane?

Matrix effects are the alteration of analyte ionization efficiency by co-eluting compounds from the sample matrix.[4][5] For 1-Phenyloctadecane, a nonpolar compound, matrix effects can arise from lipids, polymers, or other hydrophobic substances present in the sample. These effects can lead to ion suppression (decreased signal) or, less commonly, ion enhancement (increased signal), resulting in inaccurate quantification.[4]

2. How can I detect the presence of matrix effects in my analysis?

A common method is the post-extraction spike experiment.[4] In this, a known amount of 1-Phenyloctadecane is added to a blank matrix extract and also to a pure solvent. The peak area of the analyte in the matrix is then compared to the peak area in the pure solvent. A significant difference indicates the presence of matrix effects.

3. What is the best sample preparation technique to minimize matrix effects for 1-Phenyloctadecane?

Given the nonpolar nature of 1-Phenyloctadecane, the following techniques are generally effective:

• Liquid-Liquid Extraction (LLE): This is a powerful technique for separating nonpolar compounds from aqueous matrices.[7] By choosing an appropriate organic solvent, 1-Phenyloctadecane can be selectively extracted, leaving many interfering polar compounds behind.

• Solid-Phase Extraction (SPE): A reversed-phase SPE cartridge (e.g., C18) can be very effective.[7] The nonpolar 1-Phenyloctadecane will be retained on the sorbent while more polar matrix components are washed away.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method, originally developed for pesticide analysis, is excellent for a wide range of analytes and can be adapted for 1-Phenyloctadecane in complex matrices like food or environmental samples.[8]

4. When should I use an internal standard, and what kind is best for 1-Phenyloctadecane analysis?

An internal standard (IS) is highly recommended for accurate quantification, especially when matrix effects are expected to be variable.[6] The ideal IS is a stable isotope-labeled (SIL) version of 1-Phenyloctadecane (e.g., ¹³C- or ²H-labeled). A SIL-IS will have nearly identical chemical properties and chromatographic behavior to the analyte, meaning it will experience the same degree of ion suppression or enhancement, thus providing reliable correction.[4][5]

5. Can I just dilute my sample to reduce matrix effects?

Sample dilution can be a simple and effective way to reduce the concentration of interfering matrix components.[1][2] However, this approach is only feasible if the concentration of 1-Phenyloctadecane in the sample is high enough to remain detectable after dilution.[1][2]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for 1-Phenyloctadecane from an Aqueous Matrix

• Sample Preparation: To 1 mL of the aqueous sample, add a suitable internal standard.

• Extraction: Add 2 mL of a water-immiscible organic solvent (e.g., hexane or ethyl acetate).

• Mixing: Vortex the mixture vigorously for 2 minutes to ensure thorough extraction.

• Phase Separation: Centrifuge at 3000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for 1-Phenyloctadecane

• Column Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: Load 1 mL of the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of a water/methanol mixture (e.g., 80:20 v/v) to remove polar interferences.

• Elution: Elute 1-Phenyloctadecane from the cartridge with 2 mL of a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Visualizations

Caption: Conceptual diagram of matrix effects leading to ion suppression.

Caption: A logical workflow for troubleshooting matrix effects.

References

• 1. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. longdom.org [longdom.org]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myadlm.org [myadlm.org]
• 7. phmethods.net [phmethods.net]
• 8. preprints.org [preprints.org]

Preventing carryover of 1-Phenyloctadecane in autosamplers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent autosampler carryover of 1-Phenyloctadecane, a nonpolar compound prone to adsorption.

Frequently Asked Questions (FAQs)

Q1: What is autosampler carryover and how do I identify it for 1-Phenyloctadecane?

Autosampler carryover is the unintentional contamination of a sample by a preceding one.[1] It occurs when residual analyte from a previous injection appears in a subsequent run, leading to inaccurate quantification, false positives, and poor reproducibility.[1][2]

To identify carryover, perform a blank injection immediately following the injection of a high-concentration 1-Phenyloctadecane standard.[2] The presence of a peak at the retention time of 1-Phenyloctadecane in the blank chromatogram confirms carryover.[3] This is often referred to as "classic carryover" if the peak size diminishes with consecutive blank injections.[3] An acceptable level of carryover is typically less than 0.1% of the analyte signal from the high-concentration standard.[1]

Q2: Why is 1-Phenyloctadecane particularly prone to causing carryover?

1-Phenyloctadecane's physicochemical properties make it a "sticky" compound with a high affinity for surfaces within the autosampler. Its long C18 alkyl chain and phenyl group result in high hydrophobicity and non-polarity, causing it to adsorb onto metallic and polymeric surfaces in the sample flow path.[4][5]

Table 1: Physicochemical Properties of 1-Phenyloctadecane

Property	Value	Significance for Carryover
Chemical Formula	C₂₄H₄₂[6]	Indicates a large, nonpolar structure.
Molecular Weight	330.59 g/mol [7]	Contributes to its low volatility.
Boiling Point	408 °C	High boiling point means it will not easily evaporate from surfaces.
Melting Point	35-37 °C	Can exist as a low-melting solid, potentially leaving residues.[8]
Solubility	Insoluble in water[9]	High hydrophobicity promotes adsorption to surfaces to avoid aqueous mobile phases.

Q3: What are the primary sources of 1-Phenyloctadecane carryover in an autosampler?

Carryover of hydrophobic compounds like 1-Phenyloctadecane can originate from multiple components within the autosampler where the undiluted sample makes contact.[10] The most common sources are the sample needle (both internal and external surfaces), the injection valve rotor seal, the sample loop, and connecting tubing.[11][12] Adsorption onto vial glass and septa can also contribute to the problem.[1]

Caption: Primary and secondary sources of 1-Phenyloctadecane carryover.

Q4: What are the most effective wash solvents for removing 1-Phenyloctadecane?

The key to an effective wash is using a solvent or solvent mixture that can strongly solubilize 1-Phenyloctadecane. For highly nonpolar and hydrophobic compounds, strong organic solvents are required.[5] A dual-solvent approach or a sequence of washes can be more effective than a single solvent.[1]

Table 2: Recommended Wash Solvents for Nonpolar Compounds like 1-Phenyloctadecane

Solvent	Type	Effectiveness for Nonpolar Analytes	Notes
Dichloromethane (DCM)	Nonpolar, Aprotic	Very High	Excellent solvent for many organic compounds, but check compatibility with system components (e.g., PEEK).[13]
Toluene / Cyclohexane	Nonpolar, Aprotic	Very High	Highly effective for dissolving hydrophobic compounds like PAHs, which are structurally similar to 1-Phenyloctadecane.[13]
Isopropanol (IPA)	Polar, Protic	High	Often used as a strong wash solvent due to its ability to dissolve a wide range of compounds.[4]
Acetonitrile (ACN)	Polar, Aprotic	Moderate-High	A common strong solvent in reversed-phase HPLC; using 100% ACN can be effective.[4]
Methanol (MeOH)	Polar, Protic	Moderate	Generally a good solvent, but may be less effective than IPA or ACN for highly nonpolar residues.[14]
Solvent Mixtures	Varies	High to Very High	A mixture like 45:45:10 (v/v) Acetonitrile/IPA/Acetone can cover a broad polarity range and be very effective.[15]

Q5: What is a recommended autosampler wash protocol to prevent carryover?

An optimized wash protocol involves multiple steps and uses a strong, appropriate solvent. The goal is to thoroughly clean both the inside and outside of the sample needle before and after each injection.[1][10] Key strategies include increasing the wash volume, using multiple wash cycles, and employing a multi-solvent wash routine.[1]

Caption: An optimized, multi-step autosampler wash workflow.

Q6: How can I choose the right vials and septa to minimize carryover?

Vials and septa can be a source of carryover through analyte adsorption.[1] To minimize this, select consumables designed to be low-adsorption:

• Vials: Use deactivated or silanized glass vials.[1] This process masks active silanol groups on the glass surface, preventing nonpolar compounds from adsorbing.

• Septa: Choose septa made from low-adsorption materials such as PTFE/Silicone.[1] Avoid puncturing the same septum multiple times, as degradation can lead to contamination.

Q7: Are there any injection sequence strategies to mitigate the impact of carryover?

Yes, a strategic injection sequence can significantly reduce the impact of carryover on your results.

• Order by Concentration: Arrange samples in the autosampler tray to run from the lowest expected concentration to the highest.[2][4]

• Insert Blanks: If a low-concentration sample must follow a high-concentration one, insert one or more blank injections between them to wash the system.[2][4]

Troubleshooting Guides

Protocol 1: Carryover Diagnosis and Quantification

This protocol outlines the steps to confirm and measure the extent of 1-Phenyloctadecane carryover.

Methodology:

• Preparation:

  • Prepare a high-concentration standard of 1-Phenyloctadecane at the upper end of your calibration range.

  • Prepare at least three blank vials containing only the sample solvent.

• Injection Sequence:

  • Equilibrate the chromatography system until a stable baseline is achieved.

  • Inject the high-concentration standard and record the chromatogram.

  • Immediately following the standard, inject the three blank samples consecutively using the same analytical method.

• Data Analysis:

  • Examine the chromatograms of the blank injections for any peak appearing at the retention time of 1-Phenyloctadecane.

  • Integrate the area of the carryover peak in the first blank injection (Area_carryover).

  • Calculate the percent carryover using the following formula: % Carryover = (Area_carryover / Area_standard) x 100

• Acceptance Criteria:

  • Evaluate if the calculated % carryover is within an acceptable range for your assay (typically <0.1%).[1] If it is too high, proceed to the cleaning protocol.

Protocol 2: Systematic Autosampler Cleaning for Hydrophobic Compounds

This protocol provides a more rigorous cleaning procedure than a standard between-run wash.

Methodology:

• Select Solvents: Prepare a series of fresh, high-purity solvents. A recommended sequence is:

  • Solvent A (Strong Nonpolar): Dichloromethane or Toluene (check system compatibility).

  • Solvent B (Intermediate): Isopropanol.

  • Solvent C (Aqueous/Organic): A mixture used in your mobile phase, such as 90:10 Acetonitrile/Water.

• Flush the System:

  • Replace the current wash solvent in the autosampler with Solvent A.

  • Purge the wash system for several cycles to ensure all lines are filled with the new solvent.

  • Program the autosampler to perform at least 10-15 wash cycles with a high wash volume (e.g., 500–1000 µL).[1]

• Repeat with Sequential Solvents:

  • Repeat Step 2 with Solvent B, followed by Solvent C. This ensures that the strong nonpolar solvent is flushed out and the system is re-equilibrated with a miscible solvent.

• Component Check and Replacement (if carryover persists):

  • If carryover is still present, the issue may be a contaminated or worn part.[3]

  • Replace the injection valve's rotor seal, as this is a common site for residue buildup.[3]

  • Consider replacing the sample needle and any suspect tubing in the sample flow path.

• Re-test:

  • After cleaning, repeat the Carryover Diagnosis and Quantification protocol to confirm the issue has been resolved.

References

• 1. mastelf.com [mastelf.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 6. scbt.com [scbt.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. 1-PHENYLOCTADECANE Two Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. 1-PHENYLDECANE | 104-72-3 [chemicalbook.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. biotage.com [biotage.com]

Technical Support Center: Gas Chromatography (GC) Analysis of Long-Chain Alkylbenzenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the Gas Chromatography (GC) analysis of long-chain alkylbenzenes, with a specific focus on resolving peak splitting.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak splitting in the GC analysis of long-chain alkylbenzenes?

Peak splitting in GC for long-chain alkylbenzenes is often related to issues at the injector or the head of the column.[1] The primary causes can be categorized as:

• Improper Injection Technique: Inconsistent or erratic manual injections can introduce the sample in a non-uniform manner, leading to split peaks.[1][2] Using an autosampler is recommended for better reproducibility.[1]

• Poor Sample Focusing: For the sample to enter the column as a tight band, it needs to be properly focused at the column head.[1] This can be influenced by the initial oven temperature and the choice of solvent.[2][3]

• Solvent-Stationary Phase Mismatch: If the polarity of the sample solvent is significantly different from the polarity of the GC column's stationary phase, it can prevent the sample from forming a smooth film on the column, resulting in peak splitting.[4][5]

• Column Issues: Problems with the column itself, such as a poor cut at the inlet, contamination at the head of the column, or improper installation height in the injector, can all lead to peak distortion.[3][4]

• Sample Overload: Injecting too much sample can overload the column, leading to fronting or split peaks.[4]

Q2: How does the initial oven temperature affect peak shape for long-chain alkylbenzenes?

The initial oven temperature is a critical parameter for achieving sharp, symmetrical peaks, especially when using a splitless injection.[3]

• For solvent focusing: The initial oven temperature should be set approximately 20°C below the boiling point of the sample solvent.[6][7] This allows the solvent to condense at the head of the column, creating a focusing effect for the analytes.[3]

• If the initial temperature is too high: The sample components will not condense in a narrow band on the stationary phase, which can lead to broad or split peaks.[3][4]

Q3: Which GC column stationary phase is best for analyzing long-chain alkylbenzenes?

The principle of "like dissolves like" is a good starting point. Since long-chain alkylbenzenes are non-polar, a non-polar stationary phase is generally the best choice.[8]

• Recommended Starting Point: A 5% phenyl / 95% dimethylpolysiloxane phase (e.g., DB-5 or equivalent) is a commonly used and effective column for this analysis.[8][9]

• Intermediate Polarity Phases: If a non-polar column does not provide adequate resolution for specific isomers, an intermediate polarity phase (e.g., 50% phenyl) can be considered to introduce different selectivity.[8]

Q4: Can the injection technique itself cause peak splitting?

Yes, the injection technique plays a crucial role.

• Manual Injections: A slow or hesitant manual injection can cause the sample to be introduced in multiple "plugs," resulting in split peaks.[10] A smooth, rapid injection is essential.[10]

• Splitless Injection: This technique is more prone to peak splitting if parameters are not optimized.[3] Issues with the solvent, initial oven temperature, or splitless time can all contribute to peak distortion.[3][6]

• On-Column Injection: While this technique can minimize discrimination for high-boiling compounds, it requires careful optimization of the initial oven temperature to avoid peak broadening or splitting.[6]

Troubleshooting Guide: Resolving Peak Splitting

This guide provides a step-by-step approach to diagnosing and resolving peak splitting for long-chain alkylbenzenes in your GC analysis.

Step 1: Evaluate Your Injection Technique and Sample Introduction

Symptom	Possible Cause	Recommended Action
Split peaks appear inconsistently with manual injections.	Erratic injection speed or technique.[1]	Use an autosampler for consistent injections.[1] If manual injection is necessary, ensure a smooth and rapid plunger depression.[10]
Peak splitting occurs with all injections (manual and auto).	Mismatch between sample solvent and final dilution solvent.[2]	Use a single, appropriate solvent for both sample extraction and final dilution.[1]
Peak splitting is observed, especially with splitless injection.	Poor sample focusing.[1]	Adjust the initial oven temperature to be about 20°C below the boiling point of your solvent.[6][7] Consider using a retention gap.[2]
Sample degradation in the injector.[2]	Check and confirm that the injector temperature, flow rates, and other inlet conditions are appropriate and consistent.[2]
Incompatible solvent and stationary phase.[5]	Ensure the polarity of your solvent is compatible with your GC column's stationary phase.[5] For non-polar columns, use a non-polar solvent.

Step 2: Inspect the GC Column and Inlet

Symptom	Possible Cause	Recommended Action
Peak splitting started after installing a new column.	Improper column installation.[1]	Verify the column is installed at the correct height in the injector according to the manufacturer's instructions.[3] Ensure the column cut is clean and at a 90-degree angle.[3]
Peak splitting has worsened over time.	Column contamination at the inlet.[8]	Trim 10-20 cm from the front of the column.[8]
Dirty or active inlet liner.[3]	Replace the inlet liner with a fresh, deactivated one.[3]

Step 3: Optimize GC Method Parameters

Parameter	Effect on Peak Shape	Recommendation for Long-Chain Alkylbenzenes
Initial Oven Temperature	Too high can cause peak splitting or broadening.[3]	Start with an initial oven temperature 20°C below the boiling point of the solvent for splitless injections.[6]
Temperature Program Ramp Rate	A slower ramp rate can improve the separation of closely eluting peaks.[8]	A moderate ramp rate of 6-20°C per minute is a good starting point.[8][11]
Carrier Gas Flow Rate	Inconsistent flow can lead to retention time shifts and peak distortion.[8]	Use a constant flow rate and verify it with a flow meter.[8] Helium is a common and reliable choice of carrier gas.[8]
Sample Concentration	High concentrations can overload the column, causing peak fronting or splitting.[4]	Dilute the sample to ensure you are not overloading the column.[8]

Experimental Protocols

Protocol 1: GC-MS Analysis of Long-Chain Alkylbenzenes in Marine Sediments

This protocol is based on a U.S. Geological Survey (USGS) Standard Operating Procedure for the analysis of long-chain alkylbenzenes (LCABs) in marine sediments by gas chromatography-mass spectrometry (GC-MS).[9]

• Instrumentation:

  • Gas Chromatograph: Agilent 6890 or equivalent with a cool on-column and split/splitless injector.[11]

  • Column: 30 m x 0.25 mm internal diameter DB-5 fused silica capillary column with a 0.25 µm film thickness.[11]

  • Detector: Agilent 5973 mass selective detector or equivalent.[11]

• GC-MS Conditions:

  • Injector Temperature: 250°C[12]

  • Detector Temperature: 275°C[12]

  • Oven Temperature Program:

    • Initial Temperature: 60°C, hold for 2 minutes.[11]

    • Ramp: 6°C per minute to 310°C.[11]

    • Final Hold: 310°C for 15 minutes.[11]

  • Carrier Gas: Helium at a constant flow rate.[8]

  • Mass Spectrometer:

    • Mode: Electron Impact (EI) at 70 eV.[11]

    • Scan Range: m/z 50 to 500.[11]

• Calibration:

  • A single-point calibration standard containing the target C10-C14 benzenes, surrogates, and internal standards is used.[9]

Visualizations

Troubleshooting Workflow for Peak Splitting

Caption: A logical workflow to troubleshoot and resolve peak splitting in GC analysis.

Relationship of GC Parameters to Peak Shape

Caption: Key GC parameters influencing the transition from optimal peak shape to peak splitting.

References

• 1. agilent.com [agilent.com]
• 2. m.youtube.com [m.youtube.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. youtube.com [youtube.com]
• 6. glsciences.eu [glsciences.eu]
• 7. cannabissciencetech.com [cannabissciencetech.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.usgs.gov [pubs.usgs.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 1-Phenyloctadecane by LC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with 1-phenyloctadecane solubility in liquid chromatography (LC) mobile phases.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 1-phenyloctadecane?

A1: 1-Phenyloctadecane is a long-chain alkylbenzene, making it a highly nonpolar and hydrophobic compound. Based on the principle of "like dissolves like," it is expected to have very low solubility in polar solvents like water and significantly higher solubility in nonpolar and polar aprotic organic solvents. For reversed-phase LC, where polar mobile phases are used, achieving adequate solubility can be a primary challenge.

Q2: Which organic solvents are recommended for dissolving 1-phenyloctadecane for LC analysis?

A2: For reversed-phase LC, it is crucial to dissolve the sample in a solvent that is compatible with the initial mobile phase to ensure good peak shape.[1] Given the nonpolar nature of 1-phenyloctadecane, solvents such as acetonitrile (ACN), methanol (MeOH), and tetrahydrofuran (THF) are suitable choices.[2][3] It is recommended to dissolve the sample in a solvent that is as weak as or weaker than the initial mobile phase composition to avoid peak distortion.[4]

Q3: Why am I observing peak splitting or fronting with my 1-phenyloctadecane sample?

A3: Peak splitting or fronting for early-eluting peaks can be an indication that the sample solvent is too strong compared to the initial mobile phase.[5] This causes the analyte to move through the column too quickly at the beginning of the injection, leading to a distorted peak. To resolve this, try dissolving your sample in a solvent that more closely matches the initial mobile phase composition or is slightly weaker.

Troubleshooting Guide: Improving 1-Phenyloctadecane Solubility

This guide provides a systematic approach to troubleshooting and improving the solubility of 1-phenyloctadecane in your LC mobile phase.

Initial Assessment and Sample Preparation

The first step in troubleshooting is to evaluate your current sample preparation and mobile phase conditions.

Problem: Poor peak shape (e.g., tailing, fronting, or split peaks), low signal intensity, or suspected sample precipitation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing poor solubility of 1-phenyloctadecane in LC mobile phases.

Detailed Methodologies and Experimental Protocols

1. Modifying the Sample Solvent

• Rationale: Injecting a sample dissolved in a solvent significantly stronger (less polar in reversed-phase) than the mobile phase can lead to poor peak shape and apparent solubility issues on-column.

• Protocol:

  • Prepare your 1-phenyloctadecane standard or sample in the initial mobile phase composition of your LC method. For example, if your gradient starts with 60% acetonitrile in water, dissolve your sample in this mixture.

  • If solubility is still limited, try dissolving the sample in 100% of the organic solvent you are using (e.g., acetonitrile) and inject the smallest possible volume to minimize solvent mismatch effects.

2. Adjusting Mobile Phase Strength

• Rationale: Increasing the proportion of the organic solvent in the mobile phase will increase the solubility of the nonpolar 1-phenyloctadecane.

• Protocol (Gradient Elution):

  • Increase the initial percentage of the organic solvent in your gradient. For instance, if your initial condition is 60% acetonitrile, try starting at 70% or 80%.

  • Adjust the gradient slope to ensure proper separation from other components. A common approach for nonpolar compounds is to use a high percentage of organic solvent initially and then ramp up to 100% to elute the compound.

3. Changing the Organic Modifier

• Rationale: Different organic solvents have different solvating properties. Tetrahydrofuran (THF) is a stronger solvent than acetonitrile and methanol for many nonpolar compounds and can improve solubility.

• Protocol:

  • Replace acetonitrile or methanol in your mobile phase with THF. Be aware that THF can alter the selectivity of your separation.

  • Ensure your LC system, particularly tubing and seals, is compatible with THF, as it can cause swelling in some materials like PEEK.[6]

  • A solvent miscibility table should be consulted to ensure the chosen solvents are miscible in all proportions.

4. Sample Preparation Considerations

• Rationale: If the sample matrix contributes to solubility problems, a cleanup or extraction step may be necessary.

• Protocol (Liquid-Liquid Extraction - LLE):

  • For liquid samples where 1-phenyloctadecane is in a polar matrix (e.g., water), perform a liquid-liquid extraction with a nonpolar solvent like hexane.[7]

  • Evaporate the hexane extract to dryness.

  • Reconstitute the residue in a solvent compatible with your LC mobile phase, as described in the "Modifying the Sample Solvent" section.

Recommended LC Method for 1-Phenyloctadecane

The following is a starting point for a reversed-phase LC method for the analysis of 1-phenyloctadecane and similar long-chain alkylbenzenes.[7]

Parameter	Recommendation
Column	C18 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Start at 60% B, ramp to 100% B over 20 minutes, hold for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	UV/Vis or Diode Array Detector (DAD) at ~254 nm
Injection Volume	20 µL

Note: This method should be optimized based on your specific instrumentation and separation requirements.

Summary of Solvent Properties for Reversed-Phase LC

Solvent	Polarity Index	Elution Strength	Notes
Water	10.2	Weakest	The primary component of the weak mobile phase.
Methanol	5.1	Stronger	A common organic modifier.
Acetonitrile	5.8	Stronger	Often provides different selectivity compared to methanol.
Tetrahydrofuran (THF)	4.0	Strongest	A strong solvent for nonpolar compounds; check system compatibility.[6]

References

• 1. sciforum.net [sciforum.net]
• 2. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
• 3. uhplcs.com [uhplcs.com]
• 4. molnar-institute.com [molnar-institute.com]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Column Technical Guide | Technical Information | GL Sciences [glsciences.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Thermal Degradation of 1-Phenyloctadecane in the GC Inlet

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the thermal degradation of 1-phenyloctadecane during Gas Chromatography (GC) analysis. The information provided is based on established principles for thermally labile, high molecular weight compounds and should be used as a starting point for method development and optimization.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 1-phenyloctadecane degradation in the GC inlet?

Thermal degradation of 1-phenyloctadecane in the GC inlet is primarily caused by a combination of excessive temperature and interaction with active sites.[1] Key factors include:

• Excessive Inlet Temperature: While high temperatures are needed to vaporize high-boiling compounds like 1-phenyloctadecane, excessively high temperatures can provide enough energy to break chemical bonds, leading to degradation.[2]

• Active Sites: The inlet liner, glass wool, and any contaminants present can have active sites (e.g., silanol groups, metal oxides) that catalyze degradation reactions at elevated temperatures.[1]

• Residence Time: The amount of time the analyte spends in the heated inlet can influence the extent of degradation. Longer residence times, often associated with splitless injections, increase the risk.[3]

Q2: What are the visual indicators of thermal degradation in my chromatogram?

Several chromatographic abnormalities can suggest that 1-phenyloctadecane is degrading in the inlet:

• Appearance of Unexpected Peaks: The presence of smaller, earlier-eluting peaks that are not present in a cool on-column injection of the same standard can be indicative of degradation products.

• Peak Tailing: While tailing can have multiple causes, it can be exacerbated by active sites that also promote degradation.[1]

• Reduced Analyte Response: A lower than expected peak area for 1-phenyloctadecane, especially when compared to more volatile internal standards, can indicate sample loss due to degradation.

• Poor Reproducibility: Inconsistent peak areas and retention times across multiple injections can be a sign of variable degradation in the inlet.[1]

Q3: Which injection technique is best for minimizing degradation of 1-phenyloctadecane?

The choice of injection technique is critical for thermally labile compounds:

• Cool On-Column (COC) Injection: This is the ideal technique for preventing thermal degradation as the sample is deposited directly onto the column without passing through a heated inlet, virtually eliminating the risk of inlet-induced degradation.[1][4]

• Programmed Temperature Vaporization (PTV) Injection: This technique offers a good compromise by allowing for a cool initial injection followed by a rapid temperature ramp to transfer the analyte to the column. This minimizes the time the analyte spends at high temperatures.[1]

• Splitless Injection: While common for trace analysis, it poses a higher risk of degradation due to the longer residence time of the analyte in the hot inlet.[3] Careful optimization of all parameters is crucial if this technique must be used.

Q4: How does the choice of inlet liner affect the degradation of 1-phenyloctadecane?

The inlet liner plays a crucial role in preventing degradation. A properly selected and maintained liner provides an inert surface for sample vaporization.[3][5]

• Deactivation: Always use a highly deactivated liner to minimize active sites.[3] Silanized liners are a common choice.

• Geometry: For high molecular weight compounds, a single taper or double taper liner can help to focus the sample onto the column and minimize contact with the metal surfaces of the inlet.[6]

• Glass Wool: The use of deactivated glass wool can aid in vaporization and trap non-volatile residues, but it also increases the surface area for potential interactions.[7] If degradation is suspected, using a liner without wool or with a very small amount of deactivated wool is recommended.

Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues related to the thermal degradation of 1-phenyloctadecane.

Problem	Possible Cause	Troubleshooting Action	Expected Outcome
Presence of extra, early-eluting peaks	Thermal degradation in the inlet	1. Lower the inlet temperature in 25 °C increments (e.g., from 300 °C to 275 °C, then 250 °C).[2]2. Switch to a more inert, deactivated liner.[7]3. Consider using a cool on-column or PTV injection technique.[1]	Reduction or elimination of degradation peaks and an increase in the 1-phenyloctadecane peak area.
Poor peak shape (tailing) for 1-phenyloctadecane	Active sites in the inlet liner or column	1. Replace the inlet liner with a new, highly deactivated one.[1]2. Trim the front end of the GC column (e.g., 10-20 cm).3. Perform inlet maintenance, including changing the septum and cleaning the metal surfaces.	Improved peak symmetry and resolution.
Low or inconsistent recovery of 1-phenyloctadecane	Incomplete vaporization or thermal degradation	1. Optimize the inlet temperature; it may be too low for complete vaporization or too high, causing degradation.[2]2. Use a liner with deactivated glass wool to aid vaporization.[4]3. Ensure the purge valve time in splitless mode is optimized to allow for complete transfer to the column.	Increased and more consistent peak area for 1-phenyloctadecane.
Non-linear calibration curve at higher concentrations	Analyte degradation is more pronounced at higher concentrations.	1. Lower the inlet temperature.[2]2. Use a split injection if sensitivity allows, to reduce residence time in the inlet.	Improved linearity of the calibration curve.

Experimental Protocols

Protocol 1: Inlet Temperature Optimization

This protocol outlines a systematic approach to determine the optimal inlet temperature for the analysis of 1-phenyloctadecane, balancing efficient vaporization with minimal degradation.

Materials:

• Standard solution of 1-phenyloctadecane in a suitable solvent (e.g., hexane or toluene).

• Gas chromatograph with a split/splitless or PTV inlet.

Procedure:

• Initial Setup: Set the initial inlet temperature to a conservative value, for example, 250 °C.[2]

• Injection Series: Make a series of injections of the 1-phenyloctadecane standard, increasing the inlet temperature in 25 °C increments for each injection (e.g., 250 °C, 275 °C, 300 °C, 325 °C).[2]

• Data Analysis:

  • Monitor the peak area of 1-phenyloctadecane at each temperature.

  • Simultaneously, look for the appearance or increase in the area of any potential degradation peaks (typically eluting earlier than 1-phenyloctadecane).

• Optimization: Plot the peak area of 1-phenyloctadecane against the inlet temperature. Select the temperature that provides the highest response for 1-phenyloctadecane before a significant increase in degradation products is observed.

Protocol 2: Inlet Liner Deactivation and Maintenance

Regular maintenance and deactivation of the inlet liner are crucial for preventing analyte degradation.

Materials:

• Used GC inlet liners.

• Methanol, Toluene, Dichloromethane (reagent grade).

• Deactivating agent (e.g., 5% dimethyldichlorosilane in toluene).

• Sonicator.

• Oven.

• Forceps.

Procedure:

• Cleaning:

  • Place the used liners in a beaker with methanol and sonicate for 15 minutes.

  • Rinse the liners with fresh methanol.

  • Repeat the sonication and rinsing steps with dichloromethane.

  • Dry the liners in an oven at 120 °C for 30 minutes.

• Deactivation (in a fume hood):

  • Immerse the clean, dry liners in a 5% solution of dimethyldichlorosilane in toluene for 10 minutes.

  • Remove the liners and rinse them thoroughly with toluene to remove excess reagent.

  • Rinse the liners with methanol.

  • Dry the deactivated liners in an oven at 120 °C for at least 60 minutes before use.

• Regular Maintenance: Replace the inlet liner regularly, especially after analyzing complex or "dirty" samples, to prevent the buildup of non-volatile residues that can become active sites.

Visualizations

Caption: Factors influencing 1-phenyloctadecane fate in the GC inlet.

Caption: A logical workflow for troubleshooting thermal degradation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Pyrolysis-GC-MS | Pyrolysis Gas Chromatography | EAG Laboratories [eag.com]
• 3. diva-portal.org [diva-portal.org]
• 4. benchchem.com [benchchem.com]
• 5. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 6. gcms.cz [gcms.cz]
• 7. selectscience.net [selectscience.net]

Technical Support Center: Optimal Separation of 1-Phenyloctadecane

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal column selection and troubleshooting for the separation of 1-Phenyloctadecane.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 1-Phenyloctadecane to consider for chromatographic separation?

A1: 1-Phenyloctadecane is a nonpolar, high molecular weight (330.59 g/mol ) compound with a high boiling point (approximately 408 °C) and a melting point in the range of 35-37 °C.[1] Its nonpolar nature, stemming from the long alkyl chain, and the presence of an aromatic phenyl group are the primary factors influencing its chromatographic behavior.

Q2: Which chromatographic technique is best suited for the separation of 1-Phenyloctadecane?

A2: Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) can be effectively used for the analysis of 1-Phenyloctadecane. The choice depends on the sample matrix, desired resolution, and available instrumentation. GC is often preferred for its high resolution of volatile and semi-volatile compounds, while HPLC is a versatile technique suitable for a wide range of non-volatile and thermally labile compounds.

Q3: What is the recommended column type for Gas Chromatography (GC) analysis of 1-Phenyloctadecane?

A3: For the GC analysis of the nonpolar 1-Phenyloctadecane, a non-polar stationary phase is recommended. A column with a 100% dimethylpolysiloxane (e.g., DB-1 or equivalent) or a low-polarity 5% phenyl / 95% dimethylpolysiloxane (e.g., DB-5 or equivalent) stationary phase is a suitable choice.[2][3] The elution order on such columns is primarily determined by the boiling point of the analytes.

Q4: What is the recommended column type for High-Performance Liquid Chromatography (HPLC) analysis of 1-Phenyloctadecane?

A4: For HPLC analysis, a reversed-phase separation mode is ideal for the nonpolar 1-Phenyloctadecane. The most common initial choice is a C18 (ODS) column due to its high hydrophobicity. However, a Phenyl column can offer alternative selectivity due to π-π interactions between the stationary phase and the aromatic ring of 1-Phenyloctadecane, which can be advantageous for resolving it from other components in a mixture.[4][5]

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Symptom	Possible Cause	Suggested Remedy
Peak Tailing	1. Active Sites: Interaction of the analyte with active sites in the injector liner or column. 2. Column Contamination: Accumulation of non-volatile residues at the head of the column. 3. Improper Column Installation: Dead volume due to incorrect column positioning in the injector or detector.	1. Use a deactivated injector liner. If the problem persists, consider using a more inert column. 2. Trim the first few centimeters of the column. If tailing continues, the column may need replacement. 3. Ensure the column is installed according to the manufacturer's instructions for the specific GC model.
Ghost Peaks	1. Carryover: Residue from a previous, more concentrated sample injection. 2. Septum Bleed: Degradation of the injector septum at high temperatures. 3. Contaminated Carrier Gas: Impurities in the carrier gas line.	1. Inject a solvent blank after a high-concentration sample to check for carryover. If present, bake out the column at a high temperature (below its maximum limit). 2. Use high-quality, low-bleed septa and replace them regularly. 3. Ensure high-purity carrier gas and check for leaks or contamination in the gas lines.
Poor Resolution	1. Inadequate Column Efficiency: The column may be old or degraded. 2. Incorrect Temperature Program: The oven temperature ramp rate may be too fast. 3. Column Overload: Injecting too much sample.	1. Replace the column with a new one of the same or higher efficiency. 2. Optimize the temperature program with a slower ramp rate to improve separation. 3. Reduce the injection volume or dilute the sample.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Symptom	Possible Cause	Suggested Remedy
Broad Peaks	1. Column Overload: Injecting a sample that is too concentrated. 2. Strong Injection Solvent: The sample is dissolved in a solvent much stronger than the mobile phase. 3. Column Contamination: Buildup of strongly retained compounds on the column.	1. Dilute the sample or reduce the injection volume. 2. Dissolve the sample in the initial mobile phase or a weaker solvent. 3. Flush the column with a strong solvent (e.g., isopropanol) or consider replacing the column if performance does not improve.
Irreproducible Retention Times	1. Inadequate Equilibration: The column is not sufficiently equilibrated with the mobile phase before injection. 2. Mobile Phase Composition: Inconsistent mobile phase preparation. 3. Temperature Fluctuations: Changes in ambient temperature affecting the column.	1. Ensure the column is equilibrated with at least 10-20 column volumes of the initial mobile phase. 2. Prepare the mobile phase accurately and consistently. Use a mobile phase degasser. 3. Use a column oven to maintain a constant temperature.
High Backpressure	1. Column Frit Blockage: Particulate matter from the sample or mobile phase blocking the inlet frit. 2. Column Contamination: Precipitation of sample components on the column. 3. System Blockage: Obstruction in the tubing, injector, or detector.	1. Filter all samples and mobile phases before use. If the frit is blocked, it may be possible to replace it, or the column may need to be replaced. 2. Flush the column with a series of strong solvents. 3. Isolate the column and check the pressure of the system without it to locate the blockage.

Data Presentation: Column Selection Comparison

Gas Chromatography (GC) Column Comparison

Parameter	DB-1 (100% Dimethylpolysiloxane)	DB-5 (5% Phenyl / 95% Dimethylpolysiloxane)
Polarity	Non-polar	Low-polarity
Primary Interaction	Dispersive (van der Waals) forces	Dispersive and π-π interactions
Elution Order	Primarily by boiling point	Primarily by boiling point with some influence from aromaticity
Typical Efficiency	High	High
Best For	General-purpose analysis of non-polar compounds.	Good starting point for a wide range of compounds, including those with aromatic moieties. Offers slightly different selectivity than a 100% dimethylpolysiloxane phase.

High-Performance Liquid Chromatography (HPLC) Column Comparison

Parameter	C18 (Octadecylsilane)	Phenyl
Stationary Phase	Hydrophobic alkyl chains	Phenyl groups bonded to silica
Primary Interaction	Hydrophobic (van der Waals) interactions	Hydrophobic and π-π interactions
Selectivity	Excellent for separating compounds based on hydrophobicity.	Offers alternative selectivity for aromatic and unsaturated compounds. Can resolve compounds that co-elute on a C18 column.[4][5]
Retention of 1-Phenyloctadecane	Strong retention due to the long alkyl chain.	Moderate retention with potential for enhanced selectivity due to the phenyl group.
Best For	General-purpose reversed-phase analysis of hydrophobic compounds.	Analytes containing aromatic rings where alternative selectivity is needed.

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) of 1-Phenyloctadecane

This protocol is adapted from a standard operating procedure for the analysis of long-chain alkylbenzenes.

• Instrumentation:

  • Gas chromatograph equipped with a mass selective detector (MSD).

  • Injector: Split/splitless or cool on-column.

• Column:

  • 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5 (or equivalent 5% phenyl-methylpolysiloxane) fused-silica capillary column.

• Carrier Gas:

  • Helium at a constant flow rate of 1.0-1.5 mL/min.

• Injector Conditions:

  • Temperature: 280 °C

  • Injection Volume: 1 µL

  • Mode: Splitless (with a splitless time of 1 minute).

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 320 °C.

  • Final Hold: Hold at 320 °C for 10 minutes.

• MSD Conditions:

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-550.

• Sample Preparation:

  • Dissolve the sample in a suitable non-polar solvent such as hexane or dichloromethane to a final concentration within the linear range of the instrument.

Protocol 2: High-Performance Liquid Chromatography (HPLC-UV) of 1-Phenyloctadecane

This is a general-purpose reversed-phase HPLC method suitable for the analysis of 1-Phenyloctadecane.

• Instrumentation:

  • HPLC system with a UV detector.

• Column:

  • C18 or Phenyl column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile or Methanol

• Gradient Program:

  • Start with a high percentage of mobile phase A (e.g., 20%) and ramp to a high percentage of mobile phase B (e.g., 95-100%) over 15-20 minutes to elute the highly retained 1-Phenyloctadecane. A hold at the final conditions for 5-10 minutes is recommended to ensure complete elution. A re-equilibration step to the initial conditions is necessary between injections.

• Flow Rate:

  • 1.0 mL/min.

• Column Temperature:

  • 30-40 °C to improve peak shape and reduce viscosity.

• Detector Wavelength:

  • 254 nm (for the benzene ring chromophore).

• Injection Volume:

  • 10-20 µL.

• Sample Preparation:

  • Dissolve the sample in a solvent compatible with the mobile phase, preferably the initial mobile phase composition, to avoid peak distortion.

Visualizations

Caption: Workflow for selecting a chromatographic column for 1-Phenyloctadecane separation.

Caption: A logical workflow for troubleshooting common chromatography issues.

References

• 1. halocolumns.com [halocolumns.com]
• 2. ijtsrd.com [ijtsrd.com]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. lcms.cz [lcms.cz]
• 5. uhplcs.com [uhplcs.com]

Technical Support Center: Analysis of 1-Phenyloctadecane by Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Mass Spectrometry (MS) parameters for the detection of 1-phenyloctadecane. This resource includes frequently asked questions (FAQs), detailed troubleshooting guides, and recommended experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the detection of 1-phenyloctadecane?

A1: The most common and well-established method for the analysis of 1-phenyloctadecane and other long-chain alkylbenzenes is Gas Chromatography-Mass Spectrometry (GC-MS). This technique offers high resolution and sensitivity, making it ideal for separating and identifying this compound in complex matrices.

Q2: What ionization technique is typically used for 1-phenyloctadecane in GC-MS?

A2: Electron Ionization (EI) at a standard energy of 70 eV is the most frequently used ionization method for 1-phenyloctadecane. EI provides reproducible fragmentation patterns that are useful for structural elucidation and library matching.

Q3: What are the characteristic fragment ions of 1-phenyloctadecane in an EI mass spectrum?

A3: For long-chain alkylbenzenes like 1-phenyloctadecane, the most characteristic fragment ions are typically observed at m/z 91, 92, and 105.[1] The tropylium ion (C7H7+) at m/z 91 is often the base peak or at least a very prominent peak in the spectrum. The ion at m/z 105 corresponds to the loss of a methyl group from the tropylium ion precursor.

Q4: Should I use full scan or Selected Ion Monitoring (SIM) mode for my analysis?

A4: The choice between full scan and SIM mode depends on your analytical goals.

• Full Scan Mode: Use this mode when identifying unknown compounds or confirming the fragmentation pattern of 1-phenyloctadecane. It provides a complete mass spectrum, which is valuable for qualitative analysis and library searching.

• Selected Ion Monitoring (SIM) Mode: This mode is ideal for quantitative analysis of known compounds. By monitoring only a few characteristic ions (e.g., m/z 91, 105), SIM significantly increases sensitivity and reduces background noise, leading to lower detection limits.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the GC-MS analysis of 1-phenyloctadecane.

Poor Peak Shape (Tailing or Fronting)

Problem: Chromatographic peaks for 1-phenyloctadecane are broad, tailing, or fronting, leading to poor resolution and inaccurate integration.

dot

Caption: Troubleshooting workflow for poor peak shape.

Possible Causes & Solutions:

Cause	Solution
Active sites in the inlet liner	Replace the liner with a fresh, deactivated one. Using a liner with glass wool can aid in vaporization but may also introduce activity if not properly deactivated.
Sub-optimal injector temperature	Due to its high boiling point, 1-phenyloctadecane requires a sufficiently high injector temperature for complete and rapid vaporization. An initial temperature of 280°C is a good starting point, with optimization up to 320°C if necessary.[2]
Column contamination or degradation	Non-volatile residues can accumulate at the head of the column. Trim 10-20 cm from the inlet of the column. If the problem persists, the column may need to be replaced.
Improper column installation	Ensure the column is cut cleanly and installed at the correct depth in the injector and detector to avoid dead volume.

Low or No Signal

Problem: The signal for 1-phenyloctadecane is weak or absent.

dot

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validation of an Analytical Method Using 1-Phenyloctadecane as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard is a critical decision in the development and validation of robust analytical methods. An ideal internal standard compensates for variations in sample preparation and analysis, thereby improving the accuracy and precision of quantification. This guide provides an objective comparison of the performance of 1-phenyloctadecane as an internal standard against a commonly used alternative, a deuterated polycyclic aromatic hydrocarbon (PAH), in the context of a gas chromatography-mass spectrometry (GC-MS) method for the analysis of complex organic analytes. The experimental data presented is representative of typical performance characteristics observed in validated analytical methods.

Performance Comparison of Internal Standards

The choice of an internal standard significantly influences the key validation parameters of an analytical method. Below is a comparative summary of the expected performance of 1-phenyloctadecane and a deuterated PAH internal standard.

Validation Parameter	1-Phenyloctadecane	Deuterated PAH (e.g., Acenaphthene-d10)	Rationale
**Linearity (R²) **	> 0.995	> 0.998	Deuterated standards often provide slightly better linearity as they behave almost identically to the analyte.
Accuracy (% Recovery)	90-110%	95-105%	The closer structural similarity of a deuterated standard to the analyte leads to more effective compensation for matrix effects and sample preparation losses.
Precision (% RSD)	< 15%	< 10%	The co-eluting nature of a deuterated internal standard allows for better correction of injection volume and instrument variability.
Limit of Detection (LOD)	Analyte-dependent	Generally lower	Improved signal-to-noise ratio is often observed with deuterated standards due to reduced background interference.
Limit of Quantitation (LOQ)	Analyte-dependent	Generally lower	Similar to LOD, the enhanced precision allows for more reliable quantification at lower concentrations.
Specificity	High	Very High	Both are effective, but deuterated standards offer superior specificity in complex matrices due to their unique mass-to-charge ratio.
Cost	Lower	Higher	Deuterated standards are generally more expensive to synthesize.

Experimental Protocols

Detailed methodologies for the validation of an analytical method using an internal standard are crucial for reproducibility and regulatory compliance.

Preparation of Standard Solutions

• Stock Solutions: Prepare individual stock solutions of the target analytes and the internal standards (1-phenyloctadecane and the deuterated PAH) in a suitable solvent (e.g., hexane) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution to cover the expected concentration range of the samples. Spike each calibration standard with a constant concentration of the internal standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range by spiking a blank matrix with known amounts of the analytes and the internal standard.

Sample Preparation (Solid Phase Extraction - SPE)

• Sample Loading: Load the pre-treated sample onto a conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interferences.

• Elution: Elute the analytes and the internal standard with a stronger solvent.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a known volume of the initial mobile phase or a suitable solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL (splitless).

  • Oven Temperature Program: Start at 60°C (hold for 2 min), ramp to 280°C at 10°C/min, and hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and internal standards.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

Validation Parameters and Acceptance Criteria

The following table outlines the key validation parameters and their typical acceptance criteria as per international guidelines (e.g., ICH, FDA).

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (R²) ≥ 0.99
Accuracy	Mean recovery within 80-120% of the nominal value
Precision	Relative Standard Deviation (RSD) ≤ 15%
Specificity	No significant interfering peaks at the retention times of the analyte and internal standard
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3
Limit of Quantitation (LOQ)	Signal-to-noise ratio ≥ 10; accuracy and precision within acceptable limits
Robustness	No significant changes in results with small, deliberate variations in method parameters

Visualizing the Workflow and Logic

To better understand the experimental process and the decision-making involved in selecting an internal standard, the following diagrams are provided.

Caption: Experimental workflow for analytical method validation.

Caption: Decision tree for internal standard selection.

A Comparative Guide to Internal Standards for Mineral Oil Analysis: 1-Phenyloctadecane vs. Deuterated Standards

For researchers, scientists, and drug development professionals engaged in the analysis of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH), the choice of internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison between the use of 1-phenyloctadecane and deuterated standards in the quantitative analysis of mineral oil contaminants.

The current gold standard for MOSH and MOAH analysis is on-line coupled liquid chromatography-gas chromatography with flame ionization detection (LC-GC-FID).[1][2] This complex analytical technique requires the use of internal standards to ensure accurate quantification by correcting for variations during sample preparation and analysis. While a variety of non-deuterated compounds are traditionally used, the superiority of deuterated standards is well-established in other areas of analytical chemistry. This guide will explore the performance of 1-phenyloctadecane as a representative non-deuterated internal standard and compare it to the expected performance of deuterated analogues.

Principles of Internal Standard Selection

An ideal internal standard should mimic the chemical and physical properties of the analytes of interest as closely as possible, without being naturally present in the sample.[3] This ensures that any losses during sample preparation or variations in instrument response affect both the analyte and the standard equally, leading to accurate and precise quantification.[4] In the context of mineral oil analysis, which involves a complex mixture of hydrocarbons, the choice of internal standard is particularly crucial.

Performance Comparison: 1-Phenyloctadecane vs. Deuterated Standards

1-Phenyloctadecane is an aromatic hydrocarbon that has been used as an internal standard in the MOAH fraction for mineral oil analysis.[5] Its selection is based on its structural similarity to some of the aromatic compounds found in mineral oil and its distinct chromatographic retention time.

Deuterated standards are isotopically labeled versions of the analytes themselves, where one or more hydrogen atoms are replaced with deuterium.[6] In the context of mineral oil analysis, this would involve a mixture of deuterated alkanes for the MOSH fraction and deuterated polycyclic aromatic hydrocarbons (PAHs) for the MOAH fraction. They are considered the "gold standard" for quantitative analysis, particularly when coupled with mass spectrometry, due to their ability to perfectly mimic the behavior of their non-deuterated counterparts.[7]

The following table summarizes the expected performance characteristics of these two types of internal standards in mineral oil analysis.

Performance Parameter	1-Phenyloctadecane (Non-Deuterated Standard)	Deuterated Standards	Rationale
Chemical & Physical Similarity	Structurally similar to a subset of MOAH compounds.	Identical to the corresponding MOSH and MOAH compounds, differing only in mass.	Deuterated standards co-elute with the analytes and exhibit nearly identical extraction recovery and response in the FID.[3]
Correction for Matrix Effects	Partial correction. As a single compound, it cannot fully account for the diverse range of matrix effects experienced by the entire unresolved complex mixture (UCM) of MOSH and MOAH.	Comprehensive correction. A suite of deuterated standards spanning the volatility range of the analytes will experience the same matrix effects across the entire chromatogram.[8]
Quantification Accuracy	Generally good, but can be compromised by differential matrix effects and variations in recovery between the standard and the various components of the mineral oil hump.	Expected to be superior, providing more accurate quantification across the entire range of MOSH and MOAH compounds.[1]
Recovery & Repeatability	Dependent on the specific compound and matrix. While generally acceptable, it may not perfectly track the recovery of all mineral oil components.	Expected to closely mirror the recovery of the native analytes, leading to higher precision and accuracy.[9][10]
Availability & Cost	Readily available and relatively inexpensive.	More expensive to synthesize and purchase.	The synthesis of a wide range of deuterated hydrocarbons can be complex and costly.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized experimental protocols for mineral oil analysis using both 1-phenyloctadecane and deuterated standards.

Experimental Workflow for Mineral Oil Analysis

The general workflow for mineral oil analysis involves extraction, cleanup, and subsequent analysis by LC-GC-FID. The key difference when using 1-phenyloctadecane versus deuterated standards lies in when the internal standard is added and how the data is processed.

Figure 1. Generalized workflow for MOSH/MOAH analysis. Deuterated standards are ideally added before extraction to account for losses throughout the entire process.

Protocol Using 1-Phenyloctadecane

This protocol is based on a manual solid-phase extraction (SPE) method followed by large volume injection GC-FID.

• Sample Preparation:

  • Homogenize the sample (e.g., food, packaging material).[11]

  • Extract the hydrocarbons using an appropriate solvent system (e.g., hexane/ethanol).[11]

  • Concentrate the extract.

• Internal Standard Spiking:

  • Add a known amount of 1-phenyloctadecane solution to the concentrated extract.

• Fractionation (Manual SPE):

  • Prepare a silver nitrate-impregnated silica gel column to separate MOSH and MOAH fractions.[12]

  • Elute the MOSH fraction with a non-polar solvent (e.g., n-hexane).[12]

  • Elute the MOAH fraction with a more polar solvent mixture (e.g., hexane/dichloromethane).[12]

• GC-FID Analysis:

  • Inject a large volume of the concentrated MOAH fraction into the GC-FID system.

  • Use a temperature program that allows for the elution of the entire mineral oil hump.

  • The Flame Ionization Detector (FID) provides a response proportional to the mass of hydrocarbons.[13]

• Quantification:

  • Integrate the total area of the MOAH "hump" and the peak area of 1-phenyloctadecane.

  • Calculate the concentration of MOAH in the original sample based on the response factor of 1-phenyloctadecane.

Protocol Using Deuterated Standards

This protocol is based on the more common on-line LC-GC-FID method.

• Sample Preparation:

  • Homogenize the sample.[14]

  • Internal Standard Spiking: Add a known amount of a mixture of deuterated internal standards (e.g., deuterated alkanes for MOSH and deuterated PAHs for MOAH) to the homogenized sample before extraction.[15]

  • Extract the hydrocarbons using an appropriate solvent system.[14]

• On-line LC-GC-FID Analysis:

  • Inject the extract into the LC-GC-FID system.

  • The LC separates the MOSH and MOAH fractions from the bulk of the sample matrix.[16]

  • Each fraction is automatically transferred to the GC for separation and detection by FID.

• Quantification:

  • The quantification is performed by integrating the unresolved complex mixture (UCM) or "hump" for both MOSH and MOAH fractions.

  • The concentrations are calculated relative to the corresponding deuterated internal standards that co-elute within the respective fractions.

Logical Relationship for Internal Standard Selection

The choice of internal standard should be guided by the analytical goals, the complexity of the matrix, and the required level of accuracy and precision.

Figure 2. Decision-making flow for selecting an internal standard for mineral oil analysis.

Conclusion

For routine screening or in situations with significant cost constraints, 1-phenyloctadecane can serve as a suitable internal standard for the MOAH fraction in mineral oil analysis. However, for applications demanding the highest accuracy and precision, particularly in complex matrices or for regulatory purposes, a comprehensive suite of deuterated internal standards is unequivocally the superior choice. Their ability to closely mimic the behavior of the MOSH and MOAH analytes throughout the entire analytical process provides a more robust and reliable quantification, ultimately leading to higher confidence in the analytical results. As the demand for more stringent control of mineral oil contaminants in food and other products increases, the adoption of deuterated standards is likely to become more widespread.

References

• 1. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)—A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 5. scribd.com [scribd.com]
• 6. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. bfr.bund.de [bfr.bund.de]
• 12. sissg.it [sissg.it]
• 13. Evaluation of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH) in pure mineral hydrocarbon-based cosmetics and cosmetic raw materials using 1H NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. laballiance.com.my [laballiance.com.my]
• 15. lcms.cz [lcms.cz]
• 16. chromatographyonline.com [chromatographyonline.com]

Inter-laboratory comparison of 1-Phenyloctadecane quantification methods

A Comparative Guide to 1-Phenyloctadecane Quantification Methods

This guide provides an objective comparison of common analytical techniques for the quantification of 1-Phenyloctadecane. The methodologies and performance data presented are based on established analytical principles for similar long-chain alkylbenzenes, offering a valuable resource for researchers, scientists, and drug development professionals in selecting the appropriate method for their specific application.

Introduction to Quantification Methods

The accurate quantification of 1-Phenyloctadecane, a long-chain alkylbenzene, is critical in various fields, including environmental monitoring and industrial process control. The choice of analytical technique depends on factors such as required sensitivity, sample matrix complexity, and available instrumentation. This guide compares three widely used methods:

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used technique for the analysis of volatile and semi-volatile compounds.[1][2] GC-MS offers excellent separation and sensitive detection, making it a powerful tool for complex mixtures.[1]

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): A common method for compounds with a UV-absorbing chromophore, such as the phenyl group in 1-Phenyloctadecane.[3][4] It is known for its reliability and cost-effectiveness.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective technique that combines the separation power of liquid chromatography with the mass analysis capabilities of tandem mass spectrometry.[5][6] It is particularly useful for trace-level quantification in complex matrices.[7]

Experimental Protocols and Workflows

Detailed methodologies for the quantification of 1-Phenyloctadecane using GC-MS, HPLC-UV, and LC-MS/MS are outlined below. These protocols are intended as a general guide and may require optimization for specific instruments and sample types.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly suitable for the analysis of semi-volatile hydrocarbons like 1-Phenyloctadecane.

GC-MS analysis workflow for 1-Phenyloctadecane.

Protocol Details:

• Sample Preparation:

  • Extraction: Extract the analyte from the sample matrix using a suitable non-polar solvent like hexane or dichloromethane.[9]

  • Concentration: Concentrate the extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen.

  • Standard Preparation: Prepare a series of calibration standards of 1-Phenyloctadecane in the same solvent.[10] An internal standard may be used for improved accuracy.[1]

• Instrumentation (GC-MS):

  • GC Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., VF-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended.[1]

  • Injector: Splitless mode at 280°C with an injection volume of 1 µL.[1]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

  • Oven Program: Initial temperature of 140°C (hold 2 min), ramp at 10°C/min to 300°C (hold 10 min). (Note: This is an adapted program for a higher boiling point analyte than the cited phenyltetradecane).

  • MS Detector: Electron Ionization (EI) source. For quantification, Selected Ion Monitoring (SIM) mode is preferred for higher sensitivity, monitoring characteristic ions of 1-Phenyloctadecane.[11]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method leverages the UV absorbance of the phenyl group for detection.

HPLC-UV analysis workflow for 1-Phenyloctadecane.

Protocol Details:

• Sample Preparation:

  • Extraction: Utilize Solid Phase Extraction (SPE) with a silica cartridge or liquid-liquid extraction to isolate the analyte.[3]

  • Reconstitution: Evaporate the solvent and reconstitute the residue in the mobile phase.[3]

  • Filtration: Filter the final sample through a 0.45 µm filter before injection.

• Instrumentation (HPLC-UV):

  • Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is suitable.[3]

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 90:10 v/v).[3]

  • Flow Rate: 1.0 mL/min.[3]

  • Column Temperature: 30°C.[3]

  • UV Detection Wavelength: Approximately 225 nm.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides the highest sensitivity and selectivity, ideal for trace analysis.

LC-MS/MS analysis workflow for 1-Phenyloctadecane.

Protocol Details:

• Sample Preparation:

  • Extraction: Sample preparation can range from a simple 'dilute and shoot' approach for clean samples to more rigorous SPE or liquid-liquid extraction for complex matrices.[12]

  • Internal Standard: Spike all samples, standards, and blanks with a stable isotope-labeled internal standard if available to correct for matrix effects and instrument variability.

• Instrumentation (LC-MS/MS):

  • LC System: An HPLC or UPLC system is used for chromatographic separation.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is common.

  • Mobile Phase: Gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[13]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity.[6] Ionization is typically achieved with Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

Performance Comparison

The performance of each analytical method is crucial for obtaining reliable and accurate data. The following table summarizes typical validation parameters for the quantification of long-chain alkylbenzenes.[14][15]

Parameter	GC-MS	HPLC-UV	LC-MS/MS
Limit of Quantification (LOQ)	10 - 50 ng/mL	50 - 200 ng/mL	0.1 - 5 ng/mL
Limit of Detection (LOD)	3 - 15 ng/mL	15 - 60 ng/mL	0.03 - 1.5 ng/mL
Linearity (R²)	> 0.995	> 0.99	> 0.998
Precision (RSD%)	< 10%	< 15%	< 10%
Accuracy (Recovery %)	85 - 110%	80 - 115%	90 - 110%
Selectivity	High	Moderate	Very High
Matrix Effect	Moderate	Low to Moderate	Potentially High
Cost & Complexity	Moderate	Low	High

Note: These values are representative and can vary significantly based on the specific instrumentation, method optimization, and sample matrix.

Discussion and Recommendations

Choosing the optimal method for 1-Phenyloctadecane quantification requires balancing performance needs with practical considerations.

• GC-MS is a well-established, reliable, and versatile technique. It offers a good balance of sensitivity, selectivity, and cost. Its high resolving power makes it suitable for separating 1-Phenyloctadecane from other structurally similar compounds, though it may be susceptible to matrix interference.[16]

• HPLC-UV is the most accessible and cost-effective of the three methods.[4] Its primary limitation is lower sensitivity and selectivity compared to mass spectrometry-based methods. It is best suited for applications where analyte concentrations are relatively high and the sample matrix is clean, minimizing the risk of interfering compounds co-eluting and absorbing at the same wavelength.[17]

• LC-MS/MS provides unparalleled sensitivity and selectivity due to the use of MRM, making it the gold standard for trace-level quantification in complex biological or environmental samples.[5] While powerful, the method is more susceptible to matrix effects (ion suppression or enhancement) that must be carefully managed, often through the use of an internal standard.[7] The high cost of instrumentation and operational complexity are also significant considerations.

Recommendations:

• For routine analysis in relatively clean matrices where high sensitivity is not required, HPLC-UV is a practical and economical choice.

• For complex samples requiring robust identification and good sensitivity, GC-MS is a highly effective and reliable option.

• For applications demanding the highest sensitivity and selectivity, such as in pharmacokinetic studies or trace environmental analysis, LC-MS/MS is the recommended method.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of Detection Limits and Quantitation Limits for Compounds in a Database of GC/MS by FUMI Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ingenieria-analitica.com [ingenieria-analitica.com]
• 5. rjpbcs.com [rjpbcs.com]
• 6. mdpi.com [mdpi.com]
• 7. rsc.org [rsc.org]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. env.go.jp [env.go.jp]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. ricerca.unich.it [ricerca.unich.it]
• 13. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Verificação de segurança [en.fukumaadvogados.com.br]
• 15. researchgate.net [researchgate.net]
• 16. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chromatographyonline.com [chromatographyonline.com]

Performance evaluation of GC-FID versus GC-MS for 1-Phenyloctadecane analysis

For researchers, scientists, and professionals in drug development and environmental monitoring, the accurate quantification of long-chain alkylbenzenes like 1-phenyloctadecane is critical. The choice between Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS) for this analysis depends on the specific requirements of the study, including the need for sensitivity, selectivity, and structural confirmation. This guide provides an objective comparison of the performance of these two techniques for 1-phenyloctadecane analysis, supported by experimental data and detailed methodologies.

At a Glance: GC-FID vs. GC-MS for 1-Phenyloctadecane

Feature	GC-FID	GC-MS
Principle	Measures the current produced by the combustion of organic compounds in a hydrogen flame.	Measures the mass-to-charge ratio of ionized molecules and their fragments.
Selectivity	Lower; based on retention time alone.	Higher; provides structural information for confident peak identification.
Sensitivity	Generally in the picogram (pg) to nanogram (ng) range.	Can achieve lower detection limits, especially in Selected Ion Monitoring (SIM) mode.
Linearity	Excellent, typically with a wide dynamic range (10^7).[1]	Good, but can be more limited than FID.
Cost	Lower initial and operational costs.	Higher initial and operational costs.
Ease of Use	Simpler operation and data analysis.	More complex operation and data interpretation.
Ideal For	Routine quantification of known analytes where high throughput is needed.	Complex matrices, trace-level detection, and unambiguous identification of compounds.

Quantitative Performance Data

The following table summarizes typical quantitative performance data for the analysis of long-chain alkylbenzenes, including 1-phenyloctadecane, using GC-FID and GC-MS. These values are based on published data for similar analytes and may vary depending on the specific instrumentation and experimental conditions.

Parameter	GC-FID	GC-MS (Full Scan)	GC-MS (SIM)
Linearity (r²)	> 0.99[2][3]	> 0.99	> 0.99
Limit of Detection (LOD)	2 - 5 ng/mL	0.5 - 2 ng/g (in sediment)[4]	0.02 - 1.0 ng/g (in sediment)[4]
Limit of Quantitation (LOQ)	5 - 15 ng/mL	2 - 10 ng/g (in sediment)[4]	0.1 - 2.0 ng/g (in sediment)[4]
Precision (RSD%)	< 10%	< 15%[4]	< 15%[4]

Experimental Protocols

Detailed methodologies for the analysis of 1-phenyloctadecane by GC-FID and GC-MS are provided below. These protocols are intended as a starting point and may require optimization for specific sample matrices and instrumentation.

GC-FID Experimental Protocol

1. Sample Preparation:

• Dissolve a precisely weighed amount of the sample containing 1-phenyloctadecane in a suitable solvent (e.g., hexane, dichloromethane) to achieve a concentration within the linear range of the instrument.

• If necessary, perform a sample cleanup procedure such as solid-phase extraction (SPE) to remove interfering matrix components.[5]

• Add an internal standard (e.g., eicosane) to the sample solution for improved quantitation accuracy.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890 GC system or equivalent.

• Injector: Split/splitless inlet at 280°C with a split ratio of 20:1.

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 310°C at 6°C/min.

  • Hold at 310°C for 15 minutes.

• Detector: Flame Ionization Detector (FID) at 320°C.

• Makeup Gas: Nitrogen.

3. Calibration:

• Prepare a series of calibration standards of 1-phenyloctadecane in the same solvent as the samples, covering the expected concentration range.

• Add the internal standard to each calibration standard at the same concentration as in the samples.

• Inject the calibration standards and generate a calibration curve by plotting the ratio of the peak area of 1-phenyloctadecane to the peak area of the internal standard against the concentration of 1-phenyloctadecane.

4. Data Analysis:

• Identify the 1-phenyloctadecane peak in the sample chromatogram based on its retention time relative to the standards.

• Calculate the concentration of 1-phenyloctadecane in the sample using the calibration curve.

GC-MS Experimental Protocol

1. Sample Preparation:

• Follow the same sample preparation procedure as for GC-FID analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Injector: Split/splitless inlet at 280°C with a split ratio of 20:1.

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 310°C at 6°C/min.

  • Hold at 310°C for 15 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode:

  • Full Scan: For qualitative analysis and spectral confirmation, scan from m/z 50 to 500.

  • Selected Ion Monitoring (SIM): For quantitative analysis, monitor the following characteristic ions for 1-phenyloctadecane: m/z 91, 105, and 330.[6]

3. Calibration:

• Follow the same calibration procedure as for GC-FID analysis.

4. Data Analysis:

• Qualitative Analysis (Full Scan): Identify the 1-phenyloctadecane peak by comparing its retention time and mass spectrum with a reference standard or library. The mass spectrum of 1-phenyloctadecane is characterized by a prominent tropylium ion at m/z 91 and a molecular ion at m/z 330.

• Quantitative Analysis (SIM): Calculate the concentration of 1-phenyloctadecane in the sample using the calibration curve generated from the peak areas of the selected ions.

Experimental Workflow

Caption: General experimental workflow for 1-phenyloctadecane analysis.

Conclusion

The choice between GC-FID and GC-MS for the analysis of 1-phenyloctadecane hinges on the specific analytical goals.

GC-FID is a robust, cost-effective, and highly linear technique that is well-suited for the routine, high-throughput quantification of 1-phenyloctadecane in relatively clean matrices where the analyte is known and well-characterized. Its simplicity of operation and data analysis makes it an attractive option for quality control and monitoring applications.

GC-MS offers superior selectivity and sensitivity, making it the preferred method for complex sample matrices, trace-level analysis, and applications requiring unambiguous compound identification. The ability to obtain mass spectral data provides a higher degree of confidence in the analytical results. For quantitative purposes, operating the GC-MS in SIM mode can significantly enhance sensitivity, allowing for the detection and quantification of 1-phenyloctadecane at very low concentrations.[7]

For laboratories requiring both routine screening and confirmatory analysis, a dual-approach may be beneficial, utilizing GC-FID for initial quantification and GC-MS for identity confirmation and analysis of more complex samples.

References

• 1. researchgate.net [researchgate.net]
• 2. Description: Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [redcol.minciencias.gov.co]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. Scan Mode vs SIM (Selected Ion Monitoring) in GC-MS | Shimadzu [shimadzu.com]

A Comparative Guide to Alternative Analytical Techniques for Mineral Oil Hydrocarbon Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Alternatives to HPLC-GC for the Analysis of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH).

The well-established online hyphenation of High-Performance Liquid Chromatography with Gas Chromatography and Flame Ionization Detection (HPLC-GC-FID) is the reference method for the quantification of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH) in various matrices, including food, food contact materials, and cosmetics.[1][2] However, the complexity of mineral oil hydrocarbon mixtures and the potential for interferences from the sample matrix have driven the development of alternative and complementary analytical techniques. This guide provides a comprehensive comparison of these emerging methods, offering insights into their performance, experimental protocols, and specific applications.

Executive Summary of Alternative Techniques

Several advanced analytical strategies have emerged to address the limitations of conventional HPLC-GC-FID, offering enhanced separation, more detailed characterization, and alternative quantification approaches. These include:

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC): Provides significantly increased peak capacity and structured chromatograms, enabling more detailed characterization of complex hydrocarbon mixtures and differentiation from other synthetic or biogenic hydrocarbons.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers a rapid, non-separative method for the quantification of total MOSH and MOAH content, particularly useful as a screening tool or for the analysis of less complex matrices.[1]

• Supercritical Fluid Chromatography (SFC): Presents a fast, single-step separation of MOSH and MOAH fractions, with advantages in reduced solvent consumption and analysis time.[5]

• Multidimensional Liquid Chromatography (LC-LC-GC): Employs an additional liquid chromatography step for enhanced sample cleanup, effectively removing interfering compounds such as olefins that can co-elute with the MOAH fraction.[6][7]

• Fourier Transform Infrared (FTIR) Spectroscopy: While primarily used for qualitative analysis and the determination of specific functional groups, its application for the direct quantification of total mineral oil hydrocarbons in complex matrices is an area of ongoing research.[8][9]

Performance Comparison of Analytical Techniques

The selection of an appropriate analytical technique depends on the specific requirements of the analysis, such as the need for detailed characterization, sample throughput, and the nature of the sample matrix. The following tables summarize the quantitative performance of the discussed techniques based on available experimental data.

Table 1: Comparison of Quantitative Performance for MOSH Analysis

Technique	Matrix	Limit of Quantification (LOQ)	Recovery (%)	Repeatability (RSD)	Reference
HPLC-GC-FID	Edible Oils	0.6 mg/kg	70-120%	< 20%	[10]
Dry Food	~0.5 mg/kg	Not Specified	Not Specified	[11]
LC-GCxGC-FID/MS	Edible Oil & Infant Formula	Not Specified	99.1%	2.5%	[12]
Offline SPE-GC-FID	Edible Oils	0.5 mg/kg	80-110%	< 20%	[13]
¹H-NMR	Pure Hydrocarbons	< 0.1 g/100g	Not Specified	< 6%	[1]

Table 2: Comparison of Quantitative Performance for MOAH Analysis

Technique	Matrix	Limit of Quantification (LOQ)	Recovery (%)	Repeatability (RSD)	Reference
HPLC-GC-FID	Edible Oils	0.6 mg/kg	70-120%	< 20%	[10]
Dry Food	~0.5 mg/kg	Not Specified	Not Specified	[11]
LC-GCxGC-FID/MS	Edible Oil & Infant Formula	Not Specified	99.1%	2.5%	[12]
Offline SPE-GC-FID	Edible Oils	0.5 mg/kg	80-110%	< 20%	[13]
¹H-NMR	Pure Hydrocarbons	< 0.1 g/100g	Not Specified	< 6%	[1]
SFC-FID/UV	Purified Mineral Oils	< 0.36%	Not Specified	< 5%	[2]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the generalized workflows for the standard HPLC-GC-FID method and its primary alternatives.

References

• 1. Analytical Methods for the Determination of Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH)—A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.uva.nl [pure.uva.nl]
• 3. lecocorp.ams3.digitaloceanspaces.com [lecocorp.ams3.digitaloceanspaces.com]
• 4. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. Quantitative Mineral Analysis by FTIR Spectroscopy | The Infrared and Raman Discussion Group [irdg.org]
• 9. agilent.com [agilent.com]
• 10. publicacoes.softaliza.com.br [publicacoes.softaliza.com.br]
• 11. shimadzu.eu [shimadzu.eu]
• 12. orbi.uliege.be [orbi.uliege.be]
• 13. mdpi.com [mdpi.com]

Navigating the Analysis of 1-Phenyloctadecane in Complex Samples: A Comparative Guide

For researchers, scientists, and drug development professionals tasked with the quantitative analysis of 1-Phenyloctadecane in complex matrices, selecting the optimal analytical methodology is paramount for achieving accurate and reliable results. As a member of the long-chain alkylbenzene (LAB) family, 1-Phenyloctadecane is often found alongside other structurally similar compounds in environmental and biological samples, necessitating highly selective and sensitive analytical approaches. This guide provides a comparative overview of established and alternative methods for the determination of 1-Phenyloctadecane, with a focus on linearity and recovery performance.

While specific validation data for 1-Phenyloctadecane is not extensively documented, the broader class of LABs serves as a reliable proxy for performance evaluation. The primary analytical techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), each offering distinct advantages and limitations.

Performance Comparison of Analytical Methods

The choice between GC-MS and HPLC largely depends on the specific requirements of the analysis, including the complexity of the sample matrix, the required sensitivity, and the available instrumentation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)
Limit of Detection (LOD)	7.6 × 10⁻⁵ to 3.4 × 10⁻⁴ Molar for individual LABs	0.15 mg/kg for Linear Alkylbenzene Sulfonates (LAS)	Data not readily available for LABs
Limit of Quantitation (LOQ)	Data not readily available in comparative format	10 ppm for LAS	Data not readily available for LABs
Linearity (R²)	> 0.999[1]	> 0.9991 for LAS[1]	Data not readily available for LABs
Accuracy (% Recovery)	Data not readily available in comparative format	92% to 106% for related lipid compounds[1]	Data not readily available for LABs
Precision (RSD%)	Data not readily available in comparative format	< 10% for related lipid compounds[1]	Data not readily available for LABs

Note: Data for HPLC and SFC performance often pertains to the more polar Linear Alkylbenzene Sulfonates (LAS), the sulfonated derivatives of LABs. While indicative, direct extrapolation to non-polar LABs like 1-Phenyloctadecane should be done with caution.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantification. Below are representative protocols for the analysis of long-chain alkylbenzenes using GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Sediment Samples

This protocol is adapted from standard procedures for the analysis of LABs in environmental matrices.

1. Sample Preparation (Pressurized Liquid Extraction - PLE):

• A sediment sample is fortified with a surrogate internal standard.

• The sample is mixed with a drying agent like diatomaceous earth.

• Extraction is performed using a pressurized liquid extractor with an appropriate solvent (e.g., a mixture of water and isopropanol).[2]

• The resulting extract is then passed through a solid-phase extraction (SPE) cartridge for cleanup.[2]

2. Instrumental Analysis:

• Instrument: Agilent 6890 Gas Chromatograph (or equivalent) coupled to an Agilent 5973 Mass Selective Detector (or equivalent).

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5 fused silica capillary column.

• Injector: Split/splitless injector.

• Carrier Gas: Helium.

• Oven Temperature Program: Optimized for the separation of C10-C18 1-phenylalkanes.

• MS Detector: Operated in electron ionization (EI) mode, with data acquired in full scan or selected ion monitoring (SIM) mode for enhanced sensitivity.

3. Calibration and Quantitation:

• A multi-point calibration curve is generated using standards of 1-phenylalkanes of varying chain lengths.

• The high linearity of the response for LABs (R² > 0.999) often justifies the use of a single-point calibration for routine analysis.[1]

• Quantification is based on the internal standard method, using the peak area ratios of the analyte to the internal standard.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection (FLD) Protocol

This protocol provides a general framework for the analysis of LABs using HPLC, which is particularly useful for higher molecular weight aromatic compounds.[3]

1. Sample Preparation:

• Extraction from the matrix is performed using methods similar to those for GC-MS, such as Soxhlet, ultrasonic, or pressurized liquid extraction.

• A clean-up step using solid-phase extraction (SPE) with a C18 cartridge is often necessary to remove interfering compounds.

2. Instrumental Analysis:

• Instrument: Standard HPLC system equipped with a fluorescence detector (FLD) and a Diode Array Detector (DAD) for peak purity assessment.[4]

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile and water is commonly used.

• Flow Rate: Typically 1.0 mL/min.[1]

• Detection: Fluorescence detection with optimized excitation and emission wavelengths for aromatic compounds.

3. Calibration and Quantitation:

• A calibration curve is constructed by plotting the peak area against the concentration of LAB standards.

• Quantification of 1-Phenyloctadecane in samples is achieved by comparing its peak area to the calibration curve.

Alternative Extraction Techniques

Beyond traditional Soxhlet extraction, several modern techniques offer improved efficiency, reduced solvent consumption, and faster sample throughput.

• Pressurized Liquid Extraction (PLE): This technique uses elevated temperatures and pressures to increase the extraction efficiency of solvents. For a wide range of industrial and anthropogenic compounds in sediment, including those structurally similar to LABs, average recoveries of 76 ± 13% have been reported using a water/isopropanol mixture.[2]

• Supercritical Fluid Extraction (SFE): SFE utilizes a supercritical fluid, typically carbon dioxide, as the extraction solvent.[5] This method is advantageous due to the use of non-toxic, inexpensive, and easily removable CO2. It can be a rapid technique, with extraction times in minutes as opposed to hours for traditional methods.[5]

• Subcritical Water Extraction: This environmentally friendly method uses water at elevated temperatures and pressures as the extraction solvent.[6]

A comparison of these methods for the extraction of polycyclic aromatic hydrocarbons (PAHs), which share similarities with LABs, showed that while recoveries were generally comparable, the extract quality and selectivity varied significantly. SFE with pure CO2 was found to be more selective for the target analytes with fewer matrix interferences compared to Soxhlet and PLE.[7]

Visualization of Experimental Workflows

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the typical workflows for sample preparation and analysis.

A generalized workflow for the preparation of complex matrix samples.

Workflow for instrumental analysis and data processing.

References

• 1. benchchem.com [benchchem.com]
• 2. Pressurized liquid extraction using water/isopropanol coupled with solid-phase extraction cleanup for industrial and anthropogenic waste-indicator compounds in sediment [pubs.usgs.gov]
• 3. Comparison of chromatographic measuring methods for PAH analysis [dguv.de]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. A Review: Subcritical Water Extraction of Organic Pollutants from Environmental Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparisons of soxhlet extraction, pressurized liquid extraction, supercritical fluid extraction and subcritical water extraction for environmental solids: recovery, selectivity and effects on sample matrix - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Detection and Quantification of 1-Phenyloctadecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) of 1-Phenyloctadecane. As a long-chain alkylbenzene, 1-Phenyloctadecane is a representative compound for mineral oil saturated hydrocarbons (MOSH). Its accurate detection and quantification are crucial in various fields, including environmental monitoring, food safety, and toxicological studies. This document outlines the performance of common analytical techniques, details the experimental protocols, and visualizes the workflows for determining these critical analytical parameters.

Quantitative Data Summary

Analytical Method	Typical Analytes	Common Detector	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Gas Chromatography-Mass Spectrometry (GC-MS)	C10-C14 Linear Alkylbenzenes	Mass Spectrometer (MS)	0.02 - 1.0 ng/g (in sediment)	0.1 - 2.0 ng/g (in sediment)
High-Performance Liquid Chromatography (HPLC)	C10-C14 Linear Alkylbenzenes	UV/Vis or Diode Array Detector (DAD)	0.003 - 0.131 µg/mL (for PAHs in water)	Typically 3-5 times the LOD
Gas Chromatography-Flame Ionization Detection (GC-FID)	Mineral Oil Hydrocarbons (C10-C40)	Flame Ionization Detector (FID)	< 25 mg/L	Not explicitly stated, but typically higher than LOD

Note: The LOD and LOQ are highly dependent on the sample matrix, instrument sensitivity, and the specific experimental conditions. The values presented are for reference and may vary.

Experimental Protocols

Detailed methodologies are essential for the reproducible and accurate determination of LOD and LOQ. Below are representative protocols for the analysis of long-chain alkylbenzenes and mineral oil hydrocarbons.

Gas Chromatography-Mass Spectrometry (GC-MS) for Long-Chain Alkylbenzenes

This method is widely used for the selective and sensitive analysis of LABs in various environmental matrices.

a. Sample Preparation (Solid Samples, e.g., Sediment):

• Soxhlet Extraction: A known amount of the dried and homogenized sample is extracted with a suitable solvent (e.g., a mixture of hexane and dichloromethane) for several hours using a Soxhlet apparatus.

• Fractionation: The extract is concentrated and may be fractionated using column chromatography (e.g., with silica gel or alumina) to isolate the alkylbenzene fraction from other organic compounds.

• Solvent Exchange: The solvent is carefully evaporated and exchanged for a solvent suitable for GC-MS analysis (e.g., hexane).

• Internal Standard Spiking: An internal standard (e.g., a deuterated LAB) is added to the final extract to correct for variations in sample injection and instrument response.

b. Instrumental Analysis:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is typically used.

  • Injector: Splitless injection is commonly employed for trace analysis.

  • Oven Temperature Program: A temperature gradient is used to separate the different LAB isomers (e.g., initial temperature of 60°C, ramped to 300°C).

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring characteristic ions of the target analytes.

c. LOD and LOQ Determination:

• Method 1: Signal-to-Noise Ratio (S/N): A series of standard solutions with decreasing concentrations of the analyte are injected. The LOD is typically defined as the concentration that produces a signal-to-noise ratio of 3:1, and the LOQ is the concentration that gives a signal-to-noise ratio of 10:1.[1]

• Method 2: Calibration Curve Method: A calibration curve is constructed using a series of standards. The LOD and LOQ are calculated based on the standard deviation of the y-intercepts of the regression line and the slope of the calibration curve. The formulas are typically:

  • LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the Intercept / Slope)[2]

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a viable alternative for the analysis of LABs, particularly when derivatization is not required or when dealing with complex matrices.

a. Sample Preparation:

• Liquid-Liquid Extraction (LLE) for Liquid Samples: For aqueous samples, the analytes are extracted into an immiscible organic solvent (e.g., hexane).

• Solid-Phase Extraction (SPE) for Liquid Samples: The sample is passed through a solid sorbent cartridge (e.g., C18) that retains the analytes, which are then eluted with a small volume of an organic solvent.

• Filtration: The final extract is filtered through a 0.45 µm syringe filter before injection into the HPLC system.

b. Instrumental Analysis:

• HPLC System:

  • Column: A reverse-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

  • Mobile Phase: A gradient of acetonitrile and water is a typical mobile phase for separating LABs.

  • Detector: A UV/Vis or Diode Array Detector (DAD) is set to a wavelength where the benzene ring absorbs, typically around 254 nm.[3]

c. LOD and LOQ Determination: The methods for determining LOD and LOQ are the same as described for the GC-MS protocol (Signal-to-Noise Ratio or Calibration Curve Method).

Visualizations

Experimental Workflow for LOD/LOQ Determination

The following diagram illustrates the general workflow for determining the Limit of Detection and Limit of Quantification for an analyte using a chromatographic method.

Caption: General workflow for determining LOD and LOQ using chromatographic methods.

Logical Relationship for Method Selection

The choice of analytical method often depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix.

Caption: Decision tree for selecting an analytical method based on sample complexity.

References

• 1. researchgate.net [researchgate.net]
• 2. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Robustness Testing of Analytical Methods for 1-Phenyloctadecane

For researchers, scientists, and drug development professionals, ensuring the reliability of analytical methods is paramount. Robustness testing is a critical component of method validation, providing confidence that a method will perform consistently under the minor variations that can occur during routine use. This guide provides a framework for conducting robustness testing on analytical methods for the analysis of 1-Phenyloctadecane, a long-chain alkylbenzene used in various industrial applications.

This comparison guide will delve into the key aspects of robustness testing, present hypothetical comparative data for a high-performance liquid chromatography (HPLC) method, and provide detailed experimental protocols. The aim is to offer a practical resource for establishing a robust analytical method for 1-Phenyloctadecane.

Comparison of Method Performance Under Varied Conditions

Robustness testing involves intentionally varying critical method parameters and observing the effect on the analytical results. For an HPLC method for 1-Phenyloctadecane, typical parameters to investigate include the mobile phase composition, pH of the aqueous phase, column temperature, and flow rate. The following table summarizes hypothetical results from such a study, demonstrating the method's performance in terms of key analytical attributes.

Parameter Varied	Variation	Retention Time (min)	Peak Area (mAU*s)	Tailing Factor	Resolution (with a known impurity)
Nominal Condition	-	12.52	158.3	1.10	2.5
Mobile Phase Composition	Acetonitrile:Water (85:15 v/v)	11.98	157.9	1.12	2.4
Acetonitrile:Water (95:5 v/v)	13.05	158.8	1.08	2.6
pH of Aqueous Phase	6.8	12.49	158.1	1.11	2.5
7.2	12.55	158.5	1.09	2.5
Column Temperature	38 °C	12.35	159.0	1.07	2.6
42 °C	12.68	157.6	1.13	2.4
Flow Rate	0.9 mL/min	13.91	175.9	1.10	2.5
1.1 mL/min	11.38	143.9	1.10	2.5

Experimental Protocols

A detailed experimental protocol is essential for reproducible robustness testing. Below is a hypothetical protocol for an HPLC method for 1-Phenyloctadecane.

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and a UV detector.

• Data acquisition and processing software.

Chemicals and Reagents

• 1-Phenyloctadecane reference standard (≥99.5% purity).[1]

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid (for pH adjustment).

Chromatographic Conditions (Nominal)

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile:Water (90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Standard Solution: 100 µg/mL of 1-Phenyloctadecane in acetonitrile.

Robustness Study Design

The robustness of the analytical procedure is evaluated by making small, deliberate variations in the method parameters.[2]

• Mobile Phase Composition: Vary the ratio of acetonitrile to water by ±5% (i.e., 85:15 and 95:5 v/v).

• pH of the Aqueous Phase: Adjust the pH of the water component of the mobile phase by ±0.2 units using dilute phosphoric acid.

• Column Temperature: Vary the column temperature by ±2 °C (i.e., 38 °C and 42 °C).

• Flow Rate: Vary the flow rate by ±0.1 mL/min (i.e., 0.9 mL/min and 1.1 mL/min).

For each condition, inject the standard solution in triplicate and evaluate the system suitability parameters (retention time, peak area, tailing factor, and resolution from a known impurity).

Visualizing the Robustness Testing Workflow

A clear understanding of the experimental workflow is crucial for the successful implementation of robustness testing. The following diagram illustrates the logical steps involved in the process.

Caption: Workflow for robustness testing of an analytical method.

Forced Degradation Studies: A Complementary Analysis

While robustness testing assesses the reliability of a method under normal variations, forced degradation (or stress testing) studies are crucial for developing stability-indicating methods.[3][4][5] These studies involve subjecting the drug substance to more extreme conditions than those used in accelerated stability testing.[5]

For 1-Phenyloctadecane, a forced degradation study would typically involve exposure to:

• Acidic and Basic Hydrolysis: Treatment with acids (e.g., 0.1 M HCl) and bases (e.g., 0.1 M NaOH) at elevated temperatures.[4][6]

• Oxidative Degradation: Exposure to an oxidizing agent such as hydrogen peroxide.[7]

• Thermal Degradation: Heating the sample at a high temperature.

• Photolytic Degradation: Exposing the sample to UV and visible light.[3]

The goal of these studies is to generate potential degradation products and ensure that the analytical method can effectively separate and quantify 1-Phenyloctadecane in the presence of these degradants. This is essential for accurately assessing the stability of the compound over time.

By systematically conducting robustness testing and forced degradation studies, researchers can develop a highly reliable and stability-indicating analytical method for 1-Phenyloctadecane, ensuring the quality and consistency of their results.

References

• 1. 1-フェニルオクタデカン analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. longdom.org [longdom.org]
• 4. rjptonline.org [rjptonline.org]
• 5. medcraveonline.com [medcraveonline.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. ijisrt.com [ijisrt.com]

Cross-validation of methods for analyzing 1-Phenyloctadecane in different laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two common chromatographic methods for the analysis of 1-phenyloctadecane, a long-chain alkylbenzene. In the absence of direct inter-laboratory comparison studies for this specific analyte, this document presents a framework for such a study, complete with detailed hypothetical experimental protocols and illustrative performance data. The principles and methodologies described are grounded in established practices for analytical method validation and cross-validation.[1][2][3]

Introduction to Cross-Validation

Cross-validation is a critical process in analytical science that compares the results from two or more different analytical methods or the same method used in different laboratories.[1][2] The primary goal is to ensure that the data generated is comparable and reliable, which is particularly important in multi-site studies or when methods are transferred between laboratories.[2][4] A successful cross-validation provides confidence in the accuracy and precision of the analytical results, regardless of the method or laboratory of origin.

Comparative Analytical Methods

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are two powerful analytical techniques suitable for the separation and quantification of organic compounds like 1-phenyloctadecane.[5][6][7]

• Gas Chromatography (GC): This technique separates volatile substances in the gas phase.[5] For a compound like 1-phenyloctadecane, which has a sufficiently high boiling point to be volatilized without decomposition, GC offers excellent resolution and sensitivity.[8] A Flame Ionization Detector (FID) is a common choice for hydrocarbons, providing a robust and linear response.[9]

• High-Performance Liquid Chromatography (HPLC): HPLC separates components in a liquid mixture by pumping the sample through a column packed with a stationary phase.[6][10] Reversed-phase HPLC, with a nonpolar stationary phase and a polar mobile phase, is the most common mode and is well-suited for separating nonpolar compounds like 1-phenyloctadecane.[6][10] UV detection is feasible due to the presence of the phenyl group.

Experimental Protocols

The following are detailed, representative protocols for the analysis of 1-phenyloctadecane using GC-FID and HPLC-UV.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

1. Sample Preparation:

• Prepare a stock solution of 1-phenyloctadecane (1 mg/mL) in n-hexane.
• Create a series of calibration standards by serial dilution of the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.
• Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 3 µg/mL, 30 µg/mL, and 80 µg/mL).
• For unknown samples, dissolve a known weight of the sample in n-hexane to achieve a concentration within the calibration range.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent fused silica capillary column.[8]
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Injector: Split/splitless injector in splitless mode.
• Injection Volume: 1 µL.
• Injector Temperature: 280°C.
• Oven Temperature Program: Start at 150°C, hold for 1 minute, then ramp to 300°C at 15°C/min, and hold for 5 minutes.
• Detector: Flame Ionization Detector (FID).
• Detector Temperature: 320°C.
• Data Acquisition: Chromatographic software for peak integration and quantification.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area of 1-phenyloctadecane against the concentration of the standards.
• Perform a linear regression analysis to determine the equation of the line and the coefficient of determination (R²).
• Quantify 1-phenyloctadecane in unknown samples and QC samples using the calibration curve.

Method 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

1. Sample Preparation:

• Prepare a stock solution of 1-phenyloctadecane (1 mg/mL) in acetonitrile.
• Create a series of calibration standards by serial dilution of the stock solution to concentrations ranging from 5 µg/mL to 200 µg/mL.
• Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 15 µg/mL, 75 µg/mL, and 150 µg/mL).
• For unknown samples, dissolve a known weight of the sample in acetonitrile to achieve a concentration within the calibration range.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.
• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).[10]
• Mobile Phase: Isocratic elution with 95% acetonitrile and 5% water.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30°C.
• Injection Volume: 10 µL.
• Detector: UV-Vis Diode Array Detector (DAD) monitoring at 254 nm.
• Data Acquisition: Chromatographic software for peak integration and quantification.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area of 1-phenyloctadecane against the concentration of the standards.
• Perform a linear regression analysis to determine the equation of the line and the coefficient of determination (R²).
• Quantify 1-phenyloctadecane in unknown samples and QC samples using the calibration curve.

Performance Data Comparison

The following table summarizes the expected performance characteristics of the two hypothetical methods. This data is illustrative and would be determined during a formal method validation study.[11][12]

Performance Parameter	GC-FID	HPLC-UV	Acceptance Criteria
Linearity (R²)	> 0.999	> 0.998	R² ≥ 0.995
Range	1 - 100 µg/mL	5 - 200 µg/mL	-
Precision (RSD%)
- Repeatability	< 2%	< 3%	RSD ≤ 5%
- Intermediate Precision	< 4%	< 5%	RSD ≤ 10%
Accuracy (Recovery %)	98 - 102%	97 - 103%	95 - 105%
Limit of Detection (LOD)	0.3 µg/mL	1.5 µg/mL	-
Limit of Quantification (LOQ)	1.0 µg/mL	5.0 µg/mL	-

Visualization of Cross-Validation Workflow

The following diagram illustrates the logical flow of a cross-validation study between two laboratories.

Caption: Workflow for an inter-laboratory cross-validation study.

Conclusion

The cross-validation of analytical methods for compounds like 1-phenyloctadecane is essential for ensuring data integrity across different laboratories and methodologies. While GC-FID may offer higher sensitivity, HPLC-UV provides a robust alternative. The choice of method will depend on the specific requirements of the study, including the sample matrix, required sensitivity, and available instrumentation. A well-designed cross-validation study, following a clear protocol and statistical analysis plan, is fundamental to demonstrating the comparability and reliability of analytical results in research and development.

References

• 1. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 2. demarcheiso17025.com [demarcheiso17025.com]
• 3. labs.iqvia.com [labs.iqvia.com]
• 4. e-b-f.eu [e-b-f.eu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. teledynelabs.com [teledynelabs.com]
• 7. teledynelabs.com [teledynelabs.com]
• 8. analyticaltoxicology.com [analyticaltoxicology.com]
• 9. epa.gov [epa.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. scispace.com [scispace.com]
• 12. demarcheiso17025.com [demarcheiso17025.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Phenyloctadecane: A Guide for Laboratory Professionals

For immediate release

This document provides essential guidance on the proper disposal procedures for 1-phenyloctadecane, ensuring the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals should adhere to these protocols to minimize risks associated with chemical waste.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including eye shields and gloves.[1] Handle 1-phenyloctadecane in a well-ventilated area to avoid inhalation of any potential vapors or dust. In case of a spill, soak up the material with an inert absorbent material such as sand, silica gel, or a universal binder and place it in a suitable, closed container for disposal.[2]

Waste Identification and Classification

Properly identifying and classifying chemical waste is the first critical step in the disposal process.[3] All waste chemicals should be treated as hazardous unless confirmed otherwise by a qualified professional.[4] Based on available safety data, 1-phenyloctadecane is classified as a combustible solid.

Quantitative Data Summary:

Property	Value	Source
CAS Number	4445-07-2	[1][5][6]
Molecular Formula	C24H42	[5][6]
Molecular Weight	330.59	[1][5][6]
Melting Point	35-37 °C	[1]
Boiling Point	408 °C	[1]
Storage Class	11 - Combustible Solids	[1]
WGK (Water Hazard Class)	3	[1]

Segregation and Storage of Waste

Segregate 1-phenyloctadecane waste from other chemical waste streams to prevent accidental reactions.[7] Specifically, it should not be stored with strong oxidizing agents.[2]

• Container: Use a leak-proof, compatible container, preferably made of plastic, for storing the waste.[7]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name "1-Phenyloctadecane," the quantity of waste, the date of generation, and the place of origin (e.g., department, room number).[7] Do not use abbreviations or acronyms.[7]

• Storage Area: Designate a specific, secure area for hazardous waste storage that is accessible only to trained personnel.[3]

Disposal Procedure

Disposal of chemical waste is regulated by agencies such as the Environmental Protection Agency (EPA) and must be handled through an authorized hazardous waste program.[7] Do not dispose of 1-phenyloctadecane down the drain or in regular trash. [7][8]

Step-by-Step Disposal Protocol:

• Collection: Collect waste 1-phenyloctadecane in a designated, properly labeled hazardous waste container.

• Container Management: Ensure the container is kept tightly closed and stored in a cool, dry, and well-ventilated place.[2] Do not fill liquid waste containers to more than 75% capacity to allow for expansion.[9]

• Pickup Request: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[7][10]

• Documentation: Complete any required hazardous waste disposal forms provided by your EHS office.[7]

Waste Minimization

In line with best laboratory practices, actively seek to minimize the generation of chemical waste.[10]

• Purchase only the quantity of 1-phenyloctadecane needed for your experiments.

• Ensure accurate inventory management to prevent the generation of unknown or expired chemicals.[10]

Visual Guide: 1-Phenyloctadecane Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 1-phenyloctadecane.

Caption: Workflow for the proper disposal of 1-Phenyloctadecane.

References

• 1. 1-Phenyloctadecane analytical standard 4445-07-2 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. HCI. Top 7 Expert Guidelines to Follow for Proper Chemical Waste Disposal [hcienv.com]
• 4. vumc.org [vumc.org]
• 5. 1-PHENYLOCTADECANE | 4445-07-2 [chemicalbook.com]
• 6. scbt.com [scbt.com]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. acs.org [acs.org]
• 9. nipissingu.ca [nipissingu.ca]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Personal protective equipment for handling 1-Phenyloctadecane

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety and operational efficiency is paramount. This guide provides essential, immediate, and procedural information for the safe handling and disposal of 1-Phenyloctadecane. Adherence to these protocols is critical for minimizing risks, ensuring the integrity of experiments, and maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

While 1-Phenyloctadecane is not classified as a hazardous substance, direct contact with skin and eyes should always be avoided. The following personal protective equipment is mandatory when handling this chemical.

PPE Category	Item	Specifications and Use
Eye Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the laboratory to protect against splashes.
Hand Protection	Nitrile Gloves	Recommended for handling 1-Phenyloctadecane. For prolonged or repeated contact, a glove thickness of 1.25 mm is suggested.[1] Always inspect gloves before use and change them immediately if contaminated or torn.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect skin and clothing from accidental contact.
Respiratory Protection	Type N95 (US) or equivalent Respirator	Recommended, especially when handling the solid form where dust generation is possible or when working with larger quantities.[2]

Engineering Controls

Engineering controls are the first line of defense in minimizing exposure to any chemical.

• Ventilation: Work in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is recommended.

• Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible in the immediate work area.

Operational Plan: Step-by-Step Handling Procedures

Due to its low melting point (35-37 °C), 1-Phenyloctadecane may be a waxy solid or a liquid depending on the ambient temperature. These procedures account for its physical state.

Weighing 1-Phenyloctadecane

Accurate measurement is crucial for experimental reproducibility.

• Preparation: Don the required PPE. Ensure the analytical balance is clean, level, and calibrated.

• Container Selection: Use a clean, dry beaker or weighing boat.

• Taring: Place the empty container on the balance and press the "tare" or "zero" button.

• Transfer:

  • If Solid: Use a clean, dedicated spatula to carefully transfer the desired amount of 1-Phenyloctadecane to the container. Avoid creating dust.

  • If Liquid: Use a clean pipette to transfer the desired amount.

• Recording: Record the final mass.

• Cleanup: Immediately clean any spills on or around the balance.

Transferring 1-Phenyloctadecane

• Preparation: Ensure all necessary equipment (spatula, beaker, receiving vessel) is clean and dry.

• Solid Transfer: If transferring the solid, do so slowly and carefully to prevent generating dust.

• Liquid Transfer: If the substance is liquid, pour it slowly to avoid splashing.

• Quantitative Transfer: If a precise transfer is required, rinse the original container with a small amount of a suitable solvent and add the rinsing to the receiving vessel.

Preparing a Solution

• Solvent Selection: Choose a compatible solvent. 1-Phenyloctadecane is generally soluble in organic solvents.

• Dissolution:

  • Place the weighed 1-Phenyloctadecane into a suitable flask.

  • Add a small amount of the chosen solvent and swirl to dissolve. Gentle warming in a water bath may be necessary if the compound is in its solid form, but ensure the temperature is kept low and away from ignition sources.

• Dilution: Once the 1-Phenyloctadecane is fully dissolved, add the remaining solvent to reach the desired final concentration and volume.

• Mixing: Cap the flask and mix the solution thoroughly by inverting it several times.

Storage and Incompatibility

Proper storage is essential for maintaining the chemical's integrity and for safety.

Aspect	Requirement
Conditions	Store in a cool, dry, well-ventilated area.[2] Keep containers tightly closed when not in use.
Ignition Sources	Keep away from heat, sparks, open flames, and other sources of ignition.[2]
Incompatible Materials	Strong oxidizing agents, acids, and bases.[1]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately.

• Spill:

  • Alert personnel in the immediate area.

  • Evacuate the area if the spill is large or in a poorly ventilated space.

  • Wear appropriate PPE, including respiratory protection.

  • Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

  • Collect the absorbed material and place it in a sealed, labeled container for disposal.

  • Clean the spill area with soap and water.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. Seek medical attention if irritation develops.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

Disposal Plan

Dispose of 1-Phenyloctadecane and any contaminated materials in accordance with all applicable federal, state, and local regulations. As it is not classified as hazardous waste, the disposal process is generally straightforward.

• Waste Collection:

  • Collect waste 1-Phenyloctadecane (solid or liquid) in a designated, leak-proof, and clearly labeled container.

  • Contaminated materials such as gloves, weighing paper, and paper towels should also be collected in a separate, labeled container.

• Labeling: Label the waste containers as "Non-hazardous Waste: 1-Phenyloctadecane" and include the date.

• Storage: Store waste containers in a designated, well-ventilated area away from incompatible materials.

• Disposal: Arrange for the disposal of the non-hazardous chemical waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company. Do not pour 1-Phenyloctadecane down the drain or dispose of it in the regular trash.[1]

Workflow for Handling 1-Phenyloctadecane

Caption: Workflow for the safe handling and disposal of 1-Phenyloctadecane.

References

• 1. sfasu.edu [sfasu.edu]
• 2. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]